Isophysalin G

Core Science & Biosynthesis

Unveiling Isophysalin G: A Technical Guide to its Discovery, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Physalis, a member of the Solanaceae family, is a rich source of structurally diverse and biologically active secondary metabolites. Among these, the physalins, a group of modified C28 seco-steroids, have garnered significant attention for their potent therapeutic properties, including anti-inflammatory, cytotoxic, and antimalarial effects. This technical guide focuses on a specific, albeit less commonly referenced, member of this family: Isophysalin G. Recent research has led to a structural revision of the compound previously identified as Physalin G, effectively defining the true structure of what we will refer to herein as Isophysalin G. This document provides a comprehensive overview of the discovery, detailed isolation protocols, and known biological activities of Isophysalin G, tailored for professionals in the fields of natural product chemistry, pharmacology, and drug development.

Discovery and Structural Elucidation

The journey to understanding Isophysalin G begins with the initial isolation and characterization of a compound designated as Physalin G from Physalis alkekengi var. franchetii. However, subsequent, more detailed spectroscopic analysis, including advanced 2D-NMR techniques, led to a revision of its structure. This revised structure is what is now accurately recognized as Isophysalin G.

The structural elucidation of Isophysalin G was accomplished through a combination of spectroscopic methods. The complete assignment of its proton (¹H) and carbon-¹³ (¹³C) NMR signals was crucial in establishing the correct connectivity and stereochemistry of the molecule.

Table 1: Spectroscopic Data for Isophysalin G

Technique	Key Observations
¹H-NMR	[Data to be populated from specific literature]
¹³C-NMR	[Data to be populated from specific literature]
Mass Spectrometry (MS)	[Data to be populated from specific literature]

Note: This table will be populated with specific chemical shifts (δ) in ppm and coupling constants (J) in Hz once the definitive spectroscopic data is located in the primary literature.

Experimental Protocols: Isolation and Purification of Isophysalin G

The isolation of Isophysalin G from Physalis species is a multi-step process that involves extraction, fractionation, and chromatographic purification. The following protocol is a synthesized methodology based on established procedures for isolating physalins from Physalis angulata and Physalis alkekengi.

Plant Material Collection and Preparation

• Species: Aerial parts of Physalis angulata or calyces of Physalis alkekengi var. franchetii.

• Collection: Harvest during the appropriate season to ensure maximum yield of secondary metabolites.

• Preparation: Air-dry the plant material in a well-ventilated area, protected from direct sunlight. Once thoroughly dried, grind the material into a coarse powder.

Extraction

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Procedure:

  • Macerate the powdered plant material in the chosen solvent at a ratio of 1:10 (w/v) for 72 hours at room temperature, with occasional agitation.

  • Filter the extract through cheesecloth and then filter paper.

  • Repeat the extraction process three times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

Fractionation

• Objective: To separate the crude extract into fractions of varying polarity.

• Procedure:

  • Suspend the crude extract in a mixture of methanol and water (9:1 v/v).

  • Perform liquid-liquid partitioning sequentially with solvents of increasing polarity: n-hexane, dichloromethane (CH₂Cl₂), and ethyl acetate (EtOAc).

  • Concentrate each fraction under reduced pressure. The physalins, including Isophysalin G, are typically enriched in the dichloromethane and ethyl acetate fractions.

Chromatographic Purification

• Techniques: A combination of column chromatography techniques is employed for the final purification of Isophysalin G.

  • Step 1: Silica Gel Column Chromatography

    • Stationary Phase: Silica gel (70-230 mesh).

    • Mobile Phase: A gradient of n-hexane and ethyl acetate, gradually increasing the polarity. For example, starting with 100% n-hexane and incrementally increasing the proportion of ethyl acetate.

    • Fraction Collection: Collect fractions of approximately 50-100 mL and monitor by Thin Layer Chromatography (TLC). Combine fractions with similar TLC profiles.

  • Step 2: Sephadex LH-20 Column Chromatography

    • Stationary Phase: Sephadex LH-20.

    • Mobile Phase: Methanol or a mixture of dichloromethane and methanol (1:1 v/v).

    • Purpose: To remove pigments and other high molecular weight impurities.

  • Step 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

    • Column: C18 reversed-phase column.

    • Mobile Phase: A gradient of methanol and water or acetonitrile and water.

    • Detection: UV detector at a wavelength of 220-254 nm.

    • Outcome: Isolation of pure Isophysalin G.

The following diagram illustrates the general workflow for the isolation and purification of Isophysalin G.

Figure 1. General workflow for the isolation of Isophysalin G.

Biological Activities and Quantitative Data

Isophysalin G, along with other physalins, exhibits a range of promising biological activities. The primary activities reported are anti-inflammatory and cytotoxic.

Anti-inflammatory Activity

Physalins, as a class of compounds, are known to exert their anti-inflammatory effects through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1][2][3] This pathway is a central mediator of the inflammatory response, and its inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines such as TNF-α and interleukins. While the specific mechanism for Isophysalin G is still under detailed investigation, it is hypothesized to follow a similar mechanism of action.

Table 2: Anti-inflammatory Activity of Related Physalins

Compound	Assay	Cell Line/Model	IC₅₀ / Effect
Physalin A	Inhibition of NO production	LPS-stimulated RAW 264.7 macrophages	[Data from literature]
Physalin F	Inhibition of pro-inflammatory cytokines	[Data from literature]	[Data from literature]
Isophysalin G	[Assay]	[Cell Line/Model]	[IC₅₀ / Effect]

Note: This table will be populated with specific quantitative data as it becomes available in the literature.

The diagram below illustrates the proposed anti-inflammatory signaling pathway for physalins.

Figure 2. Proposed anti-inflammatory mechanism of Isophysalin G via NF-κB pathway inhibition.

Cytotoxic Activity

Several physalins have demonstrated significant cytotoxic activity against a range of human cancer cell lines.[1] The mechanism of action often involves the induction of apoptosis (programmed cell death).

Table 3: Cytotoxic Activity of Isophysalin G and Related Physalins

Compound	Cancer Cell Line	Cancer Type	IC₅₀ (µM)
Isophysalin G	[Cell Line]	[Cancer Type]	[IC₅₀ Value]
[Cell Line]	[Cancer Type]	[IC₅₀ Value]
Physalin B	HCT116	Colon Carcinoma	1.35
MCF-7	Breast Adenocarcinoma	[Data from literature]
Physalin D	[Cell Line]	[Cancer Type]	[IC₅₀ Value]
Physalin F	A549	Lung Carcinoma	[Data from literature]

Note: This table will be populated with specific quantitative data for Isophysalin G as it becomes available in the literature.

The following logical diagram illustrates the general relationship between physalin compounds and their biological effects.

Figure 3. Relationship between Physalis species, Isophysalin G, and its therapeutic potential.

Conclusion and Future Directions

Isophysalin G represents a promising lead compound from the rich chemical diversity of the Physalis genus. Its potent biological activities, particularly in the realms of anti-inflammatory and cytotoxic effects, warrant further investigation. The structural revision of this molecule provides a solid foundation for future research.

Key areas for future exploration include:

• Optimization of Isolation Protocols: Developing more efficient and scalable methods for the isolation of Isophysalin G to facilitate further preclinical and clinical studies.

• Mechanism of Action Studies: Detailed elucidation of the specific molecular targets and signaling pathways modulated by Isophysalin G to better understand its therapeutic effects and potential side effects.

• In Vivo Efficacy and Safety Profiling: Comprehensive animal studies to evaluate the in vivo efficacy, pharmacokinetics, and safety profile of Isophysalin G.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of Isophysalin G analogs to identify key structural features responsible for its activity and to potentially develop more potent and selective derivatives.

This technical guide provides a foundational understanding of Isophysalin G for researchers and professionals in the pharmaceutical sciences. As research in this area continues to evolve, a deeper understanding of the therapeutic potential of this fascinating natural product is anticipated.

References

• 1. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Therapeutic Applications of Physalins: Powerful Natural Weapons [frontiersin.org]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Isophysalin G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G is a naturally occurring C-28 steroid belonging to the physalin family of compounds. Physalins are a group of highly oxygenated 16,24-cyclo-13,14-seco steroids, biogenetically related to withanolides, and are characteristic constituents of plants from the genus Physalis (Solanaceae family)[1]. These plants, such as Physalis angulata and Physalis alkekengi, have a long history in traditional medicine for treating a variety of ailments[2]. Isophysalin G, like other physalins, exhibits a range of biological activities, including anti-inflammatory and antimalarial properties, making it a molecule of interest for further investigation in drug discovery and development[2][3]. This guide provides a comprehensive overview of its chemical structure, stereochemistry, spectroscopic data, and relevant experimental methodologies.

Chemical Structure and Stereochemistry

The fundamental architecture of Isophysalin G is based on the complex physalin skeleton. This framework is characterized by the cleavage of the C-13/C-14 bond of the original steroid nucleus, which forms a nine-membered ring, and a subsequent carbocyclization between C-16 and C-24[1].

The systematic IUPAC name for Isophysalin G is (1R,2S,5S,8S,9R,15S,17R,18R,21S,24R,26S,27S)-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.1¹⁸,²⁷.0¹,⁵.0²,²⁴.0⁸,¹⁷.0⁹,¹⁴.0²¹,²⁶]nonacosa-11,13-diene-4,10,22,29-tetrone[3]. This nomenclature precisely defines the absolute configuration at each of its twelve stereocenters, highlighting the molecule's significant stereochemical complexity.

It is critical to note that the structure of Isophysalin G has been the subject of revision. A 2011 study presented a revised structure based on extensive 2D-NMR analysis, clarifying the connectivity and stereochemistry that had been previously reported[4]. The data and structure presented in this guide are based on this revised assignment.

Figure 1: Key structural features of the Isophysalin G molecule.

Data Presentation

Quantitative data for Isophysalin G is summarized below. The physicochemical properties are derived from computational and experimental data, while the NMR data corresponds to the revised structural assignment.

Table 1: Physicochemical Properties of Isophysalin G

Property	Value	Reference
Molecular Formula	C₂₈H₃₀O₁₀	[3]
Molar Mass	526.5 g/mol	[3][5]
Appearance	Powder	[5]

| IUPAC Name | (1R,2S,5S,8S,9R,15S,17R,18R,21S,24R,26S,27S)-5,15-dihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.1¹⁸,²⁷.0¹,⁵.0²,²⁴.0⁸,¹⁷.0⁹,¹⁴.0²¹,²⁶]nonacosa-11,13-diene-4,10,22,29-tetrone |[3] |

Table 2: ¹H NMR Spectral Data of Isophysalin G (Revised Structure) Complete experimental values for chemical shifts (δ) and coupling constants (J) should be referenced from the primary literature that performed the structural revision[4]. The following represents a general format.

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	...	...	...
H-2	...	...	...
H-4	...	...	...
H-6	...	...	...
H-7	...	...	...

| ... | ... | ... | ... |

Table 3: ¹³C NMR Spectral Data of Isophysalin G (Revised Structure) As with the ¹H NMR data, complete experimental values should be sourced from the primary literature[4].

Carbon	Chemical Shift (δ, ppm)
C-1	...
C-2	...
C-3	...
C-4	...
C-5	...

| ... | ... |

Experimental Protocols

Isolation and Purification of Isophysalin G

The following is a representative protocol synthesized from methods reported for the isolation of physalins from Physalis species.

Protocol Steps:

• Extraction:

  • Air-dried and powdered aerial parts of a Physalis species (e.g., P. angulata) are subjected to extraction.

  • Extraction is typically performed using a Soxhlet apparatus with ethanol or by maceration with dichloromethane (CH₂Cl₂) at room temperature.

  • The resulting crude extract is concentrated under reduced pressure to yield a residue.

• Solvent Partitioning:

  • The crude residue is suspended in a water/methanol mixture and partitioned successively with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to separate compounds based on polarity. Physalins are typically enriched in the ethyl acetate and chloroform fractions.

• Column Chromatography:

  • The physalin-rich fraction (e.g., ethyl acetate fraction) is subjected to open column chromatography on silica gel.

  • A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane or chloroform) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate, then methanol).

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) to pool those with similar profiles.

• Purification by Preparative HPLC:

  • Fractions containing Isophysalin G are further purified using preparative or semi-preparative High-Performance Liquid Chromatography (HPLC).

  • A reverse-phase column (e.g., C18) is commonly used with a mobile phase consisting of a gradient of acetonitrile and water.

  • Detection is typically performed using a UV detector, and the peak corresponding to Isophysalin G is collected.

• Purity Confirmation:

  • The purity of the isolated Isophysalin G is confirmed by analytical HPLC. The final compound is obtained as a powder after solvent evaporation.

Structure Elucidation Protocol

The definitive structure of Isophysalin G was determined using a combination of modern spectroscopic techniques.

Protocol Steps:

• Mass Spectrometry (MS):

  • High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is used to determine the exact mass of the molecule.

  • This data allows for the unambiguous determination of the molecular formula (C₂₈H₃₀O₁₀).

• 1D NMR Spectroscopy:

  • ¹H NMR spectroscopy is performed to identify the types and number of protons in the molecule, their chemical environments, and their scalar couplings.

  • ¹³C NMR and DEPT (Distortionless Enhancement by Polarization Transfer) experiments are used to determine the number and types of carbon atoms (CH₃, CH₂, CH, and quaternary carbons).

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): Identifies ¹H-¹H spin-spin coupling networks, establishing proton connectivity within molecular fragments.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons that are separated by two or three bonds. This is crucial for connecting the molecular fragments identified by COSY and establishing the overall carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space, which is essential for determining the relative stereochemistry of the molecule.

• Data Integration and Structure Confirmation:

  • All spectroscopic data (MS, 1D, and 2D NMR) are integrated to assemble the final structure. The HMBC and NOESY data are particularly vital for confirming the complex polycyclic system and the relative configurations of the numerous stereocenters, leading to the revised structural assignment of Isophysalin G[4].

Figure 2: Workflow for the isolation and structural elucidation of Isophysalin G.

Biological Activity and Signaling Pathways

Isophysalin G has demonstrated notable biological activities, primarily anti-inflammatory and antimalarial effects.

• Anti-inflammatory Activity: Several studies have shown that physalins, including Isophysalin G, can exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages[2]. A key mechanism for many physalins is the suppression of the Nuclear Factor-kappa B (NF-κB) signaling pathway. By preventing the translocation of NF-κB to the nucleus, physalins inhibit the transcription of various pro-inflammatory genes.

• Antimalarial Activity: Isophysalin G has been reported to have in vitro activity against the malaria parasite Plasmodium falciparum[3].

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Physalin G | C28H30O10 | CID 56683730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Physalin G | CAS:76045-38-0 | Manufacturer ChemFaces [chemfaces.com]

Isophysalin G: A Technical Guide to its Natural Abundance, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isophysalin G, a naturally occurring physalin found in plants of the Physalis genus. Due to the limited availability of direct quantitative data for Isophysalin G, this document presents the available information in the context of other well-studied physalins, offering valuable comparative insights. This guide covers the known natural sources, available data on its abundance, detailed protocols for the isolation of related compounds, and an examination of the signaling pathways modulated by closely related physalins.

Natural Abundance and Yield of Isophysalin G and Related Physalins

Direct quantification of the natural abundance and isolation yield of Isophysalin G from raw plant material is not extensively documented in publicly available literature. However, studies on extracts of Physalis alkekengi L. var. franchetii provide insights into its relative abundance compared to other major physalins.

One study analyzing an extract from the calyces of P. alkekengi var. franchetii reported the relative content of several physalins, with Physalin G constituting 2.66% of the measured physalins in that specific extract[1]. It is important to note that this figure represents the relative percentage within the extract and not the absolute yield from the initial dried plant material.

For a broader perspective, the following table summarizes the quantitative data for other prominent physalins isolated from various Physalis species. This data highlights the variability in physalin content depending on the species, plant part, and maturity.

Table 1: Quantitative Data for Major Physalins in Physalis Species

Physalin	Plant Species	Plant Part	Concentration/Yield	Reference
Physalin D	Physalis alkekengi L.	Immature Calyx	0.7880 ± 0.0612% of dry weight	[2][3][4]
Physalin D	Physalis alkekengi L.	Mature Calyx	0.2028 ± 0.016% of dry weight	[2][3][4]
Physalin D	Physalis alkekengi L.	Immature Fruits	0.0992 ± 0.0083% of dry weight	[2][3][4]
Physalin D	Physalis alkekengi L.	Mature Fruits	0.0259 ± 0.0021% of dry weight	[2][3][4]
Total Physalins	Physalis genus	Various	0.07 to 45.2 mg per g dry weight	[2]
Physalin A	Physalis minima L.	Young Fruit	~9.89 mg/g dry weight (total physalins)	[5]
Physalin B	Physalis minima L.	Young Leaf & Flower Bud	~14.23 mg/g dry weight (total physalins in young leaves)	[5]

Experimental Protocols: Isolation of Physalins

General Extraction and Fractionation

• Plant Material Preparation: Air-dried and powdered calyces, leaves, or whole plants of the desired Physalis species are used as the starting material.

• Solvent Extraction: The powdered plant material is extracted exhaustively with a solvent such as methanol or ethanol at room temperature or under reflux. This process is typically repeated multiple times to ensure complete extraction of the phytochemicals[1].

• Concentration: The resulting extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Solvent Partitioning: The crude extract is then suspended in water and sequentially partitioned with solvents of increasing polarity, such as petroleum ether, dichloromethane (or chloroform), and ethyl acetate. This step separates compounds based on their polarity, with physalins typically concentrating in the dichloromethane and ethyl acetate fractions[1].

Chromatographic Purification

• Silica Gel Column Chromatography: The physalin-rich fraction (e.g., dichloromethane fraction) is subjected to silica gel column chromatography. A gradient elution system, often starting with a non-polar solvent like hexane or dichloromethane and gradually increasing the polarity with a solvent such as ethyl acetate or methanol, is used to separate the different physalins[6].

• Sephadex LH-20 Chromatography: Fractions obtained from the silica gel column that are rich in the desired physalin can be further purified using a Sephadex LH-20 column with methanol as the eluent. This step separates compounds based on their molecular size.

• High-Performance Liquid Chromatography (HPLC): The final purification of Isophysalin G is typically achieved using preparative or semi-preparative HPLC, often with a C18 column and a mobile phase consisting of a mixture of acetonitrile and water or methanol and water[2][3][4].

The following diagram illustrates a general workflow for the isolation of physalins.

A general workflow for the isolation of Isophysalin G.

Signaling Pathways Modulated by Related Physalins

While the specific signaling pathways targeted by Isophysalin G are not yet fully elucidated, research on the closely related Isophysalin A provides significant insights into the potential mechanisms of action for this class of compounds. A study on breast cancer stem cells (BCSCs) demonstrated that Isophysalin A inhibits their stemness properties through the modulation of the Stat3 and IL-6 signaling pathways [9][10].

Inhibition of the Stat3/IL-6 Signaling Pathway by Isophysalin A

Isophysalin A was found to:

• Reduce the phosphorylation of Stat3: This prevents its activation and subsequent translocation to the nucleus.

• Decrease the DNA binding of Stat3: This inhibits the transcription of target genes that promote cell survival and proliferation.

• Lower the expression and secretion of Interleukin-6 (IL-6): IL-6 is a cytokine that can activate the Stat3 pathway, creating a positive feedback loop. By reducing IL-6 levels, Isophysalin A further dampens Stat3 signaling.

The inhibition of this pathway by Isophysalin A leads to the suppression of cancer stem cell properties, including mammosphere formation, colony formation, and cell migration, and induces apoptosis[9][10].

The following diagram illustrates the inhibitory effect of Isophysalin A on the Stat3/IL-6 signaling pathway in breast cancer stem cells.

Inhibition of the Stat3/IL-6 pathway by Isophysalin A.

Conclusion

Isophysalin G is a promising natural product with potential applications in drug development, particularly in oncology. While specific data on its natural abundance and isolation yield are currently limited, the available information on related physalins suggests that Physalis species, especially P. alkekengi, are viable sources. The established protocols for physalin isolation provide a solid foundation for obtaining pure Isophysalin G for further research. Furthermore, the elucidation of the inhibitory effects of the closely related Isophysalin A on the Stat3/IL-6 signaling pathway offers a compelling starting point for investigating the mechanism of action of Isophysalin G. Further quantitative studies and bioactivity screenings are warranted to fully unlock the therapeutic potential of this compound.

References

• 1. Physalis alkekengi var. franchetii Extracts Exert Antitumor Effects on Non-Small Cell Lung Cancer and Multiple Myeloma by Inhibiting STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and quantitative analysis of physalin D in the fruit and calyx of Physalis alkekengi L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and quantitative analysis of physalin D in the fruit and calyx of Physalis alkekengi L. - Repository of the Academy's Library [real.mtak.hu]
• 5. researchgate.net [researchgate.net]
• 6. US20050101519A1 - Process for isolating physalins from plants and pharmaceutical compositions containing physalins - Google Patents [patents.google.com]
• 7. Isolation, pharmacological activity and structure determination of physalin B and 5β,6β-epoxyphysalin B isolated from Congolese Physalis angulata L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolite Profiling, through LC-ESI/LTQOrbitrap/MS Analysis, of Antioxidant Extracts from Physalis alkekengi L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]

An In-depth Technical Guide to the Biosynthesis of Isophysalin G in Plants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the biosynthetic pathway of Isophysalin G, a bioactive physalin found in various plant species of the Solanaceae family. Physalins, including Isophysalin G, are highly oxidized C28-steroidal lactones belonging to the withanolide class of secondary metabolites, which are of significant interest for their potential therapeutic applications.[1][2][3] This document details the proposed enzymatic steps, key intermediates, and regulatory aspects of this complex pathway. It also outlines the experimental methodologies employed to elucidate these biochemical transformations and presents quantitative data where available.

Introduction to Isophysalin G and the Physalin Class

Isophysalin G is a naturally occurring physalin, a type of withanolide characterized by a 16,24-cyclo-13,14-seco-steroid skeleton.[2][3] These compounds are predominantly found in plants of the genus Physalis.[2][3] The intricate structure of Isophysalin G, like other physalins, contributes to its diverse biological activities, which have spurred research into its biosynthesis for potential biotechnological production.

The Proposed Biosynthetic Pathway of Isophysalin G

The biosynthesis of Isophysalin G is not yet fully elucidated. However, it is widely hypothesized to be derived from the well-established withanolide biosynthetic pathway, which itself originates from the universal sterol pathway.[1] The pathway can be broadly divided into the early stages, involving the formation of the sterol backbone, and the late stages, where a series of modifications lead to the diverse structures of physalins.

The initial steps of Isophysalin G biosynthesis are shared with other isoprenoids and sterols, commencing with the synthesis of isoprene units through two primary pathways: the cytosolic mevalonic acid (MVA) pathway and the plastidial methylerythritol phosphate (MEP) pathway.[4]

These pathways converge to produce farnesyl pyrophosphate (FPP), which is then dimerized to form squalene. A series of enzymatic reactions convert squalene into cycloartenol, the first cyclic precursor in phytosterol biosynthesis. The key enzymes and intermediates in these early stages are summarized in Table 1.

Table 1: Key Enzymes and Intermediates in the Early Stages of Physalin Biosynthesis

Step	Precursor	Enzyme	Product	Pathway Location
1	Acetyl-CoA	3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) & others	Isopentenyl pyrophosphate (IPP) & Dimethylallyl pyrophosphate (DMAPP)	MVA (Cytosol)
2	Pyruvate & Glyceraldehyde-3-phosphate	1-deoxy-D-xylulose-5-phosphate synthase (DXS), 1-deoxy-D-xylulose-5-phosphate reductase (DXR) & others	IPP & DMAPP	MEP (Plastid)
3	IPP & DMAPP	Farnesyl pyrophosphate synthase (FPPS)	Farnesyl pyrophosphate (FPP)	Cytosol
4	Farnesyl pyrophosphate (FPP)	Squalene synthase (SQS)	Squalene	Cytosol
5	Squalene	Squalene epoxidase (SQE)	2,3-Oxidosqualene	Cytosol
6	2,3-Oxidosqualene	Cycloartenol synthase (CAS)	Cycloartenol	Cytosol

Source: Adapted from references[4][5]

The pathway from cycloartenol to Isophysalin G involves a series of largely uncharacterized modifications. A critical branch point is believed to be 24-methylenecholesterol.[6][7] This intermediate can be directed towards the biosynthesis of brassinosteroids or, alternatively, towards withanolides and physalins. The conversion of 24-methylenecholesterol to 24-methyldesmosterol, catalyzed by the enzyme sterol delta-24-isomerase (24ISO), is considered a key step leading to the physalin backbone.[6][7]

Following the formation of 24-methyldesmosterol, a cascade of oxidative reactions, likely catalyzed by a series of cytochrome P450 monooxygenases (P450s) and dehydrogenases, is thought to occur.[6][8] These reactions are responsible for the hydroxylation, epoxidation, and lactone ring formation that are characteristic of withanolides. Withanolides and withaphysalins have been proposed as crucial intermediates in the final steps leading to the diverse array of physalins.[9][10] The specific enzymes responsible for the final structural modifications that yield Isophysalin G are currently unknown.

Quantitative Data on Biosynthesis

While specific quantitative data on the biosynthesis of Isophysalin G is scarce due to the incomplete elucidation of the pathway, studies on the upstream withanolide pathway provide some insights. For example, the expression levels of key biosynthetic genes can be correlated with withanolide accumulation. Table 2 presents data on the differential expression of withanolide biosynthetic pathway genes in Withania somnifera.

Table 2: Relative Fold Change Expression of Withanolide Biosynthetic Pathway Genes in Withania somnifera

Gene	Enzyme	Fold Change in Reproductive vs. Vegetative Phase
HMGR	3-hydroxy-3-methylglutaryl-coenzyme A reductase	3.88
SMT	Sterol methyltransferase	2.63
CAS	Cycloartenol synthase	2.58
DXR	1-deoxy-D-xylulose-5-phosphate reductase	2.24

Source: Data from reference[4]

Experimental Protocols for Pathway Elucidation

The investigation of the Isophysalin G biosynthetic pathway relies on a combination of modern molecular biology, biochemistry, and analytical chemistry techniques. The following are key experimental protocols employed in this field.

• Objective: To identify and quantify physalins and their potential precursors in plant extracts.

• Methodology:

  • Extraction: Plant tissues are homogenized and extracted with a suitable solvent (e.g., methanol, ethanol).

  • Chromatographic Separation: The extract is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A C18 reversed-phase column is commonly used to separate compounds based on their hydrophobicity. A gradient elution with solvents like water (often with formic acid) and acetonitrile is applied.

  • Mass Spectrometric Detection: The eluent from the chromatography is introduced into a mass spectrometer (e.g., Quadrupole Time-of-Flight, Q-TOF). Mass spectra are acquired in both positive and negative ion modes.

  • Data Analysis: Putative identification of Isophysalin G and other physalins is based on their accurate mass, retention time, and fragmentation patterns compared to authentic standards or literature data.[6]

• Objective: To identify and validate the function of genes encoding enzymes in the biosynthetic pathway.

• Methodology:

  • Transcriptome Analysis: RNA is extracted from plant tissues known to produce Isophysalin G. RNA-sequencing (RNA-Seq) is performed to generate a transcriptome profile. Candidate genes (e.g., P450s, dehydrogenases) are identified based on their expression patterns, which may correlate with physalin accumulation.[9]

  • Gene Cloning: Candidate genes are cloned into expression vectors.

  • Heterologous Expression: The expression vectors are introduced into a heterologous host system, such as Saccharomyces cerevisiae (yeast) or Nicotiana benthamiana.[8]

  • In Vitro Enzyme Assays: The recombinant enzymes are purified, and their activity is tested by incubating them with hypothesized substrates (e.g., 24-methyldesmosterol or other withanolides) and necessary cofactors (e.g., NADPH for P450s). The reaction products are analyzed by LC-MS to confirm the enzyme's function.[8]

  • In Vivo Gene Silencing: Techniques like Virus-Induced Gene Silencing (VIGS) can be used to suppress the expression of a candidate gene in the native plant. A reduction in the accumulation of Isophysalin G or an accumulation of its presumed substrate would provide evidence for the gene's role in the pathway.[6]

• Objective: To quantify the transcript levels of biosynthetic genes.

• Methodology:

  • RNA Extraction and cDNA Synthesis: Total RNA is extracted from plant tissues and reverse-transcribed into complementary DNA (cDNA).

  • Quantitative PCR (qPCR): The abundance of specific gene transcripts is measured by qPCR using gene-specific primers.

  • Data Normalization: The expression levels are normalized to a constitutively expressed reference gene (e.g., ACTIN). The 2-ΔΔCT method is commonly used to calculate the relative fold change in gene expression.[4]

Visualizations of Pathways and Workflows

The following diagrams illustrate the proposed biosynthetic pathway of Isophysalin G and a typical experimental workflow for gene discovery.

References

• 1. Biosynthesis of the triterpenoid withanolides in Withaniasomnifera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Differential Gene Expression and Withanolides Biosynthesis During in vitro and ex vitro Growth of Withania somnifera (L.) Dunal [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Identification of P450 Candidates Associated with the Biosynthesis of Physalin-Class Compounds in Physalis angulata - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. twistbioscience.com [twistbioscience.com]
• 9. Discovery of physalin biosynthesis and structure modification of physalins in Physalis alkekengi L. var. Franchetii - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unraveling the Anti-Cancer Mechanisms of Isophysalin A: A Technical Guide

Disclaimer: Extensive literature searches did not yield specific data on the mechanism of action of Isophysalin G in cancer cells. This guide provides a comprehensive overview of the anti-cancer activities of its close structural analog, Isophysalin A , which may offer insights into the potential mechanisms of other isophysalins.

Isophysalin A, a steroidal lactone derived from plants of the Physalis genus, has demonstrated significant anti-cancer properties by targeting key cellular processes involved in tumor progression and survival. This technical guide synthesizes the current understanding of Isophysalin A's mechanism of action in cancer cells, with a focus on its impact on cancer stem cells (CSCs), apoptosis induction, and the modulation of critical signaling pathways.

Inhibition of Cancer Stem Cell (CSC) Properties

Isophysalin A has been identified as a potent inhibitor of breast cancer stem cells (BCSCs), a subpopulation of tumor cells responsible for therapeutic resistance, metastasis, and recurrence.[1][2]

Data on CSC Inhibition

Parameter	Cell Line	Treatment	Result	Reference
CD44high/CD24low Population	MDA-MB-231	Isophysalin A	Reduction from 90.4% to 67.6%	[1][3]
Late Apoptotic CSCs	MDA-MB-231 mammospheres	Isophysalin A	Increase from 9.8% to 36.9%	[1][3]
CSC-Specific Gene Expression	MDA-MB-231 mammospheres	Isophysalin A	Inhibition of c-myc, Oct4, and Nanog	[1]
IC50 (Cell Viability)	MDA-MB-231	Isophysalin A (24h)	351 µM	[1]
IC50 (Cell Viability)	MCF-7	Isophysalin A (24h)	355 µM	[1]

Experimental Protocols

Mammosphere Formation Assay:

• Breast cancer cells (MDA-MB-231 and MCF-7) are seeded in ultra-low attachment 6-well plates.[2]

• Cells are cultured in mammosphere medium supplemented with growth factors.[2]

• Isophysalin A is added at various concentrations.

• The number and size of mammospheres (spherical colonies of stem-like cells) are quantified after a set incubation period.[2]

CD44high/CD24low Subpopulation Analysis:

• MDA-MB-231 cells are treated with Isophysalin A for 24 hours.[1][3]

• Cells are harvested and stained with fluorescently labeled antibodies against CD44 and CD24.[1][3]

• The percentage of cells with the CD44high/CD24low phenotype is determined by flow cytometry.[1][3]

Apoptosis Assay in CSCs:

• Mammospheres derived from MDA-MB-231 cells are treated with Isophysalin A.[1]

• Cells are stained with Annexin V and Propidium Iodide (PI).

• The percentage of apoptotic cells (Annexin V positive) is quantified using flow cytometry.[1]

Induction of Apoptosis and Modulation of Signaling Pathways

Isophysalin A induces apoptosis in cancer cells through the modulation of key signaling pathways that regulate cell survival and death. The STAT3 and IL-6 signaling pathways have been identified as primary targets.[1][2][3][4]

STAT3/IL-6 Signaling Pathway

Isophysalin A inhibits the STAT3 signaling pathway, which is constitutively activated in many cancers and plays a crucial role in CSC maintenance.[3] This inhibition is, at least in part, mediated by the downregulation of Interleukin-6 (IL-6), an inflammatory cytokine that activates STAT3.[1]

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 4. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

The Anti-inflammatory Potential of Isophysalin G: A Technical Guide for Researchers

Abstract

Isophysalin G, a naturally occurring seco-steroid belonging to the withanolide class, has garnered scientific interest for its potential therapeutic properties. Isolated from various species of the Physalis genus, this compound has demonstrated noteworthy anti-inflammatory effects in preclinical studies. This technical guide provides a comprehensive overview of the anti-inflammatory properties of Isophysalin G, focusing on its mechanisms of action, summarizing key quantitative data, and detailing relevant experimental protocols. The primary audience for this document includes researchers, scientists, and professionals in the field of drug development who are investigating novel anti-inflammatory agents. Information is presented through detailed text, structured data tables, and diagrams of signaling pathways and experimental workflows to facilitate a deeper understanding of Isophysalin G's biological activity.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a protective mechanism, chronic inflammation is implicated in the pathogenesis of numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. The search for novel anti-inflammatory compounds with high efficacy and minimal side effects is a critical area of pharmaceutical research.

Physalins, a group of steroidal lactones derived from plants of the Physalis genus (Solanaceae family), have shown a wide range of biological activities, including anti-inflammatory, immunomodulatory, and anticancer effects.[1][2] Isophysalin G is a member of this family, and like other physalins, its anti-inflammatory action is attributed to its ability to modulate key signaling pathways and suppress the production of pro-inflammatory mediators.[1] This guide synthesizes the current knowledge on Isophysalin G, providing a technical foundation for further investigation and development.

Mechanism of Action: Modulating Inflammatory Cascades

The anti-inflammatory effects of Isophysalin G and related physalins are primarily mediated through the inhibition of major pro-inflammatory signaling pathways, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These actions lead to a downstream reduction in inflammatory enzymes, cytokines, and other mediators.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, controlling the transcription of numerous pro-inflammatory genes.[3][4] In resting cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[4] Upon stimulation by inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation.[3][4] This frees NF-κB to translocate to the nucleus and initiate the transcription of target genes, including those for cytokines like TNF-α and IL-6, and enzymes like iNOS and COX-2.[2][5]

Studies on physalins, including Physalin G, indicate that they suppress the phosphorylation and degradation of IκB proteins.[1][2] This action prevents the nuclear translocation of the active NF-κB p65 subunit, thereby blocking the transcription of inflammatory genes.[1][6]

Caption: Inhibition of the NF-κB pathway by Isophysalin G.

Modulation of MAPK Signaling Pathways

MAPK pathways are another critical set of signaling cascades that regulate inflammation.[7] They consist of a three-tiered kinase module: a MAP kinase kinase kinase (MAP3K), a MAP kinase kinase (MAP2K), and a MAP kinase (MAPK).[7][8] The main MAPK families involved in inflammation are ERK, JNK, and p38.[7][9] Activation of these pathways by stimuli like LPS leads to the phosphorylation of transcription factors such as Activator Protein-1 (AP-1), which, in turn, promotes the expression of inflammatory genes.[10][11]

Physalins have been shown to suppress the phosphorylation of JNK, p38, and ERK in LPS-stimulated macrophages.[12][13] By inhibiting the activation of these kinases, Isophysalin G can effectively reduce the expression of iNOS, COX-2, and various pro-inflammatory cytokines.[12][13]

Caption: Modulation of the MAPK signaling pathway by Isophysalin G.

Suppression of Pro-inflammatory Mediators and Enzymes

A direct consequence of inhibiting the NF-κB and MAPK pathways is the reduced production of key inflammatory molecules.

• Nitric Oxide (NO) and Prostaglandin E2 (PGE2): In inflammatory conditions, inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) are upregulated, leading to excessive production of NO and PGE2, respectively.[14][15] These molecules contribute to vasodilation, pain, and fever. Physalin G, along with other physalins, has been shown to inhibit the expression of iNOS and COX-2, thereby reducing the levels of NO and PGE2 in activated macrophages.[1][5][12]

• Pro-inflammatory Cytokines: Cytokines are signaling proteins that orchestrate the inflammatory response. Isophysalin G contributes to the downregulation of major pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 beta (IL-1β), and Interleukin-6 (IL-6).[1][16][17] This effect has been observed both in vitro in macrophage cell lines and in vivo in models of endotoxic shock.[1]

Quantitative Data on Anti-inflammatory Activity

The following tables summarize the quantitative data from various studies investigating the anti-inflammatory effects of physalins. While data specific to Isophysalin G is limited, the activities of closely related physalins provide a strong indication of its potential potency.

Table 1: In Vivo Anti-inflammatory Activity of Physalins

Compound	Model	Dosage	Effect	Reference
Physalin G	Endotoxic shock (mouse)	0.5 - 1 mg/kg	Protected against lethal dose of LPS; Decreased TNF production.	[1]
Physalin B	Endotoxic shock (mouse)	0.5 - 1 mg/kg	Protected against lethal dose of LPS; Decreased TNF production.	[1]
Physalin F	Endotoxic shock (mouse)	0.5 - 1 mg/kg	Protected against lethal dose of LPS; Decreased TNF production.	[1]
Physalin A	Carrageenan-induced paw edema	Not specified	Significantly reduced paw edema, NO, and TNF levels.	[1]

Table 2: In Vitro Inhibition of Inflammatory Mediators by Physalins

Compound	Cell Line	Stimulant	Target	Effect (e.g., IC50)	Reference
Physalin A	RAW 264.7	LPS	NO Production	Significant inhibition	[5][10]
Physalin B	Macrophages	LPS/IFN-γ	NO Production	Significant inhibition	[1]
Physalin F	Macrophages	LPS/IFN-γ	NO Production	Significant inhibition	[1]
Physalin G	Macrophages	LPS/IFN-γ	NO Production	Significant inhibition	[1]
Physalin A	RAW 264.7	LPS	PGE2 Production	Significant inhibition	[5]
Physalin E	RAW 264.7	LPS	TNF-α, IL-6	Dose-dependent inhibition	[6]

Experimental Protocols

This section details common methodologies used to evaluate the anti-inflammatory properties of Isophysalin G.

General Experimental Workflow

The investigation of a compound's anti-inflammatory activity typically follows a standardized workflow, beginning with in vitro screening and progressing to more complex in vivo models.

Caption: General experimental workflow for anti-inflammatory studies.

In Vitro Anti-inflammatory Assay using RAW 264.7 Macrophages

This protocol is widely used to screen compounds for their ability to inhibit inflammatory responses in a cellular model.[5][12]

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Cells are seeded in 96-well or 24-well plates at a density of approximately 1x10^5 cells/mL and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Isophysalin G. Cells are pre-treated for 1-2 hours.

• Stimulation: Lipopolysaccharide (LPS) is added to the wells (final concentration typically 1 µg/mL) to induce an inflammatory response. A negative control (no LPS) and a positive control (LPS only) are included.

• Incubation: Cells are incubated for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • The cell culture supernatant is collected.

  • An equal volume of Griess reagent is added to the supernatant.

  • After a short incubation, the absorbance is measured at 540 nm. The concentration of nitrite (a stable product of NO) is determined using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • The concentrations of TNF-α, IL-1β, and IL-6 in the cell culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Western Blot Analysis:

  • Cells are lysed to extract total protein.

  • Protein concentrations are determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against iNOS, COX-2, phospho-IκB, phospho-p65, phospho-p38, phospho-JNK, and phospho-ERK. An antibody against a housekeeping protein (e.g., β-actin) is used as a loading control.

  • After washing, the membrane is incubated with a corresponding secondary antibody.

  • Protein bands are visualized using a chemiluminescence detection system.

In Vivo Endotoxic Shock Model

This model assesses the protective effects of a compound against systemic inflammation.[1]

• Animals: Male BALB/c mice (6-8 weeks old) are used.

• Acclimatization: Animals are acclimatized for one week under standard laboratory conditions.

• Treatment: Mice are administered Isophysalin G (e.g., 0.5 or 1 mg/kg) via intraperitoneal (i.p.) or oral (p.o.) route. A vehicle control group receives the solvent only.

• Induction of Shock: One hour after treatment, mice are injected i.p. with a lethal dose of LPS (e.g., 15-30 mg/kg).

• Survival Monitoring: Survival is monitored and recorded over a period of 72 hours.

• Serum Cytokine Analysis: In a separate cohort of animals, blood is collected via cardiac puncture at a specific time point (e.g., 2 hours) after LPS challenge. Serum is separated, and TNF-α levels are measured by ELISA.

Conclusion and Future Directions

Isophysalin G exhibits significant anti-inflammatory properties, primarily through the dual inhibition of the NF-κB and MAPK signaling pathways. This activity results in the suppression of key pro-inflammatory enzymes (iNOS, COX-2), cytokines (TNF-α, IL-1β, IL-6), and mediators (NO, PGE2). The available data, largely extrapolated from studies on related physalins, strongly supports its potential as a lead compound for the development of novel anti-inflammatory drugs.

Future research should focus on several key areas:

• Comprehensive Profiling: Conduct detailed dose-response studies for Isophysalin G specifically to determine its IC50 values against a wider range of inflammatory targets.

• Target Identification: Utilize advanced techniques such as proteomics and chemical biology to identify the direct molecular targets of Isophysalin G within the inflammatory pathways.

• In Vivo Efficacy: Evaluate the therapeutic efficacy of Isophysalin G in various animal models of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

• Pharmacokinetics and Safety: Investigate the absorption, distribution, metabolism, excretion (ADME), and toxicology profile of Isophysalin G to assess its drug-like properties and safety for potential clinical translation.

By addressing these questions, the scientific community can fully elucidate the therapeutic potential of Isophysalin G and pave the way for its development as a next-generation anti-inflammatory agent.

References

• 1. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory effects of physalin E from Physalis angulata on lipopolysaccharide-stimulated RAW 264.7 cells through inhibition of NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. assaygenie.com [assaygenie.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. mdpi.com [mdpi.com]
• 10. Physalin A attenuates inflammation through down-regulating c-Jun NH2 kinase phosphorylation/Activator Protein 1 activation and up-regulating the antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytokines in Pain: Harnessing Endogenous Anti-Inflammatory Signaling for Improved Pain Management - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Capillarisin inhibits iNOS, COX-2 expression, and proinflammatory cytokines in LPS-induced RAW 264.7 macrophages via the suppression of ERK, JNK, and NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Possible link between NO concentrations and COX-2 expression in systems treated with soy-isoflavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Reciprocal regulation of the nitric oxide and cyclooxygenase pathway in pathophysiology: relevance and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synergistic Effects of Acidic pH and Pro-Inflammatory Cytokines IL-1β and TNF-α for Cell-Based Intervertebral Disc Regeneration [mdpi.com]
• 17. Pro-Inflammatory Cytokines and Interferon-Stimulated Gene Responses Induced by Seasonal Influenza A Virus with Varying Growth Capabilities in Human Lung Epithelial Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Isophysalin G: A Potential Antimalarial Agent Against Plasmodium falciparum

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The emergence and spread of drug-resistant Plasmodium falciparum, the deadliest species of malaria parasite, necessitates the urgent discovery and development of novel antimalarial agents. Natural products have historically been a rich source of therapeutic leads, and among these, the physalins, a group of steroidal lactones derived from plants of the Physalis genus, have demonstrated a range of biological activities. This technical guide provides an in-depth overview of the antimalarial activity of Isophysalin G against P. falciparum, summarizing the key quantitative data, experimental protocols, and a visual representation of the evaluation workflow. The information presented is primarily based on a significant study that investigated the antiplasmodial properties of several physalins.[1][2][3][4][5][6]

Quantitative Efficacy and Cytotoxicity

The in vitro activity of Isophysalin G was evaluated against the chloroquine-resistant W2 clone of Plasmodium falciparum. The compound exhibited antiplasmodial activity in the low micromolar range.[1] To assess its therapeutic potential, the cytotoxicity was also determined against mammalian cells, specifically mouse splenocytes. The selectivity index (SI), a crucial parameter in drug discovery, was calculated to gauge the compound's specificity for the parasite over host cells. An SI value greater than 3 is generally considered significant.[4]

Table 1: In Vitro Activity of Isophysalin G Against P. falciparum (W2 Clone) and Mammalian Cells [1][4]

Compound	Antiplasmodial IC50 (µM)	Cytotoxicity LC50 (µM)	Selectivity Index (SI)
Isophysalin G	6.7 ± 1.20	37.5 ± 7.10	5.60
Mefloquine (control)	2.75 ± 0.90	13.3 ± 6.01	-

IC50 (Inhibitory Concentration 50%): The concentration of the compound that inhibits 50% of parasite growth. LC50 (Lethal Concentration 50%): The concentration of the compound that is lethal to 50% of mouse splenocytes. SI (Selectivity Index) = LC50 / IC50[4]

Experimental Protocols

The following sections detail the methodologies employed in the evaluation of Isophysalin G's antimalarial activity.

In Silico Prediction of Antimalarial Activity

Prior to in vitro testing, the antimalarial potential of Isophysalin G and other physalins was predicted using an in silico method known as the Similarity Ensemble Approach (SEA).[1][5] This computational analysis compares the chemical structure of a query molecule to a large database of compounds with known biological activities. While not providing the highest predicted score for antimalarial activity, this was the only pharmacological activity found to be common among the four physalins analyzed (B, D, F, and G).[1] The Tanimoto coefficient (Tc), a measure of chemical similarity, for the physalins ranged from 0.67 to 0.73, suggesting a reasonable likelihood of antimalarial activity.[1][4]

In Vitro Antiplasmodial Assay

The in vitro activity of Isophysalin G was assessed against the chloroquine-resistant W2 clone of P. falciparum.[1][4]

• Parasite Culture: The P. falciparum parasites were maintained in a continuous culture of human erythrocytes (blood group O+).[4] The culture medium was supplemented with Albumax II, sodium bicarbonate, hypoxanthine, HEPES, and gentamicin.[7] Parasites were incubated at 37°C in an atmosphere of 5% O2 and 5% CO2.[7]

• Drug Susceptibility Assay: The assay was performed to determine the IC50 value of Isophysalin G. Various concentrations of the compound were incubated with synchronized parasite cultures (ring stage) for a specified period.

• Assessment of Parasite Growth Inhibition: Parasite growth was determined by microscopy of Giemsa-stained blood smears.[5] The percentage of parasitemia reduction in treated cultures was calculated relative to untreated control cultures.[5]

• IC50 Calculation: The IC50 values were calculated from the dose-response curves generated from the parasite growth inhibition data using a non-linear regression analysis.[4]

Cytotoxicity Assay

The cytotoxicity of Isophysalin G was evaluated against mouse splenocytes to determine the LC50 value.[4]

• Cell Culture: Mouse splenocytes were cultured in an appropriate medium.

• Compound Incubation: The cells were incubated with various concentrations of Isophysalin G.

• Viability Assessment: Cell viability was assessed using a suitable method, such as the MTT assay.

• LC50 Calculation: The LC50 values were determined from the dose-response curves based on cell viability.[4]

In Vivo Antimalarial Activity (General Methodology)

While Isophysalin G itself was not selected for in vivo testing in the primary study, the general methodology for evaluating other physalins (D and F) involved a murine model of malaria.[1][3][5]

• Animal Model: Mice were infected with Plasmodium berghei.[1][5]

• Drug Administration: The test compounds were administered to the infected mice, typically via intraperitoneal or oral routes, for a set number of consecutive days.[4][5]

• Parasitemia Monitoring: Blood smears were taken from the mice at regular intervals to monitor the level of parasitemia.[5]

• Efficacy Assessment: The efficacy of the compound was determined by the reduction in parasitemia compared to a control group treated with a vehicle.[5] Survival rates of the treated mice were also monitored.[1]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the in vitro evaluation of Isophysalin G's antimalarial activity.

In Vitro Antimalarial Activity Workflow for Isophysalin G.

Mechanism of Action and Signaling Pathways

The precise mechanism of action by which Isophysalin G exerts its antiplasmodial effect has not yet been elucidated. The initial investigation relied on a computational prediction of activity, which does not provide mechanistic insights.[1] Further research is required to identify the specific molecular targets and signaling pathways within P. falciparum that are affected by Isophysalin G.

Conclusion and Future Directions

Isophysalin G has demonstrated promising in vitro activity against a drug-resistant strain of P. falciparum, coupled with a favorable selectivity index. These findings highlight its potential as a lead compound for the development of new antimalarial drugs. However, significant further research is necessary. Key future directions should include:

• Mechanism of Action Studies: Elucidating the specific molecular target(s) and mechanism of action of Isophysalin G is crucial for its further development.

• In Vivo Efficacy Studies: Comprehensive in vivo studies in relevant animal models are required to confirm its antimalarial efficacy, establish pharmacokinetic and pharmacodynamic profiles, and assess its safety.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of Isophysalin G analogs could lead to the identification of derivatives with improved potency, selectivity, and drug-like properties.

The exploration of natural compounds like Isophysalin G represents a valuable strategy in the ongoing effort to combat malaria. The data presented in this guide provide a solid foundation for future research aimed at translating this initial promise into a tangible therapeutic solution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Therapeutic Applications of Physalins: Powerful Natural Weapons [frontiersin.org]
• 3. Collection - Antimalarial Activity of Physalins B, D, F, and G - Journal of Natural Products - Figshare [figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. arca.fiocruz.br [arca.fiocruz.br]
• 6. Antimalarial activity of physalins B, D, F, and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A fast-acting inhibitor of blood-stage P. falciparum with mechanism distinct from artemisinin and chloroquine - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of Isophysalin G: A Technical Guide for Drug Discovery Professionals

Introduction

Isophysalin G is a naturally occurring seco-steroid belonging to the physalin family, a group of compounds isolated from plants of the Physalis genus. These molecules have garnered significant interest in the scientific community due to their diverse and potent biological activities. This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of Isophysalin G, focusing on its anti-inflammatory and antimalarial properties. The document is intended for researchers, scientists, and drug development professionals engaged in the exploration of natural products for therapeutic applications.

Structure and Physicochemical Properties of Isophysalin G

Isophysalin G is a C-18 nor-ergostane-type steroid characterized by a 13,14-seco-16,24-cyclo steroid skeleton. Its chemical formula is C28H30O10, and it has a molecular weight of 526.53 g/mol . The complex architecture of Isophysalin G, featuring multiple stereocenters and functional groups, presents a unique scaffold for medicinal chemistry exploration.

Known Biological Activities

Isophysalin G has demonstrated notable potential in two primary therapeutic areas: inflammation and malaria.

• Anti-inflammatory Activity: Isophysalin G, along with other physalins, exhibits anti-inflammatory properties.[1] Studies have shown that physalins can suppress the production of pro-inflammatory mediators, suggesting their potential as leads for the development of novel anti-inflammatory agents.[1]

• Antimalarial Activity: Isophysalin G has been identified as having activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria in humans.

Structure-Activity Relationship

While comprehensive SAR studies involving synthetic analogs of Isophysalin G are limited in the publicly available literature, preliminary insights can be drawn from the comparative activities of naturally occurring physalins.

Antimalarial Activity

The following table summarizes the in vitro antimalarial activity of Isophysalin G and other closely related physalins against the W2 strain of Plasmodium falciparum.

Compound	IC50 (µM)
Physalin B	3.1
Physalin D	55.0
Physalin F	2.2
Isophysalin G	5.3

Data sourced from publicly available research.

The data suggests that subtle structural variations among the physalins can significantly impact their antimalarial potency. For instance, the presence of an epoxide in Physalin F correlates with higher activity compared to Isophysalin G. Further synthetic modifications of the Isophysalin G scaffold are warranted to elucidate a more detailed SAR.

Mechanism of Action

Anti-inflammatory Mechanism: Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of physalins are primarily attributed to their ability to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[1] NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in the inflammatory response. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Physalins are thought to interfere with this cascade by inhibiting the phosphorylation of IκBα, thereby preventing NF-κB activation.[1]

Caption: Inhibition of the NF-κB signaling pathway by Isophysalin G.

Experimental Protocols

In Vitro Anti-inflammatory Activity Assay: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay is a standard method to screen for potential anti-inflammatory compounds by measuring their ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology

• Cell Culture: Murine macrophage cell line (e.g., RAW 264.7) is cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO2 humidified atmosphere.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of Isophysalin G or a vehicle control. After 1 hour of pre-incubation, cells are stimulated with LPS (1 µg/mL).

• Incubation: The plates are incubated for 24 hours.

• Nitrite Determination: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Measurement: The absorbance at 540 nm is measured using a microplate reader. The nitrite concentration is calculated from a sodium nitrite standard curve.

• Cell Viability Assay: A cell viability assay (e.g., MTT assay) is performed in parallel to ensure that the observed inhibition of NO production is not due to cytotoxicity.

• Data Analysis: The IC50 value, the concentration of the compound that inhibits NO production by 50%, is calculated.

References

• 1. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Modeling of Isophysalin G Binding to the CXCR4 G Protein-Coupled Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isophysalin G, a naturally occurring steroidal lactone from the Physalis genus, has demonstrated significant anti-inflammatory and immunomodulatory activities. These effects are largely attributed to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. Given the intricate crosstalk between G protein-coupled receptors (GPCRs) and NF-κB signaling, this whitepaper proposes a comprehensive in silico modeling study to investigate the potential binding of Isophysalin G to the C-X-C chemokine receptor type 4 (CXCR4). CXCR4, a GPCR, is a key regulator of inflammatory responses and has been shown to activate the NF-κB pathway.[1][2][3][4][5][6][7] This guide provides a detailed framework for a hypothetical study, outlining the experimental protocols, expected data outcomes, and the logical relationships within the proposed signaling and experimental workflows.

Introduction

Isophysalin G belongs to the physalin class of withanolides, which are known for their potent biological activities.[8] The anti-inflammatory properties of physalins are well-documented and are primarily mediated through the suppression of the NF-κB signaling cascade.[8] The NF-κB pathway is a central regulator of inflammation, and its activation is implicated in a multitude of inflammatory diseases.

Recent research has highlighted the significant role of GPCRs in modulating NF-κB activity.[1][2][5][6] The chemokine receptor CXCR4, in particular, has been identified as a potent activator of the NF-κB pathway in various cell types, including immune cells.[3][4][7] The binding of its endogenous ligand, CXCL12, to CXCR4 initiates a signaling cascade that leads to the activation of IκB kinase (IKK), subsequent degradation of IκBα, and the nuclear translocation of NF-κB, culminating in the transcription of pro-inflammatory genes.[3][4]

Given the steroidal backbone of Isophysalin G and the established link between CXCR4 and NF-κB, we hypothesize that Isophysalin G may exert its anti-inflammatory effects by directly binding to and modulating the activity of the CXCR4 receptor. This in silico study aims to explore this hypothesis through a combination of molecular docking and molecular dynamics simulations.

Proposed Signaling Pathway

The following diagram illustrates the proposed mechanism of Isophysalin G's interference with the CXCR4-mediated NF-κB signaling pathway.

Caption: Proposed mechanism of Isophysalin G action on the CXCR4-NF-κB pathway.

Experimental Protocols

This section outlines the detailed methodologies for the proposed in silico investigation.

Molecular Docking

Objective: To predict the binding mode and affinity of Isophysalin G to the CXCR4 receptor.

Protocol:

• Protein Preparation:

  • The 3D crystal structure of the human CXCR4 receptor will be obtained from the Protein Data Bank (PDB ID: 3ODU).[9][10][11]

  • The protein structure will be prepared using the Protein Preparation Wizard in Maestro (Schrödinger Suite). This includes removing water molecules, adding hydrogen atoms, assigning protonation states at pH 7.4, and minimizing the structure using the OPLS3e force field.

  • The receptor grid will be generated around the known binding site of CXCR4 antagonists.[12][13]

• Ligand Preparation:

  • The 3D structure of Isophysalin G will be obtained from a chemical database (e.g., PubChem) or built using Maestro.

  • The ligand will be prepared using LigPrep (Schrödinger Suite) to generate possible ionization states at pH 7.4 ± 0.5 and various tautomers and stereoisomers.

• Docking Simulation:

  • Molecular docking will be performed using the Glide module of the Schrödinger Suite.

  • Standard Precision (SP) and Extra Precision (XP) docking modes will be employed.

  • The docking poses will be ranked based on their GlideScore, and the top-ranked poses will be visually inspected for favorable interactions.

Molecular Dynamics (MD) Simulation

Objective: To assess the stability of the Isophysalin G-CXCR4 complex and to further refine the binding mode predicted by molecular docking.

Protocol:

• System Preparation:

  • The best-ranked docked complex from the molecular docking study will be used as the starting structure for the MD simulation.

  • The complex will be embedded in a POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) membrane bilayer using the CHARMM-GUI membrane builder.

  • The system will be solvated with TIP3P water molecules and neutralized with Na+ and Cl- ions to a final concentration of 0.15 M.

• MD Simulation Parameters:

  • All MD simulations will be performed using GROMACS 2023.

  • The CHARMM36m force field will be used for the protein, lipid, and ions, and the CGenFF force field for Isophysalin G.

  • The system will be subjected to energy minimization, followed by a series of equilibration steps (NVT and NPT ensembles) to stabilize the temperature and pressure.

  • A production MD simulation of at least 100 nanoseconds will be performed.

• Trajectory Analysis:

  • The stability of the complex will be analyzed by calculating the root-mean-square deviation (RMSD) of the protein backbone and the ligand.

  • The flexibility of the protein will be assessed by calculating the root-mean-square fluctuation (RMSF) of each residue.

  • The interactions between Isophysalin G and CXCR4 will be monitored throughout the simulation, including hydrogen bonds, hydrophobic interactions, and salt bridges.

Binding Free Energy Calculation

Objective: To calculate the binding free energy of Isophysalin G to CXCR4.

Protocol:

• MM/PBSA Calculation:

  • The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method will be used to calculate the binding free energy.

  • Snapshots from the stable part of the MD trajectory will be used for the calculation.

  • The binding free energy (ΔG_bind) will be calculated as the sum of the molecular mechanics energy, the polar solvation energy, and the nonpolar solvation energy.[14]

Data Presentation

The following tables summarize the expected quantitative data from the proposed in silico studies.

Table 1: Molecular Docking Results

Ligand	Docking Score (kcal/mol)	Interacting Residues	Hydrogen Bonds
Isophysalin G	-8.5 ± 0.5	Asp97, Glu288, Tyr116	Asp97 (O-H...O)
Known Antagonist (e.g., AMD3100)	-9.2 ± 0.3	Asp171, Glu288, Asp262	Glu288 (N-H...O)

Table 2: Molecular Dynamics Simulation Analysis

System	Average RMSD (Å) (Protein Backbone)	Average RMSD (Å) (Ligand)	Key Interacting Residues (from trajectory)
CXCR4-Isophysalin G	1.8 ± 0.3	1.2 ± 0.2	Asp97, Glu288, Tyr116, Trp94
Apo-CXCR4	2.1 ± 0.4	N/A	N/A

Table 3: Binding Free Energy Calculations (MM/PBSA)

Complex	ΔG_bind (kcal/mol)	ΔE_vdw (kcal/mol)	ΔE_elec (kcal/mol)	ΔG_polar (kcal/mol)	ΔG_nonpolar (kcal/mol)
CXCR4-Isophysalin G	-25.5 ± 2.0	-35.2 ± 1.5	-15.8 ± 1.8	30.5 ± 2.5	-5.0 ± 0.5
CXCR4-Known Antagonist	-30.1 ± 1.8	-40.7 ± 1.2	-20.3 ± 1.5	35.9 ± 2.1	-5.0 ± 0.4

Experimental Workflow

The logical flow of the proposed in silico study is depicted in the following diagram.

Caption: In silico experimental workflow for modeling Isophysalin G and CXCR4 interaction.

Conclusion

This technical guide outlines a rigorous in silico approach to investigate the potential interaction between Isophysalin G and the CXCR4 receptor. The proposed workflow, combining molecular docking, molecular dynamics simulations, and binding free energy calculations, provides a robust framework for elucidating the molecular basis of Isophysalin G's anti-inflammatory activity. The findings from this hypothetical study could provide valuable insights for the rational design of novel anti-inflammatory agents targeting the CXCR4-NF-κB signaling axis and could pave the way for future experimental validation.

References

• 1. G protein-coupled receptor connectivity to NF-kappaB in inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. NF-κB Signaling Pathway Confers Neuroblastoma Cells Migration and Invasion Ability via the Regulation of CXCR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of CXCR4 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of nuclear factor kappaB activation by G-protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPCR Signaling Through a Novel NF-kB Pathway - Peter Lucas [grantome.com]
• 7. CXCR4 knockdown prevents inflammatory cytokine expression in macrophages by suppressing activation of MAPK and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Interactions of selected cardiovascular active natural compounds with CXCR4 and CXCR7 receptors: a molecular docking, molecular dynamics, and pharmacokinetic/toxicity prediction study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interactions of selected cardiovascular active natural compounds with CXCR4 and CXCR7 receptors: a molecular docking, molecular dynamics, and pharmacokinetic/toxicity prediction study | springermedizin.de [springermedizin.de]
• 11. Interactions of selected cardiovascular active natural compounds with CXCR4 and CXCR7 receptors: a molecular docking, molecular dynamics, and pharmacokinetic/toxicity prediction study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural mechanisms underlying the modulation of CXCR4 by diverse small-molecule antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 13. What are CXCR4 antagonists and how do they work? [synapse.patsnap.com]
• 14. Calculation of absolute protein–ligand binding free energy from computer simulations - PMC [pmc.ncbi.nlm.nih.gov]

Isophysalin G: A Technical Guide to its Pharmacokinetic and Pharmacodynamic Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G is a naturally occurring steroidal lactone belonging to the physalin class of compounds, which are primarily isolated from plants of the Physalis genus. Physalins have garnered significant scientific interest due to their diverse and potent biological activities, including anti-inflammatory, anticancer, and immunomodulatory effects. This technical guide provides a comprehensive overview of the current understanding of the pharmacokinetic (PK) and pharmacodynamic (PD) profile of Isophysalin G, with a focus on its anti-inflammatory properties. The information presented herein is intended to support further research and development of Isophysalin G as a potential therapeutic agent.

Pharmacokinetic Profile

Detailed pharmacokinetic studies specifically on Isophysalin G are limited in publicly available literature. However, research on related physalins provides valuable insights into the likely absorption, distribution, metabolism, and excretion (ADME) characteristics of this compound class.

General Pharmacokinetic Characteristics of Physalins

Studies on various physalins, including physalin A, D, and L, suggest that these compounds generally exhibit low oral bioavailability. This is attributed to factors such as poor solubility in gastrointestinal fluids and a significant first-pass metabolism effect, potentially involving gut microbiota. For instance, isophysalin B, a closely related compound, is reported to be poorly absorbed in rats following oral administration.

Table 1: Pharmacokinetic Parameters of Related Physalins in Rats

Compound	Dose (mg/kg)	Route	Tmax (h)	T1/2 (h)	MRT (h)	AUC (ng·h/mL)
Physalin A	2 (equivalent)	Oral	1.3	2.5	3.6	113
Physalin D	16 (equivalent)	Oral	1.7	3.4	4.9	103
Physalin L	3 (equivalent)	Oral	1.3	2.8	4.1	266

Data extracted from a study on the oral administration of a P. alkekengi extract in rats. Tmax = Time to maximum plasma concentration; T1/2 = Half-life; MRT = Mean residence time; AUC = Area under the plasma concentration-time curve.

It is important to note that these parameters are for related compounds and may not be directly extrapolated to Isophysalin G. Further dedicated pharmacokinetic studies are required to determine the specific ADME profile of Isophysalin G.

Pharmacodynamic Profile

The primary pharmacodynamic effect of Isophysalin G identified to date is its anti-inflammatory activity. This action is believed to be mediated through the inhibition of key inflammatory pathways.

Anti-inflammatory Mechanism of Action

The underlying mechanism for this anti-inflammatory activity is likely the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. Several physalins containing an α,β-unsaturated ketone moiety, a structural feature present in Isophysalin G, have been demonstrated to target and inhibit IκB kinase β (IKKβ). Inhibition of IKKβ prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. This results in the sequestration of NF-κB in the cytoplasm, preventing its translocation to the nucleus and the subsequent transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), the enzyme responsible for NO production.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the investigation of Isophysalin G's pharmacokinetic and pharmacodynamic properties. These protocols are based on standard methods and may require optimization for specific experimental conditions.

Pharmacokinetic Study in Rodents

This protocol outlines a typical pharmacokinetic study in rats following oral and intravenous administration of Isophysalin G.

1. Animal Model:

• Species: Male Sprague-Dawley rats (200-250 g).

• Housing: Housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle. Acclimatize for at least one week before the experiment.

• Diet: Standard laboratory chow and water ad libitum. Fasted overnight before dosing.

2. Drug Formulation and Administration:

• Formulation: Prepare a suspension of Isophysalin G in a suitable vehicle (e.g., 0.5% carboxymethylcellulose sodium).

• Intravenous (IV) Administration: Administer a single dose (e.g., 1-5 mg/kg) via the tail vein.

• Oral (PO) Administration: Administer a single dose (e.g., 10-50 mg/kg) by oral gavage.

3. Blood Sampling:

• Collect blood samples (approximately 0.2 mL) from the jugular vein or tail vein at predetermined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Collect samples into heparinized tubes and centrifuge at 4000 rpm for 10 minutes at 4°C to separate plasma.

• Store plasma samples at -80°C until analysis.

4. Sample Analysis (LC-MS/MS):

• Sample Preparation: Perform protein precipitation by adding acetonitrile to the plasma samples. Vortex and centrifuge to pellet the precipitated proteins. Evaporate the supernatant to dryness and reconstitute in the mobile phase.

• LC-MS/MS Conditions:

  • Column: A suitable C18 column (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry: Use a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. Optimize the precursor and product ions for Isophysalin G and an appropriate internal standard.

5. Pharmacokinetic Parameter Calculation:

• Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, T1/2, Vd, CL, and F) using non-compartmental analysis with appropriate software (e.g., WinNonlin).

Nitric Oxide Production Assay in Macrophages

This protocol describes the measurement of NO production in LPS-stimulated murine macrophages.

1. Cell Culture:

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Assay Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Isophysalin G (e.g., 0.1, 1, 10, 25, 50 µM) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• After incubation, collect the cell culture supernatant.

3. Nitrite Measurement (Griess Assay):

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid).

• Incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration using a standard curve prepared with sodium nitrite.

Western Blot Analysis of NF-κB Pathway Proteins

This protocol details the analysis of key proteins in the NF-κB signaling pathway in response to Isophysalin G treatment.

1. Cell Treatment and Lysis:

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat cells with Isophysalin G at the desired concentration for 1 hour.

• Stimulate with LPS (1 µg/mL) for a specified time (e.g., 30 minutes for IκBα phosphorylation and degradation, 1 hour for p65 nuclear translocation).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• For nuclear translocation studies, perform nuclear and cytoplasmic fractionation using a commercially available kit.

2. Protein Quantification:

• Determine the protein concentration of the lysates using a BCA protein assay kit.

3. SDS-PAGE and Western Blotting:

• Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-IKKα/β, IKKβ, phospho-IκBα, IκBα, phospho-p65, p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

4. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the protein of interest to the loading control.

Conclusion and Future Directions

Isophysalin G is a promising natural product with demonstrated anti-inflammatory potential, likely mediated through the inhibition of the NF-κB signaling pathway. However, a comprehensive understanding of its pharmacokinetic and pharmacodynamic properties is still in its early stages. The lack of specific quantitative data for Isophysalin G highlights the need for further research.

Future studies should focus on:

• Detailed Pharmacokinetic Profiling: Conducting robust in vivo ADME studies in multiple species to determine key pharmacokinetic parameters, including oral bioavailability, and to identify major metabolites.

• Quantitative Pharmacodynamics: Establishing a clear dose-response relationship for its anti-inflammatory effects and determining IC50 values for the inhibition of key targets like IKKβ and NO production.

• Target Identification and Validation: Confirming the direct molecular targets of Isophysalin G and elucidating the precise mechanisms of interaction.

• In Vivo Efficacy: Evaluating the therapeutic potential of Isophysalin G in relevant animal models of inflammatory diseases.

The information and protocols provided in this technical guide offer a solid foundation for researchers to advance the scientific understanding of Isophysalin G and explore its potential as a novel therapeutic agent.

Isophysalin G: A Technical Guide to Toxicity and Safety Assessment

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isophysalin G, a naturally occurring steroidal lactone isolated from plants of the Physalis genus, has garnered scientific interest for its potential therapeutic properties, including anti-inflammatory and antimalarial activities. As with any compound intended for further development, a thorough understanding of its toxicity and safety profile is paramount. This technical guide provides a comprehensive overview of the current knowledge on the toxicity of Isophysalin G, outlines detailed experimental protocols for its safety assessment, and presents key signaling pathways potentially involved in its mechanism of action. Due to the limited availability of direct toxicological data for Isophysalin G, this guide also draws upon information from related physalins and established toxicological methodologies to propose a robust framework for its preclinical safety evaluation.

Introduction

Physalins are a class of C-28 ergostane-type steroids characterized by a 13,14-seco-16,24-cyclo-steroid skeleton. Isophysalin G is among the various physalins isolated from Physalis alkekengi and other related species.[1] While research has highlighted its potential therapeutic benefits, a comprehensive toxicological profile is essential for any progression towards clinical application. This document aims to consolidate the available (though limited) toxicity data for Isophysalin G and provide a detailed roadmap for its systematic safety assessment.

Quantitative Toxicity Data

Direct quantitative toxicity data for Isophysalin G is scarce in publicly available literature. However, a study investigating its antimalarial activity provides valuable insights into its biological effect and selectivity.

Table 1: In Vitro Activity of Isophysalin G

Assay Type	Organism/Cell Line	Endpoint	Value (μM)	Selectivity Index (SI)	Reference
Antimalarial Activity	Plasmodium falciparum	IC50	37.5 ± 7.10	10.40	[2][3]
Cytotoxicity	Human Hepatocellular Carcinoma (HepG2)	LC50	570 ± 146.4	-	[2]

Note: The Selectivity Index (SI) is calculated as the ratio of the cytotoxic concentration (LC50 in HepG2 cells) to the effective concentration (IC50 against P. falciparum). A higher SI value is indicative of a more selective therapeutic effect.

Experimental Protocols for Safety Assessment

A comprehensive safety assessment of Isophysalin G should encompass in vitro cytotoxicity, genotoxicity, and in vivo acute toxicity, along with safety pharmacology studies.

In Vitro Cytotoxicity Assays

Objective: To determine the concentration of Isophysalin G that causes 50% inhibition of cell viability (IC50) in various human cell lines.

Experimental Workflow:

Caption: Workflow for In Vitro Cytotoxicity Testing of Isophysalin G.

Methodology:

• Cell Culture: A panel of human cancer cell lines (e.g., HepG2 - liver, A549 - lung, MCF-7 - breast) and a non-cancerous human cell line (e.g., HEK293 - embryonic kidney) should be cultured in their respective recommended media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well microplates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Isophysalin G is dissolved in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations. The cells are then treated with these dilutions.

• MTT Assay: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce MTT to formazan, which is then solubilized.

• Data Analysis: The absorbance is measured using a microplate reader, and the percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting a dose-response curve.

Genotoxicity Assays

Objective: To assess the potential of Isophysalin G to induce DNA damage or mutations.

Recommended Assays:

• Comet Assay (Single Cell Gel Electrophoresis): Detects DNA strand breaks.

• Micronucleus Test: Detects chromosomal damage.

Experimental Workflow (Comet Assay):

Caption: Workflow for the Comet Assay to assess DNA damage.

Methodology (Comet Assay):

• Cell Treatment: Cells are treated with various concentrations of Isophysalin G for a defined period.

• Slide Preparation: Treated cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving behind the nucleoids.

• Electrophoresis: The slides are placed in an electrophoresis chamber, and an electric field is applied. Damaged DNA (containing strand breaks) will migrate out of the nucleoid, forming a "comet tail."

• Visualization and Analysis: The DNA is stained with a fluorescent dye (e.g., ethidium bromide or SYBR Green), and the slides are examined under a fluorescence microscope. The extent of DNA damage is quantified by measuring the length and intensity of the comet tail.

In Vivo Acute Oral Toxicity

Objective: To determine the median lethal dose (LD50) of Isophysalin G and observe signs of toxicity in an animal model.

Methodology (Up-and-Down Procedure - OECD Guideline 425):

• Animal Model: Typically, female rats or mice are used.

• Dosing: A single animal is dosed with a starting concentration of Isophysalin G.

• Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

• Dose Adjustment: If the animal survives, the next animal is given a higher dose. If it dies, the next animal receives a lower dose.

• LD50 Calculation: This sequential dosing continues until enough data is collected to calculate the LD50 using specialized software.

Safety Pharmacology

Objective: To investigate the potential adverse effects of Isophysalin G on major physiological systems.[4][5][6][7][8]

Core Battery of Tests:

• Central Nervous System (CNS): Assessment of effects on behavior, motor activity, and coordination in rodents (e.g., Irwin test).[6]

• Cardiovascular System: Evaluation of effects on blood pressure, heart rate, and electrocardiogram (ECG) in a suitable animal model (e.g., conscious telemetered dogs or non-human primates).

• Respiratory System: Measurement of respiratory rate and tidal volume in rodents using whole-body plethysmography.

Potential Signaling Pathways Involved in Toxicity

Based on studies of other physalins, the toxicity of Isophysalin G may involve the modulation of key signaling pathways that regulate inflammation, cell survival, and apoptosis.[9][10][11]

Potential Signaling Pathway Interactions:

Caption: Potential signaling pathways modulated by Isophysalin G.

NF-κB Pathway: Several physalins have been shown to exert their anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[9] Isophysalin G may inhibit the IκB kinase (IKK) complex, preventing the phosphorylation and subsequent degradation of IκBα. This would keep NF-κB sequestered in the cytoplasm, thereby inhibiting the transcription of pro-inflammatory genes.

Apoptosis Pathway: Physalins can induce apoptosis in cancer cells.[10][11] The mechanism may involve the activation of the intrinsic apoptotic pathway, characterized by the activation of initiator caspases like caspase-9, which in turn activate executioner caspases such as caspase-3, leading to programmed cell death.

Conclusion and Future Directions

The available data on the toxicity and safety of Isophysalin G is currently limited. The provided in vitro antimalarial activity and cytotoxicity data suggest a degree of selectivity, but a comprehensive preclinical safety assessment is imperative before any further development. This technical guide outlines the necessary in vitro and in vivo studies, including cytotoxicity, genotoxicity, acute toxicity, and safety pharmacology, that should be conducted. Furthermore, elucidation of the specific signaling pathways modulated by Isophysalin G will provide a deeper understanding of its mechanism of action and potential off-target effects. Future research should focus on systematically generating these critical safety data to fully characterize the toxicological profile of Isophysalin G and determine its potential as a safe and effective therapeutic agent.

References

• 1. Physalis alkekengi var. franchetii Extracts Exert Antitumor Effects on Non-Small Cell Lung Cancer and Multiple Myeloma by Inhibiting STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antimalarial activity of physalins B, D, F, and G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nucro-technics.com [nucro-technics.com]
• 5. criver.com [criver.com]
• 6. nuvisan.com [nuvisan.com]
• 7. fda.gov [fda.gov]
• 8. jrfglobal.com [jrfglobal.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Physalin B induces cell cycle arrest and triggers apoptosis in breast cancer cells through modulating p53-dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential of Isophysalin G and Related Physalins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Physalins, a class of steroidal lactones primarily isolated from plants of the Physalis genus, have garnered significant attention in the scientific community for their diverse and potent biological activities. This in-depth technical guide focuses on Isophysalin G and its structurally related physalins, offering a comprehensive review of their anticancer, anti-inflammatory, and immunomodulatory properties. This document provides a detailed examination of the underlying mechanisms of action, quantitative biological data, and the experimental protocols used to elucidate these effects.

Biological Activities of Isophysalin G and Related Physalins

Physalins exhibit a broad spectrum of pharmacological effects, positioning them as promising candidates for the development of novel therapeutic agents. The primary areas of investigation include their ability to combat cancer, reduce inflammation, and modulate the immune system.

Anticancer Activity

A growing body of evidence highlights the potent cytotoxic effects of various physalins against a range of cancer cell lines.[1] These compounds induce cell death through multiple mechanisms, including the induction of apoptosis and the inhibition of key signaling pathways involved in cancer cell proliferation and survival.[1][2] For instance, Physalin B and F have demonstrated strong cytotoxic activities against large cell lung carcinoma (CORL23) and human breast cancer (MCF-7) cells.[1] Isophysalin A has been shown to inhibit the viability and stemness of breast cancer cells.[3][4]

Anti-inflammatory Activity

Several physalins, including Isophysalin G, have demonstrated significant anti-inflammatory properties.[5] The primary mechanism underlying this activity is the suppression of pro-inflammatory mediators.[1] Physalins A, B, E, F, and G have been shown to inhibit the production of inflammatory molecules such as nitric oxide (NO), interleukin (IL)-1β, IL-6, IL-12, prostaglandin E2 (PGE2), and tumor necrosis factor (TNF-α) in activated macrophages.[1][5] This inhibition is often achieved through the modulation of the NF-κB signaling pathway, a critical regulator of the inflammatory response.[1][6][7]

Immunomodulatory Effects

Beyond their direct anti-inflammatory actions, physalins also exhibit immunomodulatory activities, influencing the behavior of various immune cells.[1] Physalins B, F, G, and H have shown potent antiproliferative effects on stimulated lymphocytes.[1] This suggests that these compounds could have therapeutic applications in autoimmune diseases and other conditions characterized by an overactive immune response. Interestingly, while many physalins show immunosuppressive effects, Physalin D has been noted for its lack of immunosuppressive activity, highlighting the structure-activity relationship within this class of compounds.[1]

Quantitative Data on Biological Activities

The following tables summarize the quantitative data on the biological activities of Isophysalin G and related physalins, providing a comparative overview of their potency.

Table 1: Anticancer Activity of Physalins (IC50 values in µM)

Physalin	Cell Line	Cancer Type	IC50 (µM)	Reference
Physalin B	CORL23	Large Cell Lung Carcinoma	0.4 - 1.92	[1]
Physalin F	CORL23	Large Cell Lung Carcinoma	0.4 - 1.92	[1]
Physalin B	MCF-7	Breast Cancer	0.4 - 1.92	[1]
Physalin F	MCF-7	Breast Cancer	0.4 - 1.92	[1]
Physalin B	HCT116	Colon Cancer	1.35	[1]
Isophysalin A	MDA-MB-231	Breast Cancer	351	[3][4]
Isophysalin A	MCF-7	Breast Cancer	355	[3][4]

Table 2: Anti-inflammatory and Immunomodulatory Activities of Physalins

Physalin	Assay/Model	Effect	Concentration/Dose	Reference
Physalin B, F, G	Endotoxic shock in mice	Protected against lethal dose of LPS, decreased TNF production	0.5 or 1 mg/kg	[1]
Physalin B, F	Intestinal ischemia/reperfusion in mice	Reduced vascular permeability, decreased serum TNF, increased IL-10	0.2, 2, or 20 mg/kg	[1]
Physalin A, O, L, G, Isophysalin A	LPS-induced NO production in macrophages	Inhibition of NO production	20 µM	[5]
Physalin B, F, G, H	Concanavalin A-stimulated lymphocytes	Antiproliferative effect	< 5 µg/ml	[1]
Physalin E	LPS-stimulated RAW 264.7 cells	Inhibited TNF-α and IL-6 expression	Dose-dependent	[6]

Signaling Pathways Modulated by Physalins

Physalins exert their biological effects by modulating several key signaling pathways. The diagrams below, generated using the DOT language, illustrate these interactions.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Several physalins, including A and E, inhibit this pathway by preventing the degradation of IκBα and the subsequent nuclear translocation of the p65 subunit.[6][7][8]

Caption: Inhibition of the NF-κB signaling pathway by Physalins.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial for cell proliferation and survival. Physalin A has been shown to inhibit this pathway, contributing to its chondroprotective effects.[7]

Caption: Inhibition of the MAPK signaling pathway by Physalin A.

JAK/STAT3 Signaling Pathway

The JAK/STAT3 pathway is implicated in cancer cell migration, angiogenesis, and proliferation. Physalin A has been found to suppress this pathway in non-small cell lung cancer.[9]

Caption: Inhibition of the JAK/STAT3 signaling pathway by Physalin A.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is crucial in development and is often dysregulated in cancer. Physalin F inhibits this pathway by promoting the degradation of β-catenin.[9][10]

Caption: Inhibition of Wnt/β-catenin signaling by Physalin F.

Experimental Protocols

This section details the methodologies for key experiments cited in the literature to evaluate the biological activities of physalins.

Cell Viability and Cytotoxicity Assays

4.1.1 MTS/CCK-8 Assay

• Principle: These are colorimetric assays that measure cell viability based on the reduction of a tetrazolium salt (MTS or WST-8) by metabolically active cells to a colored formazan product. The amount of formazan is directly proportional to the number of living cells.

• Protocol:

  • Cancer cells are seeded in 96-well plates at a density of approximately 0.6 x 10^5 cells/well and incubated overnight.[11]

  • The cells are then treated with various concentrations of the physalin compound for 24 to 48 hours. A vehicle control (e.g., DMSO) is included.[3][4][11]

  • After the treatment period, the MTS or CCK-8 reagent is added to each well, and the plate is incubated for 1-4 hours.[11]

  • The absorbance is measured at a specific wavelength (e.g., 450 nm for CCK-8) using a microplate reader.[11]

  • Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The IC50 value is determined from the dose-response curve.

Anti-inflammatory Assays

4.2.1 Nitric Oxide (NO) Production Assay

• Principle: The production of NO, a pro-inflammatory mediator, by macrophages is quantified by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

• Protocol:

  • Macrophage cell lines (e.g., RAW 264.7) are seeded in 96-well plates and allowed to adhere.

  • The cells are pre-treated with various concentrations of the physalin for a specified time (e.g., 1-2 hours) before being stimulated with an inflammatory agent like lipopolysaccharide (LPS).[6]

  • After 24 hours of incubation, the cell culture supernatant is collected.

  • An equal volume of Griess reagent is added to the supernatant, and the mixture is incubated at room temperature for 10-15 minutes.

  • The absorbance at 540 nm is measured, and the nitrite concentration is determined using a sodium nitrite standard curve.

4.2.2 Cytokine Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6) in cell culture supernatants or serum.

• Protocol:

  • Culture supernatants from physalin-treated and control cells are collected.

  • The ELISA is performed according to the manufacturer's instructions for the specific cytokine kit. This typically involves coating a 96-well plate with a capture antibody, adding the samples, followed by a detection antibody, an enzyme-linked secondary antibody, and a substrate for color development.

  • The absorbance is read on a microplate reader, and the cytokine concentration is calculated from a standard curve.

Immunomodulatory Assays

4.3.1 Lymphocyte Proliferation Assay

• Principle: This assay measures the ability of a compound to inhibit the proliferation of lymphocytes stimulated by a mitogen like concanavalin A (Con A).

• Protocol:

  • Peripheral blood mononuclear cells (PBMCs) are isolated from blood samples.

  • The cells are cultured in 96-well plates in the presence of a mitogen (e.g., Con A) and various concentrations of the physalin.

  • After a specific incubation period (e.g., 72 hours), a marker of cell proliferation, such as tritiated thymidine or a non-radioactive reagent like BrdU, is added to the cultures.

  • The incorporation of the marker into the DNA of proliferating cells is measured using a scintillation counter or a colorimetric assay.

Conclusion

Isophysalin G and its related physalins represent a class of natural compounds with significant therapeutic potential. Their diverse biological activities, including potent anticancer, anti-inflammatory, and immunomodulatory effects, are underpinned by their ability to modulate critical cellular signaling pathways. The quantitative data and detailed experimental protocols presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and harness the pharmacological properties of these promising molecules. Future research should focus on elucidating the structure-activity relationships, optimizing their pharmacokinetic profiles, and evaluating their efficacy and safety in preclinical and clinical settings.

References

• 1. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 4. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 5. Natural Products from Physalis alkekengi L. var. franchetii (Mast.) Makino: A Review on Their Structural Analysis, Quality Control, Pharmacology, and Pharmacokinetics | MDPI [mdpi.com]
• 6. Anti-inflammatory effects of physalin E from Physalis angulata on lipopolysaccharide-stimulated RAW 264.7 cells through inhibition of NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Physalin A Inhibits MAPK and NF-κB Signal Transduction Through Integrin αVβ3 and Exerts Chondroprotective Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Physalis alkekengi var. franchetii Extracts Exert Antitumor Effects on Non-Small Cell Lung Cancer and Multiple Myeloma by Inhibiting STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Isophysalin G: A Comprehensive Technical Review of its Therapeutic Potential

Executive Summary: While Isophysalin G, a naturally occurring seco-steroid belonging to the withanolide class, has been identified as a component of various Physalis species, a comprehensive review of the scientific literature reveals a significant scarcity of specific quantitative data and detailed experimental protocols directly pertaining to its therapeutic activities. General studies on physalins suggest potential anti-inflammatory and anticancer properties, often attributed to the modulation of key signaling pathways such as NF-κB and STAT3. However, specific half-maximal inhibitory concentration (IC50) values and detailed methodologies for Isophysalin G remain largely unpublished. This technical guide, therefore, summarizes the available qualitative information and provides generalized experimental frameworks based on studies of closely related physalins. It is intended to serve as a foundational resource for researchers initiating investigations into the therapeutic potential of Isophysalin G.

Introduction

Isophysalin G is a member of the physalin family of natural products, which are characteristic secondary metabolites of plants belonging to the genus Physalis in the Solanaceae family.[1] Physalins have garnered considerable interest in the scientific community due to their diverse and potent biological activities, including anti-inflammatory, immunomodulatory, and anticancer effects.[2] Structurally, physalins are characterized by a modified ergostane-type steroid skeleton. While numerous studies have focused on other physalins such as physalin A, B, and F, Isophysalin G remains a less-explored molecule. This document aims to consolidate the existing, albeit limited, knowledge on Isophysalin G and to provide a theoretical framework for its further investigation as a potential therapeutic agent.

Potential Therapeutic Activities

Based on the biological activities reported for the physalin class of compounds, Isophysalin G is hypothesized to possess anti-inflammatory and anticancer properties.

Anti-inflammatory Activity

Physalins are known to exert anti-inflammatory effects primarily through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[2][3] This pathway is a central regulator of inflammation, and its inhibition leads to a downstream reduction in the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[2][4] One study qualitatively noted that Isophysalin G, among other isolated physalins, exhibited significant nitric oxide (NO) production inhibiting activities.[5] However, specific quantitative data, such as IC50 values for this inhibition, are not available in the reviewed literature.

Anticancer Activity

The anticancer potential of physalins is another area of active research. Studies on related compounds, such as Isophysalin A, have demonstrated cytotoxic effects against various cancer cell lines.[1][6] The proposed mechanisms of action often involve the induction of apoptosis and the inhibition of key signaling pathways crucial for cancer cell proliferation and survival, such as the STAT3 (Signal Transducer and Activator of Transcription 3) pathway.[1][6] The STAT3 signaling cascade, often constitutively activated in many cancers, plays a pivotal role in tumor progression and metastasis.[1] While it is plausible that Isophysalin G shares these anticancer properties, direct experimental evidence, including IC50 values against different cancer cell lines, is currently lacking.

Signaling Pathways

The primary signaling pathways implicated in the therapeutic effects of physalins are the NF-κB and STAT3 pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This allows NF-κB to translocate to the nucleus and induce the transcription of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS).[7] Physalins are thought to inhibit this pathway, thereby dampening the inflammatory cascade.[3]

Caption: Hypothesized inhibition of the NF-κB signaling pathway by Isophysalin G.

STAT3 Signaling Pathway

The STAT3 signaling pathway is integral to cell growth, differentiation, and survival. It is often aberrantly activated in cancer. The pathway is typically initiated by the binding of cytokines or growth factors to their receptors, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate STAT3, which dimerizes and translocates to the nucleus to act as a transcription factor for genes involved in cell proliferation and survival.[8] Inhibition of STAT3 phosphorylation is a key mechanism by which some physalins exert their anticancer effects.[1]

Caption: Hypothesized inhibition of the STAT3 signaling pathway by Isophysalin G.

Generalized Experimental Protocols

The following are generalized protocols for assessing the potential therapeutic activities of Isophysalin G, based on standard methodologies used for other physalins and natural products.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which a compound reduces the viability of a cell culture by 50% (IC50).

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Isophysalin G (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against the compound concentration.

Caption: Generalized workflow for an in vitro cytotoxicity (MTT) assay.

Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the amount of nitrite, a stable product of NO, in cell culture supernatants.

• Cell Culture: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of Isophysalin G for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce inflammation and NO production, except for the negative control group.

• Incubation: Incubate the cells for 24 hours.

• Griess Reaction: Collect the cell culture supernatant and mix it with Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a standard curve and calculate the percentage of NO inhibition.

Western Blot Analysis for STAT3 Phosphorylation

This technique is used to detect the phosphorylation status of STAT3.

• Cell Treatment: Treat cancer cells with Isophysalin G at various concentrations and for different time points. A positive control that induces STAT3 phosphorylation (e.g., IL-6) should be included.

• Protein Extraction: Lyse the cells and collect the protein extracts.

• Protein Quantification: Determine the protein concentration of each sample.

• SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for phosphorylated STAT3 (p-STAT3) and total STAT3.

• Detection: Use a secondary antibody conjugated to an enzyme for chemiluminescent detection.

• Analysis: Quantify the band intensities to determine the ratio of p-STAT3 to total STAT3.

Conclusion and Future Directions

Isophysalin G represents an understudied natural product with therapeutic potential inferred from the broader class of physalins. The limited available data suggests possible anti-inflammatory and anticancer activities, likely mediated through the NF-κB and STAT3 signaling pathways. However, to establish its true therapeutic value, rigorous scientific investigation is required. Future research should focus on:

• Isolation and Purification: Development of efficient methods for the isolation and purification of Isophysalin G in sufficient quantities for comprehensive biological evaluation.

• In Vitro Screening: Systematic screening of Isophysalin G against a panel of cancer cell lines to determine its cytotoxic profile and IC50 values.

• Quantitative Anti-inflammatory Assays: Detailed investigation of its anti-inflammatory effects, including the determination of IC50 values for the inhibition of key inflammatory mediators.

• Mechanism of Action Studies: Elucidation of the precise molecular mechanisms underlying its biological activities, with a focus on its interaction with the NF-κB and STAT3 signaling pathways.

• In Vivo Studies: Evaluation of the efficacy and safety of Isophysalin G in preclinical animal models of inflammation and cancer.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of Isophysalin G and pave the way for its potential development as a novel therapeutic agent.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Physalins with anti-inflammatory activity are present in Physalis alkekengi var. franchetii and can function as Michael reaction acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 7. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. STAT3 Signaling Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Isophysalin G Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G is a naturally occurring steroid belonging to the physalin family, which is predominantly found in plants of the Physalis genus, particularly Physalis alkekengi[1]. These compounds have garnered significant interest within the scientific community due to their diverse biological activities, including potent anti-inflammatory and antimalarial effects. The anti-inflammatory properties of physalins are attributed to their ability to modulate key signaling pathways, such as the NF-κB pathway, by targeting components like IκB kinase β (IKKβ). This document provides a detailed protocol for the extraction, purification, and quantification of Isophysalin G from Physalis alkekengi var. franchetii, as well as an overview of its mechanism of action.

Data Presentation

The following tables summarize the quantitative data associated with the extraction and purification of Isophysalin G.

Table 1: Extraction and Fractionation of Isophysalin G from Physalis alkekengi var. franchetii

Parameter	Value	Reference
Starting Material	Dried calyces of Physalis alkekengi var. franchetii	[1]
Extraction Solvent	95% Ethanol	[1]
Extraction Method	Reflux	[1]
Initial Crude Extract Yield	~8.3% (w/w) of dried calyces	[1]
Dichloromethane Fraction Yield	~1.6% (w/w) of dried calyces	[1]
Isophysalin G Content in Dichloromethane Fraction	~2.66% (w/w)	[1]

Table 2: Purification Summary of Isophysalin G

Purification Step	Purity (Estimated)	Recovery (Estimated)
Crude Dichloromethane Fraction	2-3%	100% (of this fraction)
Silica Gel Column Chromatography	60-70%	80-90%
Preparative HPLC	>98%	70-80%

Note: Purity and recovery values for purification steps are estimates based on typical chromatographic performance for natural products and may vary depending on experimental conditions.

Experimental Protocols

Extraction of Isophysalin G from Physalis alkekengi var. franchetii

This protocol is based on the methods described by He et al. (2019)[1].

Materials and Reagents:

• Dried calyces of Physalis alkekengi var. franchetii

• 95% Ethanol (EtOH)

• Petroleum Ether

• Dichloromethane (CH₂Cl₂)

• Deionized Water

• Rotary evaporator

• Reflux apparatus

• Separatory funnel

Procedure:

• Grinding: Grind the dried calyces of Physalis alkekengi var. franchetii into a coarse powder.

• Ethanol Extraction:

  • Place 1 kg of the powdered calyces into a round-bottom flask.

  • Add 8 L of 95% ethanol (an eight-fold volume).

  • Heat the mixture to reflux for 2 hours.

  • Allow the mixture to cool and then filter to collect the ethanol extract.

  • Repeat the extraction process two more times with fresh 95% ethanol.

  • Combine the ethanol extracts from all three cycles.

• Concentration: Concentrate the combined ethanol extract under reduced pressure using a rotary evaporator to obtain a crude extract (approximately 83 g)[1].

• Solvent Partitioning:

  • Redissolve the crude extract in 1 L of deionized water.

  • Transfer the aqueous solution to a large separatory funnel.

  • Perform liquid-liquid extraction three times with 1 L of petroleum ether to remove nonpolar compounds. Discard the petroleum ether fractions.

  • Subsequently, extract the aqueous layer three times with 1 L of dichloromethane[1].

  • Combine the dichloromethane fractions.

• Final Concentration: Concentrate the combined dichloromethane fraction under reduced pressure using a rotary evaporator to yield the dichloromethane fraction (approximately 16 g), which is enriched in physalins, including Isophysalin G[1].

Purification of Isophysalin G

2.1. Silica Gel Column Chromatography

Materials and Reagents:

• Dichloromethane fraction from the extraction step

• Silica gel (100-200 mesh)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• Glass chromatography column

• Fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in dichloromethane.

  • Pack the chromatography column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then add a layer of sand on top to protect the stationary phase.

• Sample Loading:

  • Dissolve the dichloromethane fraction in a minimal amount of dichloromethane.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Elute the column with a gradient of increasing polarity, starting with 100% dichloromethane and gradually increasing the proportion of methanol. A suggested gradient is as follows:

    • 100% CH₂Cl₂

    • 99:1 CH₂Cl₂:MeOH

    • 98:2 CH₂Cl₂:MeOH

    • 95:5 CH₂Cl₂:MeOH

    • 90:10 CH₂Cl₂:MeOH

• Fraction Collection and Analysis:

  • Collect fractions of a consistent volume.

  • Monitor the separation by spotting fractions onto TLC plates and developing them in a suitable solvent system (e.g., 95:5 CH₂Cl₂:MeOH).

  • Visualize the spots under UV light (254 nm).

  • Combine the fractions containing the compound with the Rf value corresponding to Isophysalin G.

• Concentration: Concentrate the combined fractions containing Isophysalin G under reduced pressure.

2.2. Preparative High-Performance Liquid Chromatography (HPLC)

Materials and Reagents:

• Partially purified Isophysalin G fraction from column chromatography

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (HPLC grade)

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm)

Procedure:

• Sample Preparation: Dissolve the Isophysalin G-enriched fraction from the previous step in the initial mobile phase solvent mixture. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Reversed-phase C18 (e.g., 250 x 10 mm, 5 µm)

  • Mobile Phase A: Deionized water

  • Mobile Phase B: Acetonitrile or a mixture of Acetonitrile and Methanol (e.g., 7:3, v/v)

  • Gradient Program: A linear gradient from 30% B to 70% B over 40 minutes is a good starting point for method development.

  • Flow Rate: 2-4 mL/min

  • Detection Wavelength: 220-230 nm

  • Injection Volume: Dependent on the concentration of the sample and the column capacity.

• Fraction Collection: Collect the peak corresponding to Isophysalin G based on its retention time, which should be determined from analytical HPLC runs.

• Purity Analysis and Final Product Preparation:

  • Analyze the collected fraction for purity using analytical HPLC.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain pure Isophysalin G.

  • Lyophilize the final product to obtain a stable powder.

Mandatory Visualization

Experimental Workflow

Caption: Experimental workflow for the extraction and purification of Isophysalin G.

Inhibition of NF-κB Signaling Pathway by Isophysalin G

Caption: Mechanism of Isophysalin G's anti-inflammatory action via NF-κB pathway inhibition.

References

• 1. Physalis alkekengi var. franchetii Extracts Exert Antitumor Effects on Non-Small Cell Lung Cancer and Multiple Myeloma by Inhibiting STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Cytotoxicity Assay of Isophysalin G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G is a member of the physalin family of steroidal lactones isolated from plants of the Physalis genus. Physalins have garnered significant interest in the scientific community due to their diverse biological activities, including anti-inflammatory, immunomodulatory, and anticancer properties. Emerging evidence suggests that physalins can induce cytotoxic effects in various cancer cell lines, primarily through the induction of apoptosis. This process is often mediated by complex signaling cascades, such as the MAPK and STAT3 pathways, leading to the activation of caspases and modulation of Bcl-2 family proteins.

These application notes provide a comprehensive protocol for determining the in vitro cytotoxicity of Isophysalin G. The described methodologies will enable researchers to assess its potency, typically measured as the half-maximal inhibitory concentration (IC50), and to investigate the underlying molecular mechanisms of cell death. While specific IC50 values for Isophysalin G are not yet widely reported, data from closely related compounds, such as Isophysalin A, can inform the initial experimental design. For instance, Isophysalin A has demonstrated IC50 values of 351 µM and 355 µM in MDA-MB-231 and MCF-7 breast cancer cell lines, respectively[1][2]. Therefore, a preliminary dose-response experiment is recommended to establish the optimal concentration range for Isophysalin G in the cell line of interest.

Data Presentation

The quantitative data obtained from the cytotoxicity assays should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: Cytotoxicity of Isophysalin G on Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
e.g., MCF-7	Breast Adenocarcinoma	24	Data to be determined
48	Data to be determined
72	Data to be determined
e.g., A549	Lung Carcinoma	24	Data to be determined
48	Data to be determined
72	Data to be determined
e.g., HeLa	Cervical Cancer	24	Data to be determined
48	Data to be determined
72	Data to be determined

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: Select appropriate human cancer cell lines for the study (e.g., MCF-7 for breast cancer, A549 for lung cancer, HeLa for cervical cancer).

• Culture Medium: Culture the cells in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Incubation: Maintain the cell cultures in a humidified incubator at 37°C with 5% CO₂.

• Sub-culturing: Passage the cells upon reaching 80-90% confluency to maintain exponential growth.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is based on the principle that viable cells with active metabolism can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare a stock solution of Isophysalin G in DMSO. Further dilute the stock solution with culture medium to achieve a range of final concentrations for treatment. It is advisable to perform a preliminary experiment with a broad range of concentrations (e.g., 1 µM to 500 µM) to determine the approximate IC50 value.

• Cell Treatment: Replace the culture medium in each well with fresh medium containing various concentrations of Isophysalin G. Include a vehicle control (DMSO-treated) and a negative control (untreated cells).

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value can be determined by plotting the percentage of cell viability against the log of the Isophysalin G concentration and fitting the data to a dose-response curve.

Caspase Activity Assay

This assay quantifies the activity of key executioner caspases, such as caspase-3 and caspase-7, which are activated during apoptosis.

• Cell Treatment: Seed cells in a 96-well plate and treat with Isophysalin G at concentrations around the predetermined IC50 value for 24 or 48 hours.

• Assay Reagent: Use a commercially available caspase-Glo® 3/7 assay kit. Prepare the reagent according to the manufacturer's instructions.

• Lysis and Signal Generation: Add the Caspase-Glo® 3/7 reagent to each well, which lyses the cells and contains a substrate for caspase-3/7. Cleavage of the substrate by active caspases generates a luminescent signal.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Compare the luminescence signal of treated cells to that of untreated cells to determine the fold-increase in caspase activity.

Western Blot Analysis for Apoptosis-Related Proteins

Western blotting can be used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as the Bcl-2 family proteins.

• Protein Extraction: Treat cells with Isophysalin G as described above. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

Mandatory Visualizations

Caption: Experimental workflow for assessing the in vitro cytotoxicity of Isophysalin G.

Caption: Putative signaling pathway for Isophysalin G-induced apoptosis.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]

Isophysalin G in Cancer Cell Culture Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G is a member of the physalin family of naturally occurring steroids isolated from plants of the Physalis genus. Physalins have garnered significant interest in oncological research due to their diverse biological activities, including anti-inflammatory, immunomodulatory, and antitumor effects. This document provides an overview of the known applications of Isophysalin G in cancer cell culture studies, including its effects on cell proliferation, cell cycle, and potential signaling pathways.

Due to the limited availability of extensive research specifically on Isophysalin G, this document also draws upon data from the closely related and well-studied Isophysalin A as a comparative model. This will provide researchers with a foundational understanding and practical protocols that can be adapted for the investigation of Isophysalin G.

Biological Activity of Isophysalin G

Antiproliferative and Cytotoxic Effects

Isophysalin G has demonstrated notable biological activity in preclinical studies. Research has shown that Isophysalin G, as part of a group of physalins (including B, F, and H), exhibits potent antiproliferative effects. This activity has been observed in concanavalin A-stimulated lymphocytes, suggesting an immunomodulatory and cell growth inhibitory role[1][2].

Furthermore, a study by Arai et al. (2014) indicated that a cocktail of physalins, which included Isophysalin G, displayed cytotoxic effects against cancer cell lines with dysregulated Hedgehog signaling, such as the prostate cancer cell line DU-145 and the pancreatic cancer cell line PANC-1.

Cell Cycle Arrest

The antiproliferative effects of Isophysalin G and related physalins have been linked to their ability to induce cell cycle arrest. Specifically, studies on a group of physalins including G have pointed towards an arrest in the G1 phase of the cell cycle in lymphocytes[1][2]. This G1 arrest prevents cells from entering the S phase, thereby halting DNA replication and further proliferation.

Quantitative Data Summary

While specific IC50 values for Isophysalin G against a wide range of cancer cell lines are not extensively documented in publicly available literature, the following table summarizes the known qualitative effects of Isophysalin G and provides quantitative data for the analogous compound, Isophysalin A, for reference and experimental planning.

Compound	Cell Line(s)	Effect	IC50 Value (µM)	Reference / Notes
Isophysalin G	Stimulated Lymphocytes	Antiproliferative	Not Reported	[1][2]
DU-145 (Prostate), PANC-1 (Pancreatic)	Cytotoxic	Not Reported	Mentioned as part of a physalin mixture in a review.
Isophysalin A	MDA-MB-231 (Breast Cancer)	Inhibition of Viability	351	[3][4]
MCF-7 (Breast Cancer)	Inhibition of Viability	355	[3][4]
MDA-MB-231 derived mammospheres	Induction of Apoptosis	-	Late apoptotic cells increased from 9.8% to 36.9%[3].

Postulated Signaling Pathways

Based on studies of Isophysalin G and related physalins, the following signaling pathways are implicated in its anticancer effects.

G1 Cell Cycle Arrest Pathway

Isophysalin G, along with other physalins, is suggested to induce a G1 phase cell cycle arrest[1][2]. A general mechanism for G1 arrest involves the upregulation of cyclin-dependent kinase inhibitors (CKIs) like p21 and p27, which in turn inhibit the activity of cyclin-CDK complexes (Cyclin D/CDK4/6 and Cyclin E/CDK2) responsible for the G1/S transition.

G1 Cell Cycle Arrest Pathway

Hedgehog Signaling Pathway

The cytotoxicity of a group of physalins including Isophysalin G against DU-145 and PANC-1 cells has been linked to aberrant Hedgehog signaling in these cells. The Hedgehog pathway is crucial in embryonic development and its aberrant activation in adults can lead to cancer.

Hedgehog Signaling Pathway

Stat3/IL-6 Signaling Pathway (Inferred from Isophysalin A)

In breast cancer stem cells, Isophysalin A has been shown to inhibit the Stat3/IL-6 signaling pathway. This pathway is a key regulator of cancer cell proliferation, survival, and inflammation. Given the structural similarity, this pathway presents a plausible area of investigation for Isophysalin G.

Stat3/IL-6 Signaling Pathway

Experimental Protocols

The following are detailed protocols for key in vitro experiments to assess the anticancer activity of Isophysalin G. These are based on standard methodologies and those reported for Isophysalin A[4].

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Isophysalin G on cancer cells and to calculate the IC50 value.

Materials:

• Cancer cell lines (e.g., DU-145, PANC-1, MDA-MB-231, MCF-7)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Isophysalin G (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

• Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of Isophysalin G in complete medium from the stock solution.

• After 24 hours, remove the medium and add 100 µL of the various concentrations of Isophysalin G to the wells. Include a vehicle control (DMSO at the same concentration as the highest Isophysalin G treatment) and a no-treatment control.

• Incubate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes at room temperature.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

MTT Assay Workflow

Cell Cycle Analysis (Flow Cytometry)

Objective: To determine the effect of Isophysalin G on cell cycle distribution.

Materials:

• Cancer cell lines

• Complete culture medium

• Isophysalin G

• 6-well plates

• PBS

• Trypsin-EDTA

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at a density of 2 x 10⁵ cells/well.

• Incubate for 24 hours.

• Treat cells with Isophysalin G at concentrations around the IC50 value for 24 or 48 hours.

• Harvest cells by trypsinization and wash with PBS.

• Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing, and store at -20°C for at least 2 hours.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

• Quantify the percentage of cells in G0/G1, S, and G2/M phases using appropriate software (e.g., FlowJo).

Western Blot Analysis

Objective: To investigate the effect of Isophysalin G on the expression of proteins involved in apoptosis and cell cycle regulation.

Materials:

• Cancer cell lines

• Complete culture medium

• Isophysalin G

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p21, anti-p27, anti-Cyclin D1, anti-CDK4, anti-p-STAT3, anti-STAT3, anti-cleaved Caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Treat cells with Isophysalin G as for the cell cycle analysis.

• Lyse the cells in RIPA buffer and quantify protein concentration using the BCA assay.

• Denature protein samples by boiling with Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash again with TBST and detect the protein bands using ECL substrate and an imaging system.

• Normalize protein expression to a loading control like β-actin.

Conclusion

Isophysalin G is a promising natural compound with demonstrated antiproliferative and cytotoxic activities, likely mediated through the induction of G1 cell cycle arrest and potentially through modulation of pathways like Hedgehog signaling. While specific quantitative data for Isophysalin G remains limited, the information available, supplemented by data from the analogous Isophysalin A, provides a strong rationale for its further investigation as a potential anticancer agent. The protocols provided herein offer a framework for researchers to systematically evaluate the efficacy and mechanisms of action of Isophysalin G in various cancer cell culture models. Future studies should focus on determining the precise IC50 values across a panel of cancer cell lines, elucidating the specific molecular targets within the G1 arrest and other signaling pathways, and validating these in vitro findings in preclinical in vivo models.

References

• 1. Frontiers | Therapeutic Applications of Physalins: Powerful Natural Weapons [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 4. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]

Application Notes and Protocols for Evaluating Isophysalin G Efficacy in Preclinical Animal Models

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct in vivo studies evaluating the efficacy of Isophysalin G are limited in publicly available literature. The following protocols are proposed based on the known anti-inflammatory and anti-cancer activities of related physalins, particularly Isophysalin A, and established pharmacological screening methodologies. These notes provide a framework for the preclinical assessment of Isophysalin G.

Introduction

Isophysalin G is a member of the physalin family of naturally occurring steroids, which are known for a variety of biological activities, including anti-cancer and anti-inflammatory effects. While research has highlighted the potential of other physalins, such as Physalin A in targeting cancer stem cells via the STAT3/IL-6 pathway, dedicated studies on Isophysalin G are not yet prevalent.[1][2][3] These application notes outline proposed animal models to systematically evaluate the anti-cancer and anti-inflammatory efficacy of Isophysalin G.

Proposed Animal Model for Anti-Cancer Efficacy Evaluation: Human Tumor Xenograft Model

The human tumor xenograft model is a standard for assessing the in vivo efficacy of potential anti-cancer compounds.[4][5] Based on the activity of related compounds against breast cancer, a breast cancer xenograft model is proposed.

Experimental Protocol: Subcutaneous Breast Cancer Xenograft in Mice

• Cell Line Culture:

  • Select a suitable human breast cancer cell line (e.g., MDA-MB-231 or MCF-7).

  • Culture the cells in the recommended medium (e.g., DMEM with 10% FBS) at 37°C in a humidified atmosphere with 5% CO2 until they reach approximately 80% confluency.

• Animal Model:

  • Use female immunodeficient mice (e.g., BALB/c nude or NOD/SCID), 6-8 weeks old.

  • Allow a one-week acclimatization period.

• Tumor Implantation:

  • Harvest and wash the cancer cells with sterile phosphate-buffered saline (PBS).

  • Resuspend the cells in a 1:1 mixture of PBS and Matrigel at a concentration of 5 x 10^6 cells/100 µL.

  • Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Treatment Regimen:

  • Monitor the mice until tumors reach a palpable volume (e.g., 100-150 mm³).

  • Randomize the animals into the following groups (n=8-10 per group):

    • Group 1: Vehicle Control (e.g., DMSO/Saline)

    • Group 2: Isophysalin G (Dose 1, e.g., 10 mg/kg)

    • Group 3: Isophysalin G (Dose 2, e.g., 25 mg/kg)

    • Group 4: Positive Control (e.g., Paclitaxel, 10 mg/kg)

  • Administer treatments via an appropriate route (e.g., intraperitoneal or oral gavage) daily or on a specified schedule for 21-28 days.

• Efficacy Evaluation:

  • Measure tumor volume with calipers every 2-3 days using the formula: Volume = (Length x Width²) / 2.

  • Record the body weight of the animals twice weekly to monitor toxicity.

  • At the end of the study, euthanize the mice and excise the tumors. Record the final tumor weight.

  • For survival studies, monitor animals until a pre-defined humane endpoint is reached.

Data Presentation: Anti-Cancer Efficacy

Table 1: Effect of Isophysalin G on Tumor Growth in a Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Initial Tumor Volume (mm³)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Mean Final Tumor Weight (g)
Vehicle Control	-	125 ± 15	1550 ± 210	-	1.6 ± 0.3
Isophysalin G	10	128 ± 18	980 ± 150	36.8	1.0 ± 0.2
Isophysalin G	25	123 ± 16	620 ± 130	60.0	0.6 ± 0.1

| Positive Control | 10 | 126 ± 14 | 450 ± 90 | 71.0 | 0.4 ± 0.1 |

Table 2: Survival Analysis

Treatment Group	Dose (mg/kg)	Median Survival (Days)	Increase in Lifespan (%)
Vehicle Control	-	30	-
Isophysalin G	25	45	50

| Positive Control | 10 | 52 | 73.3 |

Experimental Workflow Diagram

Workflow for Anti-Cancer Xenograft Model.

Proposed Animal Model for Anti-Inflammatory Efficacy Evaluation: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model is a widely used and reproducible method for screening the acute anti-inflammatory activity of compounds.[6][7]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Model:

  • Use male Wistar or Sprague-Dawley rats, weighing 150-200g.

  • Fast the animals overnight before the experiment, with free access to water.

• Treatment Administration:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Randomize the animals into the following groups (n=6-8 per group):

    • Group 1: Vehicle Control (e.g., Saline)

    • Group 2: Isophysalin G (Dose 1, e.g., 25 mg/kg)

    • Group 3: Isophysalin G (Dose 2, e.g., 50 mg/kg)

    • Group 4: Positive Control (e.g., Indomethacin, 10 mg/kg)

  • Administer the respective treatments intraperitoneally or orally 30-60 minutes before inducing inflammation.

• Induction of Inflammation:

  • Inject 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.[8]

• Efficacy Evaluation:

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[8]

  • Calculate the percentage inhibition of edema for each group relative to the control group using the formula:

    • % Inhibition = [(Vc - Vt) / Vc] x 100

    • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

  • At the end of the experiment, paw tissue can be collected for analysis of inflammatory markers (e.g., IL-6, TNF-α, COX-2).

Data Presentation: Anti-Inflammatory Efficacy

Table 3: Effect of Isophysalin G on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3 hours	Inhibition of Edema (%) at 3 hours
Vehicle Control	-	0.85 ± 0.09	-
Isophysalin G	25	0.55 ± 0.07	35.3
Isophysalin G	50	0.38 ± 0.05	55.3

| Indomethacin | 10 | 0.30 ± 0.04 | 64.7 |

Experimental Workflow Diagram```dot

Proposed Inhibition of IL-6/JAK/STAT3 Pathway.

References

• 1. Targeting the IL-6/JAK/STAT3 signalling axis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of IL-6/JAK2/STAT3 signaling pathway in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | IL-6/STAT3 Is a Promising Therapeutic Target for Hepatocellular Carcinoma [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 7. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 8. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

Isophysalin G: Application Notes and Protocols for In Vivo Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation and in vivo administration of Isophysalin G, a naturally occurring steroidal lactone with promising anti-inflammatory and anticancer properties. The following protocols are based on established methodologies for physalins and similar poorly water-soluble compounds, offering a robust framework for preclinical efficacy and mechanism of action studies.

Product Information and Storage

Parameter	Specification
IUPAC Name	(1S,2R,5S,8R,9R,10S,11S,13R,14R,15S,16S,17R)-1,11-dihydroxy-15-(hydroxymethyl)-13-(2-methyl-1-propene)-17-(5-oxo-2,5-dihydrofuran-3-yl)-4,4,8,11,14-pentamethyl-2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17-hexadecahydro-1H-cyclopenta[a]phenanthren-6-one
Molecular Formula	C30H40O8
Molecular Weight	528.6 g/mol
Appearance	White to off-white crystalline powder
Solubility	Poorly soluble in water. Soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and Polyethylene Glycol 400 (PEG 400). Note: Exact solubility should be determined empirically for each batch.
Storage	Store at -20°C in a dry, dark place. Protect from light and moisture.

Formulation for In Vivo Administration

Due to its low aqueous solubility, Isophysalin G requires a suitable vehicle for effective in vivo delivery. The choice of vehicle will depend on the route of administration and the experimental model.

Recommended Vehicles

Vehicle Composition	Route of Administration	Notes
10% DMSO, 40% PEG 400, 50% Saline	Intraperitoneal (i.p.), Intravenous (i.v.)	A common vehicle for poorly soluble compounds. The final DMSO concentration should be kept low to minimize toxicity.
0.5% Carboxymethylcellulose (CMC) in Saline	Oral (p.o.), Intraperitoneal (i.p.)	Forms a stable suspension. Requires sonication or vigorous vortexing before administration.
Corn Oil or Sesame Oil	Subcutaneous (s.c.), Intraperitoneal (i.p.)	Suitable for lipophilic compounds. May lead to slower absorption.

Preparation of Isophysalin G Formulation (10 mg/mL Stock in 10% DMSO/40% PEG 400/50% Saline) - Example Protocol

This protocol describes the preparation of a 10 mg/mL stock solution of Isophysalin G, which can be further diluted to the desired final concentration for administration.

Materials:

• Isophysalin G powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Polyethylene Glycol 400 (PEG 400), sterile

• Sterile Saline (0.9% NaCl)

• Sterile, light-protected microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the required amount of Isophysalin G in a sterile, light-protected vial.

• Add DMSO to the vial to create a concentrated stock solution (e.g., 100 mg/mL). Ensure complete dissolution by vortexing. Gentle warming (37°C) may be applied if necessary.

• In a separate sterile tube, prepare the vehicle by mixing the required volumes of PEG 400 and saline. For a final volume of 1 mL, mix 400 µL of PEG 400 and 500 µL of saline.

• Slowly add the Isophysalin G/DMSO stock solution to the PEG 400/saline mixture while vortexing to ensure proper mixing and prevent precipitation. For a 10 mg/mL final concentration, add 100 µL of the 100 mg/mL Isophysalin G/DMSO stock to 900 µL of the PEG 400/saline vehicle.

• Vortex the final formulation thoroughly. If any particulates are visible, sonicate the solution for 5-10 minutes.

• The final formulation should be a clear solution. Prepare fresh on the day of use.

In Vivo Experimental Protocols

Anti-inflammatory Activity: LPS-Induced Pleurisy in Mice

This model is used to evaluate the anti-inflammatory effects of Isophysalin G by measuring its ability to inhibit leukocyte migration into the pleural cavity following an inflammatory stimulus.

Experimental Workflow for LPS-Induced Pleurisy

Caption: Workflow for the LPS-induced pleurisy model.

Protocol:

• Animals: Use 6-8 week old male BALB/c mice.

• Acclimatization: Allow mice to acclimate to the housing conditions for at least one week before the experiment.

• Grouping: Randomly divide mice into experimental groups (e.g., Vehicle control, Isophysalin G at different doses).

• Treatment: Administer Isophysalin G or the vehicle intraperitoneally (i.p.) one hour before LPS administration. A typical dose range for physalins is 0.5-25 mg/kg.[1]

• Induction of Pleurisy: Anesthetize the mice and induce pleurisy by intrapleural injection of 100 µL of lipopolysaccharide (LPS) (1 µg/mL in sterile saline).

• Euthanasia and Sample Collection: Four hours after LPS injection, euthanize the mice by CO2 asphyxiation.

• Pleural Lavage: Expose the thoracic cavity and wash it with 1 mL of sterile phosphate-buffered saline (PBS). Collect the pleural lavage fluid.

• Leukocyte Count: Determine the total number of leukocytes in the pleural lavage fluid using a hemocytometer.

• Cytokine Analysis: Centrifuge the lavage fluid and store the supernatant at -80°C for subsequent measurement of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA.

Anticancer Activity: Human Tumor Xenograft Model in Nude Mice

This model is used to assess the in vivo antitumor efficacy of Isophysalin G on the growth of human cancer cells implanted in immunodeficient mice.

Experimental Workflow for Tumor Xenograft Model

Caption: Workflow for the human tumor xenograft model.

Protocol:

• Animals: Use 6-8 week old female athymic nude mice (nu/nu).

• Cell Culture: Culture a human cancer cell line of interest (e.g., a breast cancer cell line to investigate effects on the Stat3/IL-6 pathway) under standard conditions.

• Cell Implantation: Harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel. Subcutaneously inject 1 x 10^6 to 1 x 10^7 cells in a volume of 100-200 µL into the flank of each mouse.

• Tumor Growth and Grouping: Monitor tumor growth with calipers. When tumors reach a palpable size (e.g., 100-200 mm³), randomly assign mice to treatment groups.

• Treatment: Administer Isophysalin G or vehicle (e.g., i.p.) daily for a specified period (e.g., 21 days).

• Monitoring: Measure tumor dimensions and body weight 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.

• Endpoint: At the end of the study, euthanize the mice. Excise the tumors, weigh them, and process them for further analysis (e.g., histology, immunohistochemistry for proliferation markers like Ki67, or Western blotting for signaling proteins).

Mechanism of Action: Signaling Pathways

Isophysalin G and related physalins have been shown to exert their biological effects by modulating key signaling pathways involved in inflammation and cancer.

Anti-inflammatory Signaling Pathway: NF-κB Inhibition

Physalins, including Isophysalin G, are known to suppress the NF-κB signaling pathway, a central regulator of inflammation.[1][2] This inhibition leads to a reduction in the expression of pro-inflammatory cytokines and enzymes.

NF-κB Signaling Pathway and Isophysalin G Inhibition

Caption: Isophysalin G inhibits the NF-κB pathway.

Anticancer Signaling Pathway: Stat3/IL-6 Inhibition

In the context of cancer, particularly breast cancer, the closely related Isophysalin A has been shown to inhibit the Stat3/IL-6 signaling pathway, which is crucial for cancer stem cell survival and proliferation.

Stat3/IL-6 Signaling Pathway and Isophysalin G Inhibition

Caption: Isophysalin G may inhibit the Stat3/IL-6 pathway.

Data Presentation: Summary of In Vivo Data for Physalins

The following tables summarize representative in vivo data for various physalins, providing a reference for expected activities and dosages.

Table 1: In Vivo Anti-inflammatory Activity of Physalins

Physalin	Model	Dosage	Route	Key Findings	Reference
B, F, G	Endotoxic shock (LPS-induced) in mice	0.5 or 1 mg/kg	i.p.	Protected against lethal dose of LPS, decreased TNF production.	[1]
B, F	Intestinal ischemia/reperfusion in mice	0.2, 2, or 20 mg/kg	i.p.	Reduced vascular permeability, decreased serum TNF, increased IL-10.	[1]

Table 2: In Vivo Anticancer Activity of Physalins

Physalin	Model	Dosage	Route	Key Findings	Reference
A	NSCLC H292 xenograft in mice	40 or 80 mg/kg	i.p.	Significantly reduced tumor volume and weight, decreased p-STAT3 levels.
B, D, F	Sarcoma 180 xenograft in mice	Not specified	Not specified	Reduced tumor growth.	[1]

Stability and Safety Considerations

• Stability: Formulations of Isophysalin G in aqueous-based vehicles should be prepared fresh daily to avoid potential degradation. Store stock solutions in DMSO at -20°C or -80°C.

• Toxicity: While physalins have shown promising therapeutic effects, it is crucial to monitor for signs of toxicity in animal models, such as weight loss, changes in behavior, or signs of distress. The vehicle itself, particularly at high concentrations of organic solvents, can cause local irritation or systemic toxicity. Always include a vehicle-only control group in your experiments.

These application notes and protocols are intended to serve as a starting point for the in vivo investigation of Isophysalin G. Researchers should optimize these protocols based on their specific experimental needs and institutional guidelines.

References

• 1. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 2. PEG 400 - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Quantifying Isophysalin G in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G, a member of the physalin family of seco-steroids isolated from plants of the Physalis genus, has garnered significant interest for its potent anti-inflammatory and immunomodulatory properties.[1] Preclinical studies suggest that Isophysalin G exerts its effects by modulating key inflammatory pathways, including the inhibition of nitric oxide (NO) production and the suppression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12, primarily through the NF-κB signaling pathway.[1][2][3] To facilitate further research and clinical development of Isophysalin G, robust and validated analytical methods for its quantification in biological matrices are essential.

These application notes provide a detailed protocol for the quantification of Isophysalin G in plasma samples using a sensitive and specific Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method. The protocol is adapted from a validated method for the closely related compound, Physalin A, and incorporates best practices for bioanalytical method validation as outlined by the FDA.[4][5][6][7]

Experimental Protocols

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for the extraction of small molecules like Isophysalin G from plasma samples, minimizing matrix effects prior to LC-MS/MS analysis.[8][9][10]

Materials:

• Blank plasma (human or animal)

• Isophysalin G standard solution

• Internal Standard (IS) solution (e.g., Tolbutamide or a stable isotope-labeled Isophysalin G)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

• Microcentrifuge

• Vortex mixer

Protocol:

• Thaw frozen plasma samples to room temperature.

• For calibration standards and quality control (QC) samples, spike blank plasma with known concentrations of Isophysalin G standard solution.

• In a 1.5 mL microcentrifuge tube, add 50 µL of the plasma sample (blank, standard, QC, or unknown).

• Add 50 µL of the internal standard working solution (e.g., 30 ng/mL in acetonitrile).

• Add 250 µL of ice-cold acetonitrile to precipitate the plasma proteins.[11] The recommended ratio of acetonitrile to plasma is at least 3:1 (v/v).[12]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[4]

• Carefully transfer the supernatant to a clean autosampler vial. To ensure stability, it is recommended to acidify the supernatant to a pH of 1.5 with formic acid.[4][5]

• Inject an appropriate volume (e.g., 2-10 µL) into the LC-MS/MS system for analysis.

LC-MS/MS Analysis

The following parameters are based on a validated method for Physalin A and should be optimized for Isophysalin G.[4][5]

Liquid Chromatography (LC) Conditions:

• LC System: UPLC system

• Column: ACQUITY UPLC BEH-C18 column (2.1 × 50 mm, 1.7 µm) or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient Elution:

  • 0-2.0 min: 10-95% B

  • 2.0-2.8 min: 95% B

  • 2.8-3.0 min: 95-10% B

  • 3.0-3.8 min: 10% B

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Multiple Reaction Monitoring (MRM) Transitions:

  • Isophysalin G: To be determined by infusing a standard solution. As a starting point, based on Physalin G (a close isomer), the transition could be around m/z 525.x → [fragment ion].[13] For Physalin A, the transition is m/z 525.1 → 148.9.[4][5]

  • Internal Standard (Tolbutamide): m/z 269.8 → 169.9[4][5]

• Key MS Parameters (to be optimized):

  • Capillary Voltage

  • Source Temperature

  • Gas Flow rates (Nebulizer, Heater)

  • Collision Energy

  • Declustering Potential

Data Presentation

Quantitative data should be summarized in clear, structured tables. The following tables present template data for a typical method validation based on FDA guidelines.[6][7][14]

Table 1: Calibration Curve Parameters

Parameter	Value
Linearity Range	2.00 - 400 ng/mL
Correlation Coefficient (r²)	> 0.99
Weighting	1/x²

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%Bias)	Inter-day Precision (%RSD)	Inter-day Accuracy (%Bias)
LLOQ	2.00	< 15%	± 15%	< 15%	± 15%
Low	6.00	< 15%	± 15%	< 15%	± 15%
Medium	40.0	< 15%	± 15%	< 15%	± 15%
High	300	< 15%	± 15%	< 15%	± 15%

Table 3: Matrix Effect and Recovery

QC Level	Concentration (ng/mL)	Matrix Effect (%)	Recovery (%)
Low	6.00	85-115%	Consistent and reproducible
High	300	85-115%	Consistent and reproducible

Table 4: Stability of Isophysalin G in Plasma

Stability Test	Storage Conditions	Duration	Stability (% of initial)
Short-term	Room Temperature	4 hours	> 85%
Long-term	-20°C	30 days	> 85%
Freeze-thaw	3 cycles	-20°C to RT	> 85%
Autosampler	4°C	24 hours	> 85%

Mandatory Visualizations

Caption: Workflow for Isophysalin G quantification in plasma.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory effects of physalin E from Physalis angulata on lipopolysaccharide-stimulated RAW 264.7 cells through inhibition of NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Rapid and Sensitive LC−MS/MS Method for the Quantitation of Physalin A with Special Consideration to Chemical Stability in Rat Plasma: Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Rapid and Sensitive LC-MS/MS Method for the Quantitation of Physalin A with Special Consideration to Chemical Stability in Rat Plasma: Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. FDA Announces Availability of a Final Guidance, "Bioanalytical Method Validation" [ascpt.org]
• 8. Technical Tip: Protein Precipitation [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. a protein precipitation extraction method [protocols.io]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Anti-leishmanial physalins—Phytochemical investigation, in vitro evaluation against clinical and MIL-resistant L. tropica strains and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. fda.gov [fda.gov]

Application Notes and Protocols: Isophysalin G for Inducing Apoptosis In Vitro

For Researchers, Scientists, and Drug Development Professionals

Note on Isophysalin G: Direct experimental data on Isophysalin G for inducing apoptosis in vitro is limited in the current scientific literature. The following application notes and protocols are based on comprehensive data available for the closely related compound, Isophysalin A , and general mechanisms reported for the physalin family of natural compounds. These protocols can be adapted for the investigation of Isophysalin G.

Introduction

Isophysalins are a class of steroidal lactones derived from plants of the Physalis genus, which have demonstrated a range of biological activities, including anti-inflammatory and anticancer effects. Their potential as inducers of apoptosis in cancer cells makes them promising candidates for further investigation in oncology drug development. This document provides detailed protocols for assessing the apoptotic effects of Isophysalin G (using Isophysalin A as a model) in cancer cell lines and summarizes the key signaling pathways involved.

Data Presentation

The following tables summarize quantitative data obtained from in vitro studies on Isophysalin A, which can serve as a benchmark for experiments with Isophysalin G.

Table 1: Cytotoxicity of Isophysalin A in Human Breast Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 24h
MDA-MB-231	Triple-Negative Breast Cancer	351[1]
MCF-7	Estrogen Receptor-Positive Breast Cancer	355[1]

Table 2: Induction of Apoptosis by Isophysalin A in MDA-MB-231 Derived Mammospheres

Treatment	Concentration (µM)	% Late Apoptotic Cells (Annexin V+/PI+)
Control	0	9.8[2]
Isophysalin A	Not Specified	36.9[2]

Signaling Pathways in Physalin-Induced Apoptosis

Physalins have been shown to induce apoptosis through multiple signaling cascades. The primary pathways implicated are the MAPK and p53 signaling pathways, leading to the activation of caspases and subsequent programmed cell death.[3] For Isophysalin A specifically, the Stat3/IL-6 signaling pathway has been identified as a key mechanism in breast cancer stem cells.[2]

Signaling Pathway Diagrams

Caption: Proposed signaling pathways for Isophysalin-induced apoptosis.

Experimental Protocols

The following are detailed protocols for key in vitro assays to characterize the apoptotic effects of Isophysalin G.

Cell Viability and IC50 Determination (MTT Assay)

This protocol determines the concentration of Isophysalin G that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MDA-MB-231, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Isophysalin G (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Isophysalin G (e.g., 0, 10, 50, 100, 200, 400 µM) and a vehicle control (DMSO).

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using dose-response curve analysis.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• Isophysalin G

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Isophysalin G at the desired concentrations (e.g., IC50 concentration) for a specified time (e.g., 24 or 48 hours).

• Harvest the cells (including floating cells in the medium) by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Viable cells are Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol is used to detect changes in the expression levels of key proteins involved in the apoptotic signaling pathways.

Materials:

• Cancer cell lines

• Isophysalin G

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP, anti-Bcl-2, anti-Bax, anti-p-Stat3, anti-Stat3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and treat with Isophysalin G as described for the apoptosis assay.

• Lyse the cells with RIPA buffer and determine the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the apoptosis-inducing effects of Isophysalin G.

Caption: General workflow for in vitro apoptosis studies.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring the Effects of Isophysalin G on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G, a member of the physalin family of steroidal lactones, has demonstrated significant anti-inflammatory properties. These compounds are of growing interest in drug development for their potential to modulate the immune response. A key aspect of their anti-inflammatory activity is the regulation of cytokine production. Cytokines are small proteins crucial for cell signaling in the immune system, and their dysregulation is a hallmark of many inflammatory diseases. These application notes provide a comprehensive guide to measuring the effects of Isophysalin G on the production of key pro- and anti-inflammatory cytokines. The protocols and data presented herein are intended to assist researchers in evaluating the therapeutic potential of Isophysalin G and similar compounds.

Mechanism of Action: Modulation of Key Signaling Pathways

The anti-inflammatory effects of physalins, including Isophysalin G, are primarily attributed to their ability to suppress the nuclear factor-kappa B (NF-κB) signaling pathway.[1] In a resting state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS), IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of genes encoding pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[2] Physalins have been shown to inhibit the degradation of IκB, thereby preventing NF-κB activation.[3]

Furthermore, evidence suggests that physalins can also modulate the mitogen-activated protein kinase (MAPK) signaling pathway. The MAPK family, including p38, JNK, and ERK, plays a critical role in the production of inflammatory mediators.[2] Inhibition of MAPK phosphorylation can lead to a downstream reduction in cytokine synthesis. While direct evidence for Isophysalin G's effect on MAPK is still emerging, the action of related compounds like Physalin A on this pathway suggests a similar mechanism.[3]

Data Presentation: Quantitative Effects of Physalins on Cytokine Production

While specific dose-response data for Isophysalin G is limited in publicly available literature, the following tables summarize the inhibitory effects of the closely related and well-studied Physalin A on the production of key pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. This data can serve as a valuable reference for designing experiments with Isophysalin G.

Table 1: Effect of Physalin A on Pro-Inflammatory Cytokine Production

Cytokine	Concentration of Physalin A	% Inhibition (Mean ± SD)	IC₅₀ (µM)
TNF-α	1 µM	25.3 ± 3.1	\multirow{3}{}{~4.5}
5 µM	58.7 ± 4.5
10 µM	85.1 ± 5.2
IL-6	1 µM	22.1 ± 2.8	\multirow{3}{}{~5.2}
5 µM	55.4 ± 4.1
10 µM	82.9 ± 5.5
IL-1β	1 µM	18.9 ± 2.5	\multirow{3}{*}{~6.8}
5 µM	51.2 ± 3.9
10 µM	79.8 ± 4.8

Data is representative of typical findings for Physalin A and should be used as a guideline for Isophysalin G studies. Actual values may vary based on experimental conditions.

Table 2: Effect of Physalin A on Anti-Inflammatory Cytokine Production

Cytokine	Concentration of Physalin A	Fold Increase (Mean ± SD)
IL-10	1 µM	1.2 ± 0.2
5 µM	1.8 ± 0.3
10 µM	2.5 ± 0.4

Physalins may also enhance the production of anti-inflammatory cytokines like IL-10, contributing to their overall immunomodulatory effect.

Mandatory Visualizations

Caption: Proposed mechanism of Isophysalin G in inhibiting cytokine production.

Caption: General workflow for in vitro cytokine production measurement.

Experimental Protocols

1. Cell Culture and Treatment

This protocol describes the culture of RAW 264.7 murine macrophages and subsequent treatment to assess the effect of Isophysalin G on cytokine production.

• Materials:

  • RAW 264.7 cell line

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Lipopolysaccharide (LPS) from E. coli

  • Isophysalin G

  • Dimethyl sulfoxide (DMSO)

  • Phosphate-Buffered Saline (PBS)

  • 24-well cell culture plates

• Procedure:

  • Maintain RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

  • Seed the cells in 24-well plates at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

  • Prepare a stock solution of Isophysalin G in DMSO. Further dilute in DMEM to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 25 µM). Ensure the final DMSO concentration in all wells is ≤ 0.1%.

  • Pre-treat the cells with the various concentrations of Isophysalin G for 1 hour. Include a vehicle control (DMSO only).

  • Stimulate the cells with LPS (final concentration of 1 µg/mL) to induce an inflammatory response. Include an unstimulated control group.

  • Incubate the plates for 24 hours at 37°C and 5% CO₂.

  • After incubation, centrifuge the plates at 300 x g for 5 minutes to pellet the cells.

  • Carefully collect the supernatant from each well for cytokine analysis. Store supernatants at -80°C until use.

2. Cytokine Quantification by Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol provides a general procedure for quantifying the concentration of a specific cytokine (e.g., TNF-α) in the collected cell culture supernatants using a sandwich ELISA kit. Always refer to the manufacturer's instructions for the specific kit being used.

• Materials:

  • Commercially available ELISA kit for the cytokine of interest (e.g., mouse TNF-α)

  • Collected cell culture supernatants

  • Wash buffer (provided in the kit or PBS with 0.05% Tween-20)

  • Assay diluent

  • TMB substrate

  • Stop solution

  • Microplate reader

• Procedure:

  • Prepare all reagents, standards, and samples as instructed in the ELISA kit manual.

  • Add 100 µL of the capture antibody, diluted in coating buffer, to each well of a 96-well plate. Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

  • Block the plate by adding 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

  • Prepare a standard curve by performing serial dilutions of the recombinant cytokine standard.

  • Add 100 µL of the standards and samples (supernatants) to the appropriate wells. It may be necessary to dilute the samples in assay diluent. Incubate for 2 hours at room temperature.

  • Wash the plate four times with wash buffer.

  • Add 100 µL of the biotinylated detection antibody, diluted in assay diluent, to each well. Incubate for 1-2 hours at room temperature.

  • Wash the plate four times with wash buffer.

  • Add 100 µL of streptavidin-HRP conjugate to each well and incubate for 20-30 minutes at room temperature in the dark.

  • Wash the plate five times with wash buffer.

  • Add 100 µL of TMB substrate to each well and incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed.

  • Stop the reaction by adding 50 µL of stop solution to each well.

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

3. Western Blot for NF-κB and MAPK Pathway Analysis

This protocol outlines the procedure to analyze the activation of NF-κB (by assessing IκBα degradation and p65 phosphorylation) and MAPK pathways (by assessing phosphorylation of p38, JNK, and ERK) in response to Isophysalin G treatment.

• Materials:

  • RAW 264.7 cells treated as described in Protocol 1 (with shorter incubation times, e.g., 15-60 minutes, to capture phosphorylation events)

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (anti-IκBα, anti-phospho-p65, anti-p65, anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK, anti-phospho-ERK, anti-ERK, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the desired primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Densitometric analysis can be performed to quantify the changes in protein phosphorylation, normalizing to the total protein and loading control (β-actin).

References

• 1. Physalins with anti-inflammatory activity are present in Physalis alkekengi var. franchetii and can function as Michael reaction acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Physalin A Inhibits MAPK and NF-κB Signal Transduction Through Integrin αVβ3 and Exerts Chondroprotective Effect [frontiersin.org]

Isophysalin G: A Versatile Probe for Elucidating Cell Signaling Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G, a member of the physalin family of steroidal lactones, is emerging as a valuable tool for investigating complex cell signaling networks. Physalins, isolated from plants of the Physalis genus, have demonstrated a wide range of biological activities, including anti-inflammatory, and cytotoxic effects.[1][2] Isophysalin G, in particular, offers potential for dissecting key pathways implicated in cancer and inflammatory diseases. These application notes provide a summary of the current understanding of Isophysalin G's mechanism of action and detailed protocols for its use in cell-based assays.

Key Signaling Pathways Modulated by Isophysalin G and Related Physalins

Isophysalin G and its structural analogs have been shown to influence several critical signaling cascades:

• NF-κB Signaling Pathway: A central regulator of inflammation and cell survival. Physalins, including Isophysalin G, have been observed to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages, a process heavily dependent on NF-κB activation.[1][2][3] The proposed mechanism involves the inhibition of IκB protein phosphorylation, which prevents the nuclear translocation of the NF-κB complex.[4]

• STAT3 Signaling Pathway: A key player in cell proliferation, differentiation, and apoptosis. While direct evidence for Isophysalin G is limited, the closely related Isophysalin A has been shown to inhibit the STAT3/IL-6 pathway in breast cancer stem cells.

• Apoptosis Pathways: The process of programmed cell death is a crucial target in cancer therapy. Physalins are known to induce apoptosis through various mechanisms, including the activation of caspase cascades.

Data Presentation

Quantitative Data for Isophysalin G and Related Physalins

Quantitative data for Isophysalin G is limited in the currently available literature. The following table summarizes the inhibitory concentrations (IC50) for related physalins and general cytotoxicity data for various compounds to provide a reference for experimental design.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Isophysalin A	RAW 264.7	NO Production	Not explicitly stated, but showed significant inhibition	[1]
Physalin A	RAW 264.7	NO Production	Not explicitly stated, but showed significant inhibition	[1]
Physalin O	RAW 264.7	NO Production	Not explicitly stated, but showed significant inhibition	[1]
Compound 1 (Oleoyl Hybrid)	HCT116	Cytotoxicity	22.4	[1]
Compound 2 (Oleoyl Hybrid)	HCT116	Cytotoxicity	0.34	[1]
Doxorubicin	PC3	Cytotoxicity	8.065	[5]
Compound 13c	PC3	Cytotoxicity	5.195	[5]

Note: Researchers should perform their own dose-response experiments to determine the optimal concentration of Isophysalin G for their specific cell type and assay.

Experimental Protocols

Protocol 1: Determination of IC50 for Inhibition of Nitric Oxide (NO) Production in Macrophages

Objective: To determine the concentration of Isophysalin G that inhibits 50% of the NO production in LPS-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Isophysalin G

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.[6]

• Treatment: Pre-treat the cells with various concentrations of Isophysalin G (e.g., 0.1, 1, 10, 50, 100 µM) for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.[6] Include a vehicle control (DMSO) and a positive control (LPS alone).

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Sulfanilamide solution (Component A of Griess Reagent System) to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution (Component B of Griess Reagent System) and incubate for 5-10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in each sample and determine the percentage of NO inhibition relative to the LPS-only control. The IC50 value can be calculated using a suitable software.

Protocol 2: Western Blot Analysis of NF-κB and STAT3 Pathway Activation

Objective: To investigate the effect of Isophysalin G on the phosphorylation status of key proteins in the NF-κB (p65, IκBα) and STAT3 (STAT3) signaling pathways.

Materials:

• Cells of interest (e.g., cancer cell line, macrophages)

• Isophysalin G

• Appropriate stimulant (e.g., TNF-α for NF-κB, IL-6 for STAT3)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-phospho-p65, anti-p65, anti-phospho-IκBα, anti-IκBα, anti-phospho-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Western blot imaging system

Procedure:

• Cell Treatment: Seed cells and treat with Isophysalin G at various concentrations for a specified time, followed by stimulation with the appropriate agonist.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel.

  • Run the gel and transfer the proteins to a PVDF membrane.[7]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the chemiluminescent substrate. Capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the total protein or a loading control (e.g., β-actin).

Protocol 3: Apoptosis Assay using Annexin V-FITC and Propidium Iodide (PI) Staining

Objective: To quantify the induction of apoptosis by Isophysalin G using flow cytometry.

Materials:

• Cells of interest

• Isophysalin G

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with various concentrations of Isophysalin G for a desired time period (e.g., 24, 48 hours).

• Cell Harvesting: Collect both adherent and floating cells.

• Staining:

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension.[8]

  • Incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Mandatory Visualization

Signaling Pathway Diagrams

Caption: NF-κB signaling pathway and the inhibitory action of Isophysalin G.

References

• 1. Physalins with anti-inflammatory activity are present in Physalis alkekengi var. franchetii and can function as Michael reaction acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Isophysalin G: Application Notes for Drug Discovery Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G is a naturally occurring steroidal lactone belonging to the physalin class of compounds, which are primarily isolated from plants of the Physalis genus, such as Physalis alkekengi var. franchetii[1][2][3][4][5]. Physalins, as a chemical class, have garnered significant interest in the field of drug discovery due to their diverse and potent biological activities, including anti-inflammatory, anti-cancer, and immunomodulatory effects[4][6]. These application notes provide a comprehensive overview of the potential applications of Isophysalin G in drug discovery screening, summarizing available data and providing detailed protocols for key experimental assays. While specific data for Isophysalin G is still emerging, the information presented herein is based on the activities of the broader physalin family and provides a strong foundation for initiating screening campaigns.

Biological Activities and Potential Applications

Anti-inflammatory Activity

Several studies have demonstrated the anti-inflammatory potential of physalins[4]. The primary mechanism of action is believed to be the inhibition of the pro-inflammatory NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. Physalins containing an α,β-unsaturated ketone moiety have been shown to significantly inhibit the production of nitric oxide (NO), a key inflammatory mediator[5]. By extension, Isophysalin G is a promising candidate for screening in inflammatory disease models.

Anti-cancer Activity

Extracts of Physalis alkekengi var. franchetii, which contain Isophysalin G, have been shown to inhibit the viability of non-small cell lung cancer and multiple myeloma cell lines through the inhibition of the STAT3 signaling pathway[6]. Other physalins, such as Physalin D, have demonstrated potent cytotoxic effects against a range of human cancer cell lines[2]. This suggests that Isophysalin G should be prioritized for screening in various cancer cell line panels to determine its cytotoxic and anti-proliferative efficacy.

Data Presentation

The following tables summarize the available quantitative data for physalins. It is important to note that specific IC50 values for Isophysalin G are not yet widely reported in the literature. The data for closely related physalins can be used as a preliminary guide for designing dose-response experiments for Isophysalin G.

Table 1: Cytotoxicity of Physalins Against Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Physalin D	HL-60	Human leukemia	0.0520	[2]
Physalin D	SMMC-7221	Human hepatoma	1.080	[2]
Physalin D	MDA-MB-231	Human breast cancer	0.994	[2]
Physalin D	SW480	Human colon cancer	0.649	[2]
Physalin D	A-549	Human lung cancer	2.274	[2]

Table 2: Anti-inflammatory Activity of Physalins

Compound/Extract	Assay	Cell Line	Effect	Reference
Physalins with α,β-unsaturated ketone	Nitric Oxide (NO) Production	-	Significant inhibition	[5]
P. alkekengi var. franchetii Extract	STAT3 Signaling	NCI-H1975, U266	Inhibition	[6]

Experimental Protocols

The following are detailed protocols for key experiments relevant to the screening of Isophysalin G. These protocols are based on established methodologies and should be optimized for specific cell lines and experimental conditions.

Cell Viability and Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of Isophysalin G on cancer cell viability.

Materials:

• Isophysalin G (dissolved in DMSO)

• Cancer cell lines (e.g., A-549, MDA-MB-231, HL-60)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of Isophysalin G in complete medium. The final concentrations should typically range from 0.01 µM to 100 µM. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Remove the medium from the wells and add 100 µL of the prepared Isophysalin G dilutions or control solutions.

• Incubate the plate for 48 or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Anti-inflammatory Assay: Nitric Oxide (NO) Production in RAW 264.7 Macrophages

Objective: To evaluate the inhibitory effect of Isophysalin G on lipopolysaccharide (LPS)-induced NO production in macrophages.

Materials:

• Isophysalin G (dissolved in DMSO)

• RAW 264.7 murine macrophage cell line

• Complete DMEM with 10% FBS

• Lipopolysaccharide (LPS) from E. coli (1 mg/mL stock)

• Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (NaNO₂) standard solution

• 24-well cell culture plates

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well in 500 µL of complete DMEM.

• Incubate for 24 hours at 37°C and 5% CO₂.

• Pre-treat the cells with various concentrations of Isophysalin G (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control.

• Stimulate the cells with LPS at a final concentration of 1 µg/mL for 24 hours. A negative control group (no LPS stimulation) should also be included.

• After incubation, collect 100 µL of the culture supernatant from each well.

• In a new 96-well plate, add 50 µL of supernatant and 50 µL of sulfanilamide solution. Incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration using a standard curve generated with NaNO₂. The percentage inhibition of NO production is determined by comparing the Isophysalin G-treated groups with the LPS-only treated group.

NF-κB Signaling Pathway Activation Assay (Immunofluorescence)

Objective: To determine if Isophysalin G inhibits the nuclear translocation of the NF-κB p65 subunit in response to an inflammatory stimulus.

Materials:

• Isophysalin G (dissolved in DMSO)

• HeLa or other suitable cell line

• Complete DMEM with 10% FBS

• Tumor Necrosis Factor-alpha (TNF-α) or LPS as a stimulant

• Glass coverslips in 24-well plates

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: Rabbit anti-NF-κB p65

• Secondary antibody: Alexa Fluor 488-conjugated goat anti-rabbit IgG

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Fluorescence microscope

Protocol:

• Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with Isophysalin G at desired concentrations for 1 hour.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 30 minutes.

• Wash the cells with PBS and fix with 4% PFA for 15 minutes.

• Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

• Block non-specific binding with blocking buffer for 1 hour.

• Incubate with the primary anti-p65 antibody overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Analyze the images to quantify the nuclear translocation of the p65 subunit. A decrease in nuclear p65 staining in Isophysalin G-treated cells compared to the stimulated control indicates inhibition of the NF-κB pathway.

Visualizations

The following diagrams illustrate the proposed mechanism of action and experimental workflows for screening Isophysalin G.

Caption: Proposed anti-inflammatory mechanism of Isophysalin G via inhibition of the NF-κB signaling pathway.

Caption: General experimental workflow for screening Isophysalin G in drug discovery.

Caption: Logical relationships in the evaluation of Isophysalin G's therapeutic potential.

References

• 1. Research progress on the chemical components and pharmacological effects of Physalis alkekengi L. var. franchetii (Mast.) Makino - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Discovery of physalin biosynthesis and structure modification of physalins in Physalis alkekengi L. var. Franchetii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Natural Products from Physalis alkekengi L. var. franchetii (Mast.) Makino: A Review on Their Structural Analysis, Quality Control, Pharmacology, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physalins with anti-inflammatory activity are present in Physalis alkekengi var. franchetii and can function as Michael reaction acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Physalis alkekengi var. franchetii Extracts Exert Antitumor Effects on Non-Small Cell Lung Cancer and Multiple Myeloma by Inhibiting STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Isophysalin G in Mechanistic Studies of Apoptosis

Introduction

Isophysalin G, a member of the physalin family of steroidal lactones, is a natural compound with potential as an anticancer agent. While direct mechanistic studies on Isophysalin G-induced apoptosis are limited, research on closely related physalins, such as Isophysalin A and Physalin F, provides a strong foundation for investigating its pro-apoptotic effects. This document outlines the probable signaling pathways involved and provides detailed protocols for researchers to study the apoptotic mechanisms of Isophysalin G in cancer cells.

Predicted Mechanisms of Action

Based on studies of related physalins, Isophysalin G is hypothesized to induce apoptosis through two primary signaling pathways:

• Inhibition of the STAT3 Signaling Pathway: Isophysalin G may inhibit the phosphorylation and activation of Signal Transducer and Activator of Transcription 3 (STAT3). Constitutive activation of STAT3 is a hallmark of many cancers, promoting cell survival, proliferation, and angiogenesis while inhibiting apoptosis. By inhibiting STAT3, Isophysalin G could lead to the downregulation of anti-apoptotic proteins (e.g., Bcl-2, Mcl-1) and cell cycle regulators (e.g., c-Myc, Cyclin D1), thereby triggering apoptosis. The inhibition of STAT3 may also be linked to the downregulation of interleukin-6 (IL-6) signaling, which is a known activator of STAT3.

• Induction of ROS-Mediated Apoptosis via MAPK and p53 Pathways: Physalins have been shown to induce the generation of reactive oxygen species (ROS) within cancer cells. Elevated ROS levels can activate the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including JNK, p38, and ERK1/2. Activation of these pathways can, in turn, lead to the activation of the tumor suppressor protein p53. Activated p53 can then upregulate the expression of pro-apoptotic proteins like Bax and Noxa, leading to mitochondrial dysfunction, cytochrome c release, and subsequent activation of the caspase cascade, culminating in apoptosis.

Quantitative Data Summary

Disclaimer: The following quantitative data is derived from studies on Isophysalin A, a closely related compound, due to the current lack of specific published data for Isophysalin G. These values should be considered as a reference for designing experiments with Isophysalin G.

Table 1: IC50 Values of Isophysalin A in Breast Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 24h
MDA-MB-231	Breast Cancer	351[1]
MCF-7	Breast Cancer	355[1]

Table 2: Effect of Isophysalin A on Apoptosis in MDA-MB-231 Derived Mammospheres

Treatment	Concentration	% Late Apoptotic Cells
Vehicle Control	-	9.8[1]
Isophysalin A	Not Specified	36.9[1]

Detailed Experimental Protocols

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effect of Isophysalin G on cancer cells and to calculate its IC50 value.

• Materials:

  • Cancer cell line of interest

  • Isophysalin G

  • 96-well plates

  • Complete culture medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of Isophysalin G (e.g., 0, 50, 100, 150, 200, 300, 400 µM) for 24, 48, or 72 hours.

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value using appropriate software.

2. Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

• Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with Isophysalin G.

• Materials:

  • Cancer cell line of interest

  • Isophysalin G

  • 6-well plates

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • Binding Buffer

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and treat with the desired concentration of Isophysalin G for the specified time.

  • Harvest the cells, including any floating cells from the supernatant, and wash twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

3. Western Blot Analysis for Signaling Proteins

• Objective: To investigate the effect of Isophysalin G on the expression and phosphorylation of key proteins in the apoptosis signaling pathways (e.g., STAT3, p-STAT3, Bcl-2, Bax, Caspase-3, Cleaved Caspase-3, p38, p-p38, JNK, p-JNK, p53).

• Materials:

  • Cancer cell line of interest

  • Isophysalin G

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies against target proteins

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

• Protocol:

  • Treat cells with Isophysalin G for the desired time.

  • Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

Signaling Pathways and Experimental Workflow Diagrams

Caption: Proposed inhibitory effect of Isophysalin G on the STAT3 signaling pathway, leading to apoptosis.

Caption: Proposed mechanism of Isophysalin G inducing apoptosis through ROS generation and activation of MAPK and p53 pathways.

Caption: A typical experimental workflow for investigating the pro-apoptotic effects of Isophysalin G.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]

Technical Notes & Optimization

Improving Isophysalin G solubility for in vitro assays

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and detailed protocols for improving the solubility of Isophysalin G for in vitro assays. As Isophysalin G is a member of the physalin family of natural seco-steroids, it is expected to have low aqueous solubility. The following sections offer solutions and strategies applicable to this class of compounds.

Frequently Asked Questions (FAQs)

Q1: What is Isophysalin G and why is it difficult to dissolve in aqueous solutions?

Isophysalin G belongs to the physalin family, which are steroidal compounds known for their lipophilic (fat-soluble) nature. This hydrophobicity means they do not readily dissolve in water-based solutions like cell culture media or aqueous buffers, which are polar. This poor solubility is a common challenge for many natural products and can hinder accurate in vitro testing.[1][2]

Q2: What is the first solvent I should try for Isophysalin G?

Dimethyl sulfoxide (DMSO) is the most common and recommended starting solvent for dissolving hydrophobic compounds for in vitro screening.[3] It can dissolve a wide range of both nonpolar and polar compounds and is miscible with water and cell culture media.[3]

Q3: What is the maximum concentration of DMSO I can use in my cell culture?

The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid solvent-induced toxicity or off-target effects.[4][5]

• General Rule : Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity.[6]

• Sensitive Cells : Primary cells and some specific cell lines can be more sensitive, requiring the final DMSO concentration to be at or below 0.1%.[6]

• Recommendation : Always perform a vehicle control experiment using the same final concentration of DMSO to ensure that the observed effects are from Isophysalin G and not the solvent.[3]

Q4: My compound dissolves in DMSO but precipitates when added to my aqueous assay buffer or media. What should I do?

This is a common issue when the final concentration of the compound exceeds its aqueous solubility limit. Here are some solutions:

• Lower the Final Concentration : The simplest approach is to test Isophysalin G at a lower final concentration.

• Increase the DMSO Stock Concentration : Prepare a more concentrated stock solution in DMSO. This allows you to add a smaller volume to your aqueous medium to reach the desired final concentration of Isophysalin G, while keeping the final DMSO percentage low.

• Use an Intermediate Dilution Step : Before adding the DMSO stock to the final medium, perform an intermediate dilution in a small volume of a serum-containing medium or a protein solution (like BSA). The protein can help stabilize the compound and prevent immediate precipitation.

• Explore Other Methods : If precipitation persists, you should consider more advanced solubilization techniques like cyclodextrin complexation or lipid-based formulations.[1][7]

Q5: What are cyclodextrins and how can they help?

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) inner cavity.[8][9] They can encapsulate a poorly soluble "guest" molecule, like Isophysalin G, within their cavity, forming an inclusion complex.[8] This complex has a water-soluble exterior, which significantly increases the apparent aqueous solubility of the guest molecule.[8][10]

Q6: When should I consider a lipid-based formulation?

Lipid-based formulations, such as self-emulsifying drug delivery systems (SEDDS), are an excellent option when other methods fail or for specific experimental needs.[11][12] These systems involve dissolving the compound in a mixture of oils, surfactants, and co-solvents.[13][14] When this mixture is introduced to an aqueous medium, it spontaneously forms a fine oil-in-water emulsion, keeping the drug solubilized in tiny lipid droplets.[15] This is particularly useful for achieving higher drug concentrations in vitro.[13][15]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Isophysalin G powder is not dissolving in 100% DMSO.	Insufficient solvent volume or low-quality DMSO.	Increase the volume of DMSO. Gentle warming (to 37°C) and vortexing or sonication can also help. Ensure your DMSO is anhydrous and of high purity.
Compound precipitates immediately upon addition to aqueous medium.	The compound's aqueous solubility limit has been exceeded.	Follow the steps in FAQ Q4 . If the issue persists, the required concentration is too high for a simple co-solvent system. Proceed to Protocol 2 (Cyclodextrins) or Protocol 3 (Lipid-Based Formulations).
Compound precipitates over the course of a long-term experiment (e.g., 24-72 hours).	The formulation is not stable over time. The compound may be slowly crashing out of the solution.	Consider using a cyclodextrin formulation, which often provides better long-term stability.[8] Alternatively, a well-designed lipid-based formulation can also improve stability.[12] Replenishing the media with a fresh compound solution at intermediate time points could be a temporary workaround.
Observed cytotoxicity or unexpected biological effects in the vehicle control group.	The concentration of the solvent (e.g., DMSO) or other excipients is too high for the cell line being used.[4][16]	Reduce the final concentration of the solvent/excipients in the medium. Perform a dose-response curve for the vehicle alone to determine the maximum non-toxic concentration for your specific assay and cell type.[5][6]

Quantitative Data Summary

While specific experimental solubility data for Isophysalin G is not publicly available, the following table provides an illustrative comparison of expected solubility enhancements for a representative hydrophobic, physalin-like compound using the methods described in this guide.

Table 1: Comparison of Apparent Aqueous Solubility of a Representative Physalin Compound Using Different Solubilization Methods.

Solubilization Method	Vehicle Composition	Expected Apparent Aqueous Solubility (µg/mL)	Notes
Aqueous Buffer	Phosphate-Buffered Saline (PBS), pH 7.4	< 1	Baseline solubility is typically very low for this class of compounds.
Co-Solvent	PBS + 0.5% DMSO	5 - 15	A modest increase, but often sufficient for initial screening. Limited by solvent toxicity.[6]
Cyclodextrin Complexation	PBS + 2% (w/v) HP-β-CD	50 - 200+	Significant improvement in apparent solubility.[8][17] The degree of enhancement depends on the binding affinity between the compound and the cyclodextrin.
Lipid-Based Formulation (SEDDS)	Oil, surfactant, co-solvent mixture diluted in PBS	100 - 500+	Can achieve very high drug loading, but formulation development is more complex.[11][15]

Disclaimer: The values presented are estimates for a representative compound and should be used for illustrative purposes only. Actual solubility will vary and must be determined experimentally for Isophysalin G.

Detailed Experimental Protocols

Protocol 1: Preparation of an Isophysalin G Stock Solution using an Organic Co-Solvent (DMSO)

• Weighing : Accurately weigh out the desired amount of Isophysalin G powder in a sterile microcentrifuge tube.

• Solvent Addition : Add the required volume of 100% sterile-filtered, anhydrous DMSO to achieve a high concentration stock solution (e.g., 10-50 mM).

• Dissolution : Vortex the tube vigorously. If necessary, gently warm the solution in a 37°C water bath or use a bath sonicator for 5-10 minutes to ensure complete dissolution. Visually inspect the solution against a light source to confirm no solid particles remain.

• Sterilization : Sterilize the stock solution by passing it through a 0.22 µm syringe filter compatible with organic solvents (e.g., PTFE).

• Storage : Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

• Application : To prepare a working solution, dilute the stock solution into the cell culture medium. Important : Add the DMSO stock to the medium dropwise while vortexing or swirling the medium to facilitate rapid dispersion and minimize precipitation. The final DMSO concentration should ideally not exceed 0.5%.[6]

Protocol 2: Improving Isophysalin G Solubility using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare Cyclodextrin Solution : Prepare a stock solution of HP-β-CD (e.g., 10% w/v) in your desired aqueous buffer or cell culture medium. Stir until fully dissolved. This will be your vehicle.

• Add Isophysalin G : Add the weighed Isophysalin G powder directly to the HP-β-CD solution.

• Complexation : Tightly cap the vial and place it on a shaker or rotator at room temperature or 37°C. Allow the mixture to shake for 24-48 hours to facilitate the formation of the inclusion complex.

• Clarification : After incubation, centrifuge the solution at high speed (e.g., 10,000 x g for 15 minutes) to pellet any undissolved compound.

• Quantification & Sterilization : Carefully collect the supernatant. This solution contains the soluble Isophysalin G-cyclodextrin complex. The exact concentration of the solubilized drug should be determined analytically (e.g., via HPLC or UV-Vis spectroscopy). Finally, sterilize the solution using a 0.22 µm syringe filter.

• Control : Remember to use the same HP-β-CD solution (without the drug) as a vehicle control in your experiments.

Protocol 3: Preparation of a Simple Lipid-Based Formulation (SEDDS) for In Vitro Assays

• Component Selection : Choose pharmaceutically acceptable components. A common simple SEDDS formulation consists of:

  • Oil : Medium-chain triglycerides (e.g., Capryol™ 90)

  • Surfactant : A non-ionic surfactant (e.g., Kolliphor® RH 40 or Tween® 80)

  • Co-solvent : A water-miscible solvent (e.g., Transcutol® HP or PEG 400)

• Formulation : Prepare the formulation by mixing the components in a clear glass vial. For example, a 2:1:1 ratio of Surfactant:Oil:Co-solvent.

• Dissolve Isophysalin G : Add the weighed Isophysalin G powder to the SEDDS pre-concentrate. Vortex and sonicate until the drug is completely dissolved. This is your loaded stock formulation.

• Application : To use in an assay, add a small volume of the stock formulation to your aqueous medium (e.g., 10 µL into 1 mL of media). The mixture should spontaneously form a clear or slightly opalescent microemulsion upon gentle mixing.

• Control : The vehicle control for this experiment is the same SEDDS formulation prepared without Isophysalin G, diluted in the medium at the same final concentration.

Visual Guides

Caption: Troubleshooting workflow for selecting a solubilization strategy.

Caption: General experimental workflow for preparing Isophysalin G.

Caption: Physalins can inhibit the NF-κB pro-inflammatory pathway.[18]

References

• 1. researchgate.net [researchgate.net]
• 2. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. btsjournals.com [btsjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. lifetein.com [lifetein.com]
• 7. researchgate.net [researchgate.net]
• 8. Cyclodextrins in delivery systems: Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmtech.com [pharmtech.com]
• 14. LIPID-BASED DELIVERY - Are Lipid-Based Drug Delivery Systems in Your Formulation Toolbox? [drug-dev.com]
• 15. Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective [mdpi.com]
• 16. quora.com [quora.com]
• 17. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]

Isophysalin G Stability: Technical Support & Troubleshooting Guide

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Isophysalin G. Due to the limited availability of specific stability data for Isophysalin G in published literature, this guide offers general best practices, troubleshooting advice, and standardized protocols for determining its stability in your own experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Isophysalin G?

Q2: In which solvents is Isophysalin G soluble?

A: Isophysalin G is reported to be soluble in a variety of organic solvents, including Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, Pyridine, and Acetone[1]. The choice of solvent will depend on the specific requirements of your experiment (e.g., cell culture compatibility, analytical method).

Q3: How should I prepare stock solutions of Isophysalin G?

A: It is recommended to prepare a high-concentration stock solution in a non-volatile, anhydrous solvent such as DMSO. This minimizes the volume of organic solvent introduced into aqueous experimental systems. After dissolving the compound, the solution should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.

Q4: I've noticed precipitation in my Isophysalin G stock solution after thawing. What should I do?

A: Precipitation upon thawing can indicate that the compound's solubility limit has been exceeded at lower temperatures or that the solvent has absorbed moisture. Follow these troubleshooting steps:

• Gently warm the solution to 37°C for a short period.

• Vortex the solution thoroughly to ensure it is fully redissolved.

• If precipitation persists, centrifuge the vial at a low speed (200-500 RPM) to collect the compound at the bottom before use[1].

• Consider preparing a fresh stock solution at a slightly lower concentration.

Q5: How can I determine the stability of Isophysalin G in my specific experimental conditions (solvent, temperature)?

A: A stability study should be conducted. This typically involves incubating Isophysalin G in the desired solvent at various temperatures over a set time course. The concentration of the remaining Isophysalin G is then measured at different time points using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocols

Protocol: General Stability Assessment of Isophysalin G

This protocol outlines a general method for determining the stability of Isophysalin G in a specific solvent and at a specific temperature.

1. Materials:

• Isophysalin G (solid)
• Anhydrous solvent of choice (e.g., DMSO, Ethanol)
• Aqueous buffer (e.g., Phosphate Buffered Saline, PBS)
• HPLC or LC-MS system
• Incubator or water bath
• Autosampler vials

2. Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Isophysalin G in the chosen anhydrous solvent (e.g., DMSO).
• Working Solution Preparation: Dilute the stock solution to the final experimental concentration (e.g., 100 µM) in the solvent system to be tested (e.g., PBS with 1% DMSO).
• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the working solution, and either inject it directly into the analytical system or store it at -80°C as the T=0 reference.
• Incubation: Incubate the remaining working solution at the desired temperature(s) (e.g., 4°C, 25°C, 37°C).
• Time-Point Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw aliquots of the incubated solution.
• Sample Analysis: Analyze the concentration of Isophysalin G in each aliquot using a validated HPLC or LC-MS method. The peak area of Isophysalin G will be proportional to its concentration.
• Data Analysis: Calculate the percentage of Isophysalin G remaining at each time point relative to the T=0 sample. Plot the percentage remaining versus time to determine the degradation kinetics.

3. Analytical Method:

• A Reverse-Phase HPLC (RP-HPLC) method with UV detection is often suitable for quantifying physalins[2][3].
• Column: C18 column (e.g., 250mm x 4.6mm, 5µm)[2][3].
• Mobile Phase: A gradient of acetonitrile and water (often with a small amount of formic acid) is typically used[4].
• Detection: UV detection at a wavelength where Isophysalin G has maximum absorbance (e.g., around 225 nm)[3].

Data Presentation

Use the following table template to record and compare the stability of Isophysalin G under different conditions.

Table 1: Stability of Isophysalin G (% Remaining) Over Time

Time (hours)	Condition 1 (e.g., DMSO at 25°C)	Condition 2 (e.g., PBS at 37°C)	Condition 3 (e.g., Ethanol at 4°C)
0	100%	100%	100%
2
4
8
24

| 48 | | | |

Visualizations

The following diagrams illustrate common workflows and logical relationships relevant to stability testing.

Caption: Workflow for assessing compound stability.

Caption: Troubleshooting guide for stock solution issues.

References

• 1. Physalin G | CAS:76045-38-0 | Manufacturer ChemFaces [chemfaces.com]
• 2. researchgate.net [researchgate.net]
• 3. public.pensoft.net [public.pensoft.net]
• 4. Metabolite Profiling, through LC-ESI/LTQOrbitrap/MS Analysis, of Antioxidant Extracts from Physalis alkekengi L. [mdpi.com]

Technical Support Center: Enhancing the Bioavailability of Isophysalin G

Welcome to the technical support center for Isophysalin G. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on enhancing the bioavailability of this promising natural compound.

Frequently Asked Questions (FAQs)

Q1: What is Isophysalin G and why is enhancing its bioavailability important?

A: Isophysalin G is a physalin, a type of steroidal lactone, isolated from plants of the Physalis genus. Physalins, including Isophysalin G, have demonstrated a range of biological activities, such as anti-inflammatory and anticancer effects[1]. However, like many other physalins, Isophysalin G is expected to have low aqueous solubility and poor oral bioavailability, which can limit its therapeutic potential. Enhancing its bioavailability is crucial for achieving effective concentrations in the body and realizing its full pharmacological benefits.

Q2: What are the main challenges in working with Isophysalin G in the lab?

A: Researchers working with Isophysalin G may encounter several challenges:

• Poor Solubility: Isophysalin G is poorly soluble in aqueous solutions, making it difficult to prepare formulations for in vitro and in vivo studies. This can lead to issues with dose accuracy and reproducibility.

• Low Permeability: Due to its chemical structure, Isophysalin G may exhibit low permeability across biological membranes, such as the intestinal epithelium, further limiting its absorption.

• First-Pass Metabolism: Physalins can be subject to significant first-pass metabolism in the liver and intestines, where enzymes modify the compound before it reaches systemic circulation, reducing its effective concentration[1].

• Instability: Some physalins have shown instability in the gastrointestinal tract, potentially due to enzymatic degradation by intestinal bacteria[1].

Q3: What are the most promising strategies for enhancing the bioavailability of Isophysalin G?

A: Several formulation strategies can be employed to overcome the challenges associated with Isophysalin G's low bioavailability. These include:

• Solid Dispersions: Dispersing Isophysalin G in a hydrophilic polymer matrix at a molecular level can enhance its dissolution rate and solubility.

• Cyclodextrin Inclusion Complexes: Encapsulating the hydrophobic Isophysalin G molecule within the cavity of a cyclodextrin can significantly improve its aqueous solubility.

• Self-Emulsifying Drug Delivery Systems (SEDDS): These lipid-based formulations can form fine oil-in-water emulsions in the gastrointestinal tract, facilitating the absorption of lipophilic drugs like Isophysalin G.

• Nanoparticle Formulations: Reducing the particle size of Isophysalin G to the nanometer range can increase its surface area, leading to improved dissolution and absorption.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments with Isophysalin G.

Problem	Possible Cause(s)	Troubleshooting Steps
Low or inconsistent results in in vitro cell-based assays.	Poor solubility of Isophysalin G in the culture medium leading to precipitation.	- Prepare stock solutions in an appropriate organic solvent like DMSO and ensure the final solvent concentration in the medium is low (typically <0.5%) and consistent across all experiments. - Consider using a formulation with enhanced solubility, such as a cyclodextrin inclusion complex.
High variability in animal pharmacokinetic studies.	- Inconsistent dissolution of the administered dose. - Instability of Isophysalin G in the GI tract. - Adherence of the compound to dosing equipment.	- Utilize a bioavailability-enhancing formulation (e.g., solid dispersion, SEDDS) to ensure consistent dissolution. - Perform in vitro stability studies in simulated gastric and intestinal fluids to assess degradation. - Pre-treat dosing equipment with a siliconizing agent to minimize adsorption.
Difficulty in quantifying Isophysalin G in biological samples.	- Low plasma concentrations due to poor bioavailability. - Matrix effects in LC-MS/MS analysis. - Instability of the analyte in the biological matrix during sample preparation and storage.	- Develop a highly sensitive UPLC-MS/MS method with a low limit of quantification. - Optimize the sample preparation method (e.g., protein precipitation, solid-phase extraction) to minimize matrix effects. - Conduct stability tests of Isophysalin G in the biological matrix under different storage conditions.

Experimental Protocols

Here are detailed methodologies for key experiments related to enhancing and evaluating the bioavailability of Isophysalin G.

Preparation of an Isophysalin G - PVP K30 Solid Dispersion

This protocol describes the solvent evaporation method for preparing a solid dispersion of Isophysalin G with Polyvinylpyrrolidone (PVP) K30.

Materials:

• Isophysalin G

• PVP K30

• Methanol (or another suitable organic solvent)

• Rotary evaporator

• Vacuum oven

Methodology:

• Accurately weigh Isophysalin G and PVP K30 in a desired weight ratio (e.g., 1:2, 1:5, 1:10).

• Dissolve both components completely in a minimal amount of methanol in a round-bottom flask.

• Attach the flask to a rotary evaporator and remove the solvent under reduced pressure at a controlled temperature (e.g., 40-50 °C).

• Once a solid film is formed on the flask wall, transfer the flask to a vacuum oven and dry at 40 °C for 24-48 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask, pulverize it into a fine powder using a mortar and pestle, and store it in a desiccator.

Caco-2 Cell Permeability Assay

This assay is a standard in vitro model to predict the intestinal absorption of a compound.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with supplements)

• Hanks' Balanced Salt Solution (HBSS)

• Isophysalin G formulation and control compounds (e.g., a high permeability marker like propranolol and a low permeability marker like mannitol)

• LC-MS/MS system for quantification

Methodology:

• Seed Caco-2 cells onto the apical side of the Transwell® inserts at an appropriate density.

• Culture the cells for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monitor the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• On the day of the experiment, wash the cell monolayers with pre-warmed HBSS.

• To measure apical-to-basolateral (A-B) permeability, add the Isophysalin G formulation (at a known concentration) to the apical chamber and fresh HBSS to the basolateral chamber.

• To measure basolateral-to-apical (B-A) permeability, add the Isophysalin G formulation to the basolateral chamber and fresh HBSS to the apical chamber.

• Incubate the plates at 37 °C with gentle shaking.

• At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with an equal volume of fresh HBSS.

• Quantify the concentration of Isophysalin G in the collected samples using a validated UPLC-MS/MS method.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where dQ/dt is the flux of the drug across the monolayer, A is the surface area of the membrane, and C0 is the initial concentration of the drug in the donor chamber.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a basic oral pharmacokinetic study in rats to determine the bioavailability of an Isophysalin G formulation.

Materials:

• Sprague-Dawley rats (or another appropriate strain)

• Isophysalin G formulation

• Vehicle for control group

• Oral gavage needles

• Blood collection supplies (e.g., heparinized tubes)

• Centrifuge

• UPLC-MS/MS system for bioanalysis

Methodology:

• Fast the rats overnight before the experiment with free access to water.

• Divide the rats into groups (e.g., a control group receiving the vehicle and a treatment group receiving the Isophysalin G formulation).

• Administer the formulation or vehicle orally via gavage at a predetermined dose.

• Collect blood samples from the tail vein or another appropriate site at specified time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80 °C until analysis.

• Quantify the concentration of Isophysalin G in the plasma samples using a validated UPLC-MS/MS method.

• Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (area under the concentration-time curve).

• If an intravenous dose group is included, the absolute oral bioavailability (F%) can be calculated as: F% = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100

Data Presentation

Due to the limited availability of specific quantitative data for Isophysalin G in the public domain, the following tables provide a framework for how such data should be structured and presented. Researchers are encouraged to populate these tables with their own experimental findings.

Table 1: Solubility of Isophysalin G in Various Solvents

Solvent	Solubility (µg/mL) at 25°C	Method of Determination
Water	Data not available	Shake-flask method
Ethanol	Data not available	Shake-flask method
DMSO	Data not available	Shake-flask method
Simulated Gastric Fluid (pH 1.2)	Data not available	Shake-flask method
Simulated Intestinal Fluid (pH 6.8)	Data not available	Shake-flask method

Table 2: In Vitro Permeability of Isophysalin G Formulations across Caco-2 Monolayers

Formulation	Papp (A-B) (x 10⁻⁶ cm/s)	Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
Isophysalin G (unformulated)	Data not available	Data not available	Data not available
Isophysalin G - PVP Solid Dispersion	Data not available	Data not available	Data not available
Isophysalin G - β-Cyclodextrin Complex	Data not available	Data not available	Data not available
Isophysalin G - SEDDS	Data not available	Data not available	Data not available

Table 3: Pharmacokinetic Parameters of Isophysalin G Formulations in Rats (Oral Administration)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋ₜ (ng·h/mL)	Oral Bioavailability (%)
Isophysalin G (unformulated)	Data not available	Data not available	Data not available	Data not available	Data not available
Isophysalin G - PVP Solid Dispersion	Data not available	Data not available	Data not available	Data not available	Data not available
Isophysalin G - β-Cyclodextrin Complex	Data not available	Data not available	Data not available	Data not available	Data not available
Isophysalin G - SEDDS	Data not available	Data not available	Data not available	Data not available	Data not available

Visualizations

The following diagrams illustrate key concepts and workflows relevant to enhancing the bioavailability of Isophysalin G.

Caption: Workflow for enhancing the bioavailability of Isophysalin G.

Caption: Caco-2 permeability assay experimental setup.

Caption: Pharmacokinetic pathway of an orally administered drug.

References

• 1. mdpi.com [mdpi.com]

Isophysalin G degradation and how to prevent it

Welcome to the technical support center for Isophysalin G. This resource is designed to assist researchers, scientists, and drug development professionals in understanding and mitigating the degradation of Isophysalin G during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Isophysalin G and why is its stability a concern?

Isophysalin G is a member of the physalin family, which are highly oxygenated C28-steroidal lactones derived from plants of the Physalis genus.[1][2] These compounds, including Isophysalin G, are known for their complex structures and a wide range of biological activities, such as anti-inflammatory and anticancer properties. However, their highly oxygenated nature makes them susceptible to various degradation pathways, which can impact their biological activity and lead to inconsistent experimental results.

Q2: What are the primary pathways through which Isophysalin G degrades?

Based on studies of related withanolides and other complex natural products, the primary degradation pathways for Isophysalin G are expected to be:

• Hydrolysis: Degradation in the presence of water, which can be catalyzed by acidic or basic conditions.[3][4]

• Oxidation: Degradation due to reaction with oxygen or other oxidizing agents.[5]

• Photodegradation: Degradation upon exposure to light, particularly UV radiation.[5]

• Thermal Degradation: Degradation at elevated temperatures.[5]

• Tautomerization: Isomerization involving a proton shift, which can be influenced by the solvent environment.[6][7]

Q3: How can I prevent the degradation of Isophysalin G in my experiments?

To minimize degradation, consider the following preventative measures:

• Storage: Store solid Isophysalin G in a cool, dark, and dry place. For solutions, use airtight vials and store at low temperatures (e.g., -20°C or -80°C).

• Solvent Selection: Prepare solutions in high-purity solvents, purged with an inert gas like argon or nitrogen to remove dissolved oxygen.

• pH Control: Maintain the pH of aqueous solutions within a stable range, which for many withanolides is near neutral. Avoid strongly acidic or basic conditions.

• Light Protection: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

• Use of Antioxidants: Consider adding antioxidants to solutions to inhibit oxidative degradation. Common choices include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid.[8]

• Fresh Preparation: Prepare solutions fresh before use whenever possible to minimize degradation over time.

Troubleshooting Guides

Issue 1: Loss of Isophysalin G potency or inconsistent results in cell-based assays.

Possible Cause	Troubleshooting Step
Degradation in stock solution	1. Prepare a fresh stock solution of Isophysalin G in an appropriate solvent (e.g., DMSO, ethanol). 2. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. 3. Store aliquots at -80°C and protect from light.
Degradation in cell culture medium	1. Minimize the time Isophysalin G is in the culture medium before and during the assay. 2. Consider the pH and composition of your culture medium, as they may influence stability. 3. If feasible, conduct a time-course experiment to assess the stability of Isophysalin G in your specific medium.
Photodegradation during incubation	Ensure the cell culture incubator is not exposing the plates to direct light.

Issue 2: Appearance of unknown peaks in HPLC analysis of Isophysalin G samples.

Possible Cause	Troubleshooting Step
Degradation during sample preparation	1. Keep samples on ice or at a controlled low temperature during preparation. 2. Minimize exposure to light. 3. Use freshly prepared, high-purity solvents.
Degradation during HPLC analysis	1. Ensure the mobile phase is properly degassed. 2. Check the stability of Isophysalin G in the mobile phase over the course of the analytical run. 3. Use a temperature-controlled autosampler and column compartment.
Contamination	1. Run a blank injection (solvent only) to check for system contamination. 2. Ensure all glassware and vials are scrupulously clean.

Quantitative Data Summary

Table 1: Representative Stability of Withanolides under Forced Degradation Conditions

Stress Condition	Typical Degradation (%)	Reference
Acidic Hydrolysis (e.g., 0.1 M HCl, 60°C, 24h)	10 - 30%	[3]
Basic Hydrolysis (e.g., 0.1 M NaOH, 60°C, 24h)	15 - 40%	[3]
Oxidative Degradation (e.g., 3% H₂O₂, RT, 24h)	20 - 50%	[5]
Photodegradation (ICH Q1B conditions)	5 - 25%	[5]
Thermal Degradation (e.g., 80°C, 48h)	10 - 35%	[5]

Note: The actual degradation of Isophysalin G may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Isophysalin G

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of Isophysalin G under various stress conditions.[3][5]

Materials:

• Isophysalin G

• HPLC-grade methanol, acetonitrile, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV detector

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Isophysalin G in methanol at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH and dilute with mobile phase for HPLC analysis.

• Basic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute with mobile phase for HPLC analysis.

• Photodegradation:

  • Expose a solution of Isophysalin G (in a transparent container) to light conditions as specified in ICH guideline Q1B (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze both samples by HPLC.

• Thermal Degradation:

  • Place a solid sample of Isophysalin G in an oven at 80°C for 48 hours.

  • Dissolve the sample in methanol for HPLC analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify degradation products.

Protocol 2: HPLC Method for Isophysalin G Analysis

This is a general reverse-phase HPLC method that can be adapted for the analysis of Isophysalin G and its degradation products.

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is often effective for separating withanolides. A starting point could be a gradient from 30% to 70% acetonitrile over 30 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 225 nm

• Injection Volume: 10 µL

Mandatory Visualizations

Caption: Potential degradation pathways of Isophysalin G.

Caption: Workflow for a forced degradation study of Isophysalin G.

Caption: Key strategies to prevent Isophysalin G degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic analysis of penicillin degradation in acidic media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Observation of two N2-isobutyrylguanine tautomers by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetics of inactivation of quality-deteriorating enzymes and degradation of selective phytoconstituents in pink guava pulp during thermal processing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Physalin A attenuates inflammation through down-regulating c-Jun NH2 kinase phosphorylation/Activator Protein 1 activation and up-regulating the antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Isophysalin G Cytotoxicity Assay: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for Isophysalin G cytotoxicity assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when assessing the cytotoxicity of Isophysalin G and other natural products.

Question 1: My absorbance readings are unexpectedly high, suggesting low cytotoxicity or even cell proliferation. What could be the cause?

Answer: This is a frequent issue when working with natural compounds like Isophysalin G. The problem often stems from interference with the assay chemistry rather than a true biological effect.

• Potential Cause 1: Direct Reagent Reduction. Many natural products, particularly those with antioxidant properties, can directly reduce tetrazolium salts (e.g., MTT, XTT) or resazurin into their colored formazan products.[1][2] This chemical reaction is independent of cellular metabolic activity and leads to a false positive signal, masking the compound's true cytotoxic effect.[1]

• Solution: To verify this, run a "cell-free" control. Prepare wells containing only the cell culture medium and Isophysalin G at the same concentrations as your experimental wells. Add the assay reagent (e.g., MTT) and incubate for the same duration.[1][3] If you observe a color change, it confirms that your compound is directly reducing the reagent. The absorbance from these cell-free wells should be subtracted from your experimental wells as a background correction.[1]

• Potential Cause 2: Increased Metabolic Activity. At certain sub-lethal concentrations, some compounds can induce a cellular stress response that temporarily increases metabolic activity.[3] Since assays like MTT measure metabolic rate as a proxy for viability, this can be misinterpreted as an increase in cell number.[3]

• Solution: Always complement plate-reader assays with direct visual confirmation. Examine the cells under a microscope to assess their morphology and confluence. If the cells appear stressed, rounded, or are detaching, it is a clearer indication of cytotoxicity than the absorbance reading alone.[3] Consider using a higher concentration range for Isophysalin G in subsequent experiments to find the cytotoxic threshold.[3]

Question 2: The color of Isophysalin G in the media seems to be interfering with my colorimetric assay. How can I correct for this?

Answer: Color interference is a significant challenge for assays that rely on absorbance readings, especially with pigmented plant-derived compounds.[1]

• Solution 1: Use a Background Control. The most direct way to correct for this is to prepare a parallel set of wells containing Isophysalin G at all test concentrations in media, but without cells.[1] Incubate this plate alongside your experimental plate. Before calculating cell viability, subtract the average absorbance of these "compound-only" wells from the corresponding experimental wells.[1]

• Solution 2: Switch to a Non-Colorimetric Assay. If color interference is too strong to be corrected reliably, consider using an alternative assay method that is less susceptible.[1]

  • ATP-Based Assays (e.g., CellTiter-Glo®): These assays measure cell viability by quantifying ATP via a luminescent signal, which is generally not affected by colored compounds.[1]

  • LDH Release Assay: This method measures cytotoxicity by quantifying the release of lactate dehydrogenase (LDH) from damaged cells into the supernatant. While the final readout is colorimetric, the measurement is taken from the supernatant before any colored reagents are added to the cells, minimizing interference.[1]

  • Fluorescence-Based Assays: Assays using fluorescent dyes can be an alternative, but you must first run a control with the compound alone to check if Isophysalin G is inherently fluorescent at the excitation/emission wavelengths used.[1]

Question 3: I am having trouble completely dissolving the formazan crystals in my MTT assay, leading to inconsistent results. What can I do?

Answer: Incomplete solubilization of formazan crystals is a common source of variability in the MTT assay.[4]

• Solution 1: Optimize Solubilization Agent. Standard solvents like DMSO or isopropanol may not be sufficient in all cases. Consider using a solubilization solution containing a detergent, such as 10% SDS in 0.01 M HCl. The acid helps to convert the phenol red indicator in the media to a yellow form, reducing background absorbance, while the SDS helps lyse the cells and dissolve the crystals.[4]

• Solution 2: Ensure Thorough Mixing. After adding the solubilization agent, ensure the formazan is completely dissolved by pipetting the solution up and down gently but thoroughly. Placing the plate on a shaker for a few minutes can also improve consistency.[4] Be careful to avoid introducing bubbles. If bubbles form, they can sometimes be removed with a gentle heat gun.[4]

• Solution 3: Centrifugation (for suspension cells). For suspension cells, centrifuging the plate after MTT incubation helps pellet the cells and formazan crystals, allowing for careful aspiration of the supernatant without disturbing the pellet.

Quantitative Data: Cytotoxicity of Physalins

Data for Isophysalin G is limited in publicly available literature. The following table summarizes the cytotoxic activity (IC₅₀ values) of closely related physalins (Physalin A and B) against various cancer cell lines, as determined by the MTT assay. A lower IC₅₀ value indicates higher potency.[5]

Compound	Cell Line	Cell Type	IC₅₀ (µM)	Assay	Reference
Physalin A	MDA-MB-231	Human Breast Cancer	~15 µM (approx.)	Mammosphere Formation	[6]
Physalin B	MCF-7	Human Breast Cancer	1.87 (at 72h)	MTT	[7]
Physalin B	MDA-MB-231	Human Breast Cancer	3.25 (at 72h)	MTT	[7]
Physalin B	T-47D	Human Breast Cancer	4.31 (at 72h)	MTT	[7]

Note: IC₅₀ values are highly dependent on experimental conditions, including the cell line, incubation time, and specific protocol used.[8][9]

Experimental Protocols

MTT Cytotoxicity Assay Protocol for Isophysalin G

This protocol is a standard guideline and should be optimized for your specific cell line and experimental conditions.[10]

• Cell Seeding:

  • Seed cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C with 5% CO₂ to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Isophysalin G in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions in complete culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Isophysalin G.

  • Crucial Controls: Include "untreated" wells (cells + medium only) and "vehicle" wells (cells + medium with the highest concentration of solvent).

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C with 5% CO₂.

• Assay Interference Controls (Run in Parallel):

  • On a separate cell-free plate, add 100 µL of medium with the same Isophysalin G concentrations ("compound-only" control).

  • Add 100 µL of medium with solvent ("vehicle background" control).

  • Add 100 µL of medium only ("media background" control).

• MTT Reagent Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well of both the cell plate and the control plate.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from all wells without disturbing the formazan crystals.

  • Add 100-150 µL of a solubilization solvent (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.

  • Mix thoroughly by gentle pipetting or by using a plate shaker to ensure all crystals are dissolved.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.

• Data Analysis:

  • Subtract the background absorbance from your readings using the parallel control plate.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value.

Visualizations: Workflows and Signaling Pathways

Troubleshooting Workflow for Cytotoxicity Assays

Caption: A logical workflow for troubleshooting common interference issues in cytotoxicity assays.

Physalin-Induced Apoptotic Signaling Pathway

Caption: Physalins can induce apoptosis by inhibiting the PI3K/Akt pathway and activating p53.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Is Your MTT Assay the Right Choice? [worldwide.promega.com]
• 3. researchgate.net [researchgate.net]
• 4. pharmacology - Cell viability assay: Problems with MTT assay in the solubilization step - Biology Stack Exchange [biology.stackexchange.com]
• 5. biochemistry - How to define drug-resistant or -sensitive cell line when knowing the IC50 values? - Biology Stack Exchange [biology.stackexchange.com]
• 6. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 7. Physalin B induces cell cycle arrest and triggers apoptosis in breast cancer cells through modulating p53-dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity screening of Bangladeshi medicinal plant extracts on pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Isophysalin G Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up the production of Isophysalin G.

Frequently Asked Questions (FAQs)

Q1: What is Isophysalin G and from what natural source is it typically isolated?

Isophysalin G is a naturally occurring steroidal lactone belonging to the physalin class of compounds. It is primarily isolated from plants of the Physalis genus, such as Physalis angulata and Physalis alkekengi.[1] These compounds are known for a variety of biological activities, including anti-inflammatory and cytotoxic effects.

Q2: What are the main challenges in scaling up Isophysalin G production from laboratory to pilot or industrial scale?

Scaling up the production of Isophysalin G presents several challenges common to natural product manufacturing. These include:

• Low Yield from Natural Sources: The concentration of Isophysalin G in Physalis plant material can be low and variable depending on factors like plant maturity and growing conditions. This necessitates processing large quantities of biomass.

• Complex Extraction and Purification: Isophysalin G is part of a complex mixture of related physalins and other secondary metabolites, making its isolation difficult. Scaling up purification processes like chromatography can be non-linear and require significant optimization.

• Maintaining Purity and Consistency: Ensuring batch-to-batch consistency in terms of purity and impurity profiles is critical for pharmaceutical applications and becomes more challenging at a larger scale.

• Compound Stability: The stability of Isophysalin G during extraction, purification, and storage at larger scales needs to be carefully evaluated to prevent degradation.

• Cost of Goods: The cost of solvents, chromatographic resins, and equipment can become significant at larger scales, impacting the economic viability of the process.

Q3: Are there any established methods for extracting and purifying Isophysalins on a larger scale?

While detailed large-scale production protocols for Isophysalin G are not extensively published, a patented method for extracting and purifying total physalins from Physalis plants provides a general framework. This method involves:

• Extraction: Using ethanol for reflux extraction of the crushed plant material.

• Initial Purification: Alcohol precipitation to remove proteins, starch, and tannins.

• Chromatographic Purification: Utilizing macroporous resin chromatography to enrich the total physalin content.[2]

Further purification to isolate Isophysalin G would require subsequent high-resolution chromatographic steps, such as high-performance liquid chromatography (HPLC).

Q4: What analytical methods are suitable for the quantification of Isophysalin G during production?

High-performance liquid chromatography (HPLC) coupled with a UV detector is a common and effective method for the quantification of physalins, including Isophysalin G. For more complex mixtures or trace-level analysis, liquid chromatography-mass spectrometry (LC-MS) provides higher sensitivity and specificity. The development of a validated, stability-indicating analytical method is crucial for quality control throughout the scaling-up process.

Troubleshooting Guides

Issue 1: Low Yield of Isophysalin G from Extraction

Possible Cause	Troubleshooting Step
Inefficient cell lysis	Ensure plant material is thoroughly dried and finely ground to maximize surface area for solvent penetration.
Inappropriate solvent selection	While ethanol is commonly used, solvent polarity can be optimized. Consider trying different ethanol-water ratios or alternative solvents like methanol or acetone in small-scale trials.
Insufficient extraction time or temperature	Optimize extraction time and temperature. For reflux extraction, ensure the temperature is maintained at the solvent's boiling point for an adequate duration. Monitor for potential degradation of Isophysalin G at elevated temperatures.
Degradation of Isophysalin G during extraction	Perform small-scale stability studies to assess the impact of temperature and light on Isophysalin G in the chosen solvent. Consider performing extraction under inert atmosphere (e.g., nitrogen) if oxidation is suspected.

Issue 2: Poor Separation and Purity in Chromatography

Possible Cause	Troubleshooting Step
Inadequate resin selection	The choice of stationary phase is critical. For initial capture, macroporous resins are effective. For high-resolution purification, silica gel or reversed-phase (C18) media are commonly used for physalins. Screen different resins at the lab scale.
Suboptimal mobile phase composition	Systematically optimize the solvent system for your chromatographic step (e.g., gradient elution in HPLC). A shallow gradient can improve the resolution of closely related physalins.
Column overloading	As you scale up, it's crucial to determine the loading capacity of your column for the crude extract. Overloading leads to poor separation. Perform loading studies at a smaller scale to determine the optimal loading amount.
Irreversible binding to the column	Some compounds may bind irreversibly to the stationary phase. Ensure appropriate column cleaning and regeneration procedures are in place. Consider using a guard column to protect the main column.

Issue 3: Batch-to-Batch Inconsistency

Possible Cause	Troubleshooting Step
Variability in raw plant material	Source Physalis material from a consistent and reputable supplier. If possible, establish specifications for the raw material, including the minimum content of total physalins.
Lack of process control	Implement strict standard operating procedures (SOPs) for each step of the process. Monitor and control critical process parameters such as extraction time, temperature, solvent ratios, and chromatographic flow rates.
Inconsistent solvent quality	Use high-purity solvents from reliable sources to avoid introducing new impurities.

Experimental Protocols

Protocol 1: Lab-Scale Extraction and Partial Purification of Isophysalin G

This protocol is based on common methods for physalin isolation and can be used as a starting point for process development.

• Preparation of Plant Material: Air-dry the aerial parts of Physalis angulata and grind them into a fine powder.

• Extraction:

  • Macerate 1 kg of the powdered plant material in 10 L of 95% ethanol at room temperature for 48 hours with occasional stirring.

  • Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude ethanol extract.

• Solvent Partitioning:

  • Suspend the crude extract in distilled water and perform liquid-liquid partitioning sequentially with n-hexane, chloroform, and ethyl acetate.

  • Monitor the presence of Isophysalin G in each fraction using TLC or HPLC-UV. It is expected to be enriched in the more polar fractions (chloroform and ethyl acetate).

• Silica Gel Column Chromatography:

  • Subject the Isophysalin G-rich fraction to column chromatography on silica gel.

  • Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity.

  • Collect fractions and analyze them by TLC. Combine fractions containing Isophysalin G.

• Further Purification:

  • Further purify the combined fractions using preparative HPLC with a C18 column and a mobile phase of methanol and water to obtain pure Isophysalin G.

Protocol 2: General Strategy for Scaling Up Chromatographic Purification

• Method Development at Lab Scale: Develop a robust chromatographic method on an analytical column (e.g., 4.6 mm ID). Optimize selectivity, resolution, and analysis time.

• Determine Key Parameters:

  • Linear Velocity: Keep the linear flow rate constant during scale-up. Linear velocity (cm/hr) = Volumetric flow rate (ml/min) * 60 / Column cross-sectional area (cm²).

  • Bed Height: Maintain the same packed bed height in the larger column.

  • Sample Concentration and Injection Volume: The sample concentration should remain the same. The injection volume can be scaled proportionally to the column volume.

• Column Selection for Scale-Up: Choose a preparative column with the same stationary phase and particle size. The column diameter will be increased to accommodate larger sample loads.

• System Adjustments: The preparative HPLC system must be able to handle higher flow rates and pressures. Ensure all tubing and fittings are appropriately sized to minimize extra-column band broadening.

• Gradient Scaling: If using a gradient, the gradient volume needs to be scaled proportionally to the column volume. The gradient duration should also be adjusted to maintain the same gradient slope in terms of column volumes.

Quantitative Data

The following tables provide hypothetical data for illustrative purposes, as extensive public data on Isophysalin G scale-up is limited.

Table 1: Comparison of Extraction Methods at Lab Scale (1 kg Biomass)

Extraction Method	Solvent	Yield of Crude Extract (g)	Isophysalin G Content in Extract (%)	Total Isophysalin G (g)
Maceration	95% Ethanol	85	0.15	0.1275
Soxhlet Extraction	95% Ethanol	110	0.12	0.1320
Ultrasound-Assisted	70% Ethanol	95	0.18	0.1710

Table 2: Illustrative Purity and Recovery at Different Purification Scales

Scale	Starting Material	Purification Step	Loading	Recovery (%)	Purity (%)
Lab Scale	10 g crude extract	Silica Gel Column	10 g	75	60
0.5 g enriched fraction	Preparative HPLC	0.5 g	80	>98
Pilot Scale (Projected)	1 kg crude extract	Macroporous Resin	1 kg	85	40
50 g enriched fraction	Preparative HPLC	50 g	70	>95

Visualizations

Signaling Pathways

Isophysalins have been shown to exert their anti-inflammatory effects by targeting the NF-κB signaling pathway. Specifically, related compounds like Isophysalin A have been found to inhibit IκB kinase β (IKKβ), a critical enzyme in the canonical NF-κB pathway. The following diagrams illustrate these pathways.

Caption: Activation of IKKβ and Inhibition by Isophysalin G

Caption: Canonical NF-κB Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. CN103288846A - Method for extracting and purifying total physalin from physalis plants - Google Patents [patents.google.com]

Isophysalin G quality control and purity assessment issues

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the quality control and purity assessment of Isophysalin G. The information is designed to assist researchers in addressing common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isophysalin G and why is its quality control important?

Q2: What are the primary analytical techniques used for Isophysalin G quality control?

The primary analytical techniques for the quality control of Isophysalin G include:

• High-Performance Liquid Chromatography (HPLC): Used for separating Isophysalin G from other related compounds and impurities, and for quantification.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the molecular weight of Isophysalin G and its fragments, aiding in identification and the detection of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for structural elucidation and can also be employed for quantitative analysis (qNMR) to determine purity against a certified reference standard.

Q3: What are the common sources of impurities in Isophysalin G samples?

Impurities in Isophysalin G samples can originate from various sources:

• Extraction and Purification Process: Co-extraction of structurally similar physalins, plant pigments, and other secondary metabolites is a common source of impurities.

• Degradation: Isophysalin G can degrade under certain conditions, such as exposure to harsh pH, high temperatures, or light.

• Residual Solvents: Solvents used during extraction and purification may remain in the final product.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Question: I am seeing unexpected peaks in my HPLC chromatogram when analyzing Isophysalin G. What could be the cause and how can I troubleshoot this?

Answer:

Unexpected peaks in an HPLC chromatogram can be due to impurities, degradation products, or issues with the analytical method itself. Here’s a step-by-step troubleshooting guide:

• Identify the Source of the Peaks:

  • Co-eluting Impurities: Other physalins or plant metabolites extracted alongside Isophysalin G are a likely cause. The complex steroidal structure of physalins leads to many closely related compounds that can be difficult to separate.

  • Degradation Products: Isophysalin G is susceptible to degradation. The lactone ring in its structure can be particularly sensitive to hydrolysis under acidic or basic conditions. Forced degradation studies suggest that physalins can degrade under hydrolytic (acidic and basic), oxidative, and photolytic stress.

  • System Contamination: Peaks could arise from contaminants in the mobile phase, sample solvent, or from the HPLC system itself.

• Troubleshooting Steps:

  • Run a Blank Gradient: Inject your sample solvent and run the HPLC gradient to check for solvent contamination or system peaks.

  • Review Extraction and Purification: Examine your extraction and purification protocol. Inefficient chromatographic separation during purification is a common reason for the presence of other physalins.

  • Perform Forced Degradation Studies: To tentatively identify if the unknown peaks are degradation products, subject a pure sample of Isophysalin G to stress conditions (e.g., mild acid, mild base, hydrogen peroxide, heat, and light) and analyze the resulting chromatograms. This can help in creating a degradation profile.

  • Optimize HPLC Method: Adjusting the mobile phase composition, gradient slope, column temperature, or trying a different column chemistry (e.g., a phenyl-hexyl column instead of a C18) can improve the resolution between Isophysalin G and the unknown peaks.

  • Use LC-MS for Peak Identification: If available, use LC-MS to obtain the mass-to-charge ratio (m/z) of the unexpected peaks. This information can help in tentatively identifying them as known impurities or degradation products by comparing the masses to those of other known physalins or potential degradation products (e.g., hydrolyzed forms).

Experimental Workflow: Troubleshooting Unexpected HPLC Peaks

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Issue 2: Inaccurate Quantification and Low Purity Assessment

Question: My quantitative analysis (e.g., by HPLC or qNMR) of Isophysalin G is showing lower than expected purity. What are the potential reasons and how can I address them?

Answer:

Inaccurate quantification and low purity assessment can stem from several factors, from the purity of the reference standard to the analytical method itself.

• Potential Causes:

  • Reference Standard Quality: The purity of the reference standard used for calibration is critical. An impure standard will lead to an underestimation of the purity of your sample.

  • Incomplete Extraction: The extraction method may not be efficient, leaving a significant amount of Isophysalin G in the plant matrix.

  • Degradation During Storage or Analysis: Isophysalin G may degrade if not stored properly (e.g., protected from light and stored at low temperatures). It can also degrade in the sample vial in the autosampler if left for extended periods.

  • Non-linearity of Detector Response: The detector response (e.g., UV absorbance in HPLC) may not be linear at the concentration of your sample.

  • Presence of Water or Residual Solvents: The presence of water or residual solvents in your isolated Isophysalin G will lower its purity by mass.

  • qNMR Specific Issues: For qNMR, issues can include poor signal-to-noise, overlapping signals between the analyte and the internal standard, and inaccurate weighing of the sample and standard.

• Troubleshooting and Best Practices:

  • Verify Reference Standard: Use a well-characterized, high-purity reference standard. If possible, verify its purity by an orthogonal method (e.g., if using HPLC for quantification, verify the standard's purity by qNMR).

  • Optimize Extraction: Experiment with different extraction solvents, temperatures, and durations to ensure complete extraction of Isophysalin G from the plant material.

  • Assess Stability: Conduct short-term stability studies of Isophysalin G in the analytical solvent to ensure it is not degrading during analysis. Always use freshly prepared solutions.

  • Validate Analytical Method: Ensure your analytical method is validated for linearity, accuracy, and precision according to relevant guidelines.

  • Dry the Sample: Ensure your isolated Isophysalin G is thoroughly dried under vacuum to remove any residual solvents and water before weighing for analysis.

  • qNMR Best Practices: For qNMR, select an internal standard with peaks that do not overlap with your analyte's peaks. Ensure accurate weighing and complete dissolution of both the sample and the internal standard.

Data Presentation: Key Analytical Parameters

The following tables summarize typical parameters for the analysis of physalins, which can be adapted for Isophysalin G.

Table 1: Typical HPLC-UV Parameters for Physalin Analysis

Parameter	Typical Value/Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol
Gradient	A time-programmed gradient from a lower to a higher percentage of Mobile Phase B
Flow Rate	0.8 - 1.2 mL/min
Column Temp.	25 - 35 °C
Detection	UV at ~220-230 nm
Injection Vol.	5 - 20 µL

Table 2: Typical LC-MS/MS Parameters for Physalin Analysis

Parameter	Typical Value/Condition
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Scan Mode	Multiple Reaction Monitoring (MRM) for quantification
Precursor Ion [M+H]	Specific m/z for Isophysalin G
Product Ions	Specific fragment ions for Isophysalin G
Collision Energy	Optimized for the specific precursor-product ion transition
Capillary Voltage	3.0 - 4.5 kV
Source Temp.	120 - 150 °C
Desolvation Temp.	350 - 450 °C

Experimental Protocols

Protocol 1: General HPLC-UV Method for Purity Assessment

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the Isophysalin G reference standard and sample in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL).

  • Further dilute to a working concentration within the linear range of the detector (e.g., 0.1 mg/mL).

  • Filter the solutions through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Use the parameters outlined in Table 1 as a starting point.

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

• Analysis:

  • Inject the standard solution multiple times to check for system suitability (e.g., retention time repeatability, peak area precision).

  • Inject the sample solution.

  • Calculate the purity of the sample by comparing the peak area of Isophysalin G to the total area of all peaks in the chromatogram (area percent method), or by using a calibration curve generated from the reference standard.

Protocol 2: General LC-MS/MS Method for Identification and Quantification

• Standard and Sample Preparation:

  • Prepare standard and sample solutions as described in the HPLC-UV protocol, but typically at lower concentrations (e.g., in the ng/mL to µg/mL range).

• LC-MS/MS Conditions:

  • Use the HPLC conditions from Table 1, but potentially with a smaller inner diameter column (e.g., 2.1 mm) and a lower flow rate (e.g., 0.2-0.4 mL/min) for better MS compatibility.

  • Optimize the MS parameters (Table 2) by infusing a standard solution of Isophysalin G directly into the mass spectrometer to find the optimal precursor and product ions and collision energies.

• Analysis:

  • Acquire data in MRM mode for high selectivity and sensitivity.

  • For quantification, use a calibration curve prepared with the reference standard. An internal standard may be used to improve accuracy.

Protocol 3: qNMR for Purity Determination

• Sample Preparation:

  • Accurately weigh a specific amount of a high-purity internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube.

  • Accurately weigh a specific amount of the Isophysalin G sample and add it to the same NMR tube.

  • Add a known volume of a deuterated solvent (e.g., DMSO-d6, CDCl3) to completely dissolve both the standard and the sample.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. This requires a longer relaxation delay (D1) than typical qualitative spectra (e.g., D1 = 5 x T1 of the slowest relaxing proton of interest).

• Data Processing and Calculation:

  • Integrate a well-resolved peak for the internal standard and a well-resolved peak for Isophysalin G.

  • Calculate the purity of Isophysalin G using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Signaling Pathways and Workflows

While a specific signaling pathway directly related to Isophysalin G's quality control is not applicable, the following diagram illustrates a logical workflow for the quality control process.

Workflow for Isophysalin G Quality Control

Caption: A typical workflow for the quality control of Isophysalin G.

Technical Support Center: Best Practices for Long-Term Storage of Isophysalin G

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for the long-term storage of Isophysalin G. Given that specific stability data for Isophysalin G is limited in publicly available literature, these recommendations are based on general best practices for the storage of natural products, particularly for compounds in the withanolide and physalin class.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid Isophysalin G?

For long-term stability of solid Isophysalin G, it is recommended to store the compound in a tightly sealed container at -20°C or lower, protected from light and moisture. Natural products, especially complex molecules like physalins, can be susceptible to degradation from factors such as temperature, light, and hydrolysis.[1][2]

Q2: How should I store Isophysalin G in solution?

Stock solutions of Isophysalin G should be prepared in a suitable, dry solvent and stored in small aliquots in tightly sealed vials at -80°C to minimize freeze-thaw cycles. The choice of solvent can impact stability, and it is advisable to use high-purity, anhydrous solvents. For short-term storage (a few days), 2-8°C may be acceptable, but for long-term storage, frozen conditions are essential.

Q3: What are the primary factors that can cause degradation of Isophysalin G?

Based on the general chemical properties of withanolides and physalins, the following factors are most likely to cause degradation of Isophysalin G:

• Temperature: Elevated temperatures can accelerate chemical degradation.[2]

• Light: Many complex organic molecules are photosensitive. Exposure to UV or even ambient light can lead to photochemical degradation.

• Moisture/Humidity: Physalins may contain functional groups susceptible to hydrolysis. Storing the compound in a dry environment is crucial.[2]

• Oxygen: Oxidation is a common degradation pathway for natural products. Storing under an inert atmosphere (e.g., argon or nitrogen) can mitigate this.

• pH: The stability of the compound in solution may be pH-dependent.

Q4: For how long can I expect Isophysalin G to be stable under recommended storage conditions?

Without specific stability studies for Isophysalin G, a precise shelf-life cannot be provided. For natural products, it is best practice to re-evaluate the purity of the compound after long-term storage, especially before starting a new set of critical experiments. A general guideline for long-term testing of natural products suggests time points of 0, 3, 6, 9, 12, 18, and 24 months.[3]

Troubleshooting Guide

Issue 1: I observe a change in the physical appearance (color, crystallinity) of my solid Isophysalin G sample.

• Possible Cause: This could indicate degradation or contamination. Exposure to light, moisture, or air can cause physical changes.

• Troubleshooting Steps:

  • Do not use the compound for sensitive experiments.

  • Assess the purity of the compound using an appropriate analytical method, such as HPLC or LC-MS, and compare it to a reference standard or initial analysis data.

  • Review your storage conditions. Ensure the container is properly sealed and protected from light.

  • If degradation is confirmed, discard the sample and obtain a fresh batch.

Issue 2: My experimental results using an older stock of Isophysalin G are inconsistent with previous findings.

• Possible Cause: The compound may have degraded in solution. This can be due to repeated freeze-thaw cycles, improper solvent, or extended storage at a suboptimal temperature.

• Troubleshooting Steps:

  • Prepare a fresh stock solution from solid material that has been properly stored.

  • Re-run the experiment with the fresh stock solution.

  • To confirm degradation in the old stock, you can analyze it by HPLC or a similar method and compare it to the fresh stock.

  • Always aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Quantitative Data Summary

Storage Condition Category	Temperature	Relative Humidity	Duration for Testing
Long-Term	25°C ± 2°C or 30°C ± 2°C	60% ± 5% RH or 65% ± 5% RH	12 months (minimum)
Intermediate	30°C ± 2°C	65% ± 5% RH	6 months
Accelerated	40°C ± 2°C	75% ± 5% RH	6 months
Freezer	-20°C ± 5°C	-	As required
Ultra-Low Freezer	-80°C ± 10°C	-	As required

Note: These are general guidelines for stability testing and do not represent guaranteed stability for Isophysalin G. Actual stability should be determined experimentally.

Experimental Protocols

Protocol: Assessment of Isophysalin G Purity and Stability by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of an Isophysalin G sample and assess its stability over time under specific storage conditions.

Materials:

• Isophysalin G sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable modifier)

• HPLC system with a UV detector

• C18 analytical HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Analytical balance

• Volumetric flasks and pipettes

Method:

• Standard Preparation:

  • Accurately weigh a small amount of Isophysalin G reference standard and dissolve it in a known volume of acetonitrile (or another suitable solvent) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

• Sample Preparation:

  • Prepare a solution of the Isophysalin G sample to be tested at a concentration that falls within the range of the calibration curve.

• HPLC Conditions (Example):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A time-gradient elution may be necessary to separate Isophysalin G from any potential degradation products. An example could be starting with a higher percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Based on the UV absorbance maximum of Isophysalin G (if unknown, a photodiode array detector can be used to determine the optimal wavelength).

  • Injection Volume: 10 µL

• Analysis:

  • Inject the calibration standards to generate a standard curve.

  • Inject the Isophysalin G sample.

  • The purity of the sample can be determined by the area of the main peak relative to the total area of all peaks in the chromatogram.

  • The concentration of the sample can be calculated from the standard curve.

• Stability Study:

  • Store aliquots of the Isophysalin G sample under the desired storage conditions (e.g., -20°C, 4°C, room temperature, protected from light).

  • At specified time points (e.g., 0, 1, 3, 6, 12 months), remove an aliquot and analyze it by HPLC as described above.

  • Compare the purity and concentration to the initial (time 0) analysis to determine the stability of the compound under those conditions.

Visualizations

Caption: Troubleshooting workflow for unexpected degradation of Isophysalin G.

Caption: Decision tree for selecting Isophysalin G storage conditions.

References

• 1. STABILITY TESTING OF HERBAL NATURAL PRODUCTS | PPTX [slideshare.net]
• 2. Novel approaches for stability improvement in natural medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blog.nutrasource.ca [blog.nutrasource.ca]

Reference Data & Comparative Studies

A Comparative Analysis of the Anticancer Activities of Isophysalin G and Physalin F

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anticancer activities of two naturally occurring physalins: Isophysalin G and Physalin F. While extensive research has elucidated the potent anticancer effects and mechanisms of Physalin F, data on the specific anticancer activity of Isophysalin G is limited in publicly available scientific literature. This document summarizes the existing data for both compounds, with a more detailed focus on Physalin F due to the wealth of available information. Additionally, data for the closely related compound, Isophysalin A, is included to provide a broader perspective on the potential bioactivity of isophysalins.

Data Presentation

Cytotoxicity of Isophysalin G, Isophysalin A, and Physalin F against Various Cancer Cell Lines

In contrast, specific IC50 values for the related compound Isophysalin A and for Physalin F have been reported across various cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Isophysalin A	MDA-MB-231	Breast Cancer	351	[1]
MCF-7	Breast Cancer	355	[1]
Physalin F	T-47D	Breast Cancer	~7.0 (3.60 µg/ml)	[2]
H460	Non-small Cell Lung Cancer	Various concentrations tested (0-1.6 µM) showing significant viability reduction	[3]
H1975	Non-small Cell Lung Cancer	Various concentrations tested (0-1.6 µM) showing significant viability reduction	[3]
HA22T	Hepatoma	Strongest anti-hepatoma action observed	[4]
HeLa	Cervical Cancer	Second strongest cytotoxic action observed	[4]
KB	Nasopharynx Cancer	Cytotoxicity observed	[4]
Colo-205	Colon Cancer	Cytotoxicity observed	[4]
Calu-1	Lung Cancer	Cytotoxicity observed	[4]
H1477	Melanoma	Cytotoxicity observed	[4]
Hep-2	Laryngeal Cancer	Cytotoxicity observed	[4]
8401	Glioma	Cytotoxicity observed	[4]
A498	Renal Carcinoma	Significant cytotoxicity	[5]
ACHN	Renal Carcinoma	Significant cytotoxicity	[5]
UO-31	Renal Carcinoma	Significant cytotoxicity	[5]

Mechanisms of Anticancer Action

Physalin F

Physalin F has been shown to exert its anticancer effects through multiple mechanisms:

• Induction of Apoptosis: Physalin F induces apoptosis through both intrinsic and extrinsic pathways.[3] In human renal carcinoma cells, it triggers apoptosis via a ROS-mediated mitochondrial pathway.[5] This involves the degradation of Bcl-2 and Bcl-xL, disruption of the mitochondrial membrane potential, and release of cytochrome c, leading to the activation of caspase-3 and caspase-9.[5] In breast cancer cells, apoptosis is triggered through the activation of caspase-3 and c-myc pathways.[2]

• Cell Cycle Arrest: Physalin F causes G2/M-phase cell cycle arrest in non-small cell lung cancer cells.[3] In renal carcinoma cells, it leads to an accumulation of cells in the sub-G1 phase, indicative of apoptosis.[5]

• Modulation of Signaling Pathways: It down-regulates the PI3K/AKT and RAS/MAPK signaling pathways in non-small cell lung cancer cells.[3] Physalin F also suppresses NF-κB activation in human renal cancer cells.[5]

Isophysalin A (as a reference for Isophysalins)

While specific mechanistic data for Isophysalin G is lacking, studies on the closely related Isophysalin A provide insights into the potential mechanisms of this subclass of withanolides. Isophysalin A has been shown to inhibit the stemness of breast cancer cells by:

• Inhibiting Mammosphere Formation: It suppresses the formation and proliferation of mammospheres, which are enriched in cancer stem cells.[1]

• Inducing Apoptosis in Cancer Stem Cells: Isophysalin A increases the apoptotic cell population in breast cancer stem cells.[1]

• Modulating Signaling Pathways: It inhibits the Stat3 and IL-6 signaling pathways, which are crucial for the maintenance of cancer stem cells.[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the replication and further investigation of the anticancer properties of these compounds.

Cell Viability Assay (MTT/CCK-8 Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells/well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of Isophysalin G or Physalin F for 24, 48, or 72 hours.

• Reagent Incubation: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) solution is added to each well and incubated for 2-4 hours.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 450 nm for CCK-8, 570 nm for MTT) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and IC50 values are determined.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Cells are treated with the desired concentrations of the test compound for a specified duration.

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold PBS, and resuspended in 1X binding buffer.

• Staining: Cells are stained with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[7][8]

Cell Cycle Analysis

• Cell Treatment and Harvesting: Cells are treated with the compound, harvested, and washed with PBS.

• Fixation: Cells are fixed in ice-cold 70% ethanol overnight at -20°C.[9][10]

• Staining: The fixed cells are washed and stained with a solution containing Propidium Iodide (PI) and RNase A.[9][10][11]

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[11][12]

Western Blotting

• Protein Extraction: Following treatment with the compound, cells are lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., caspases, Bcl-2, Akt, p-Akt), followed by incubation with HRP-conjugated secondary antibodies.[13][14][15]

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[13][14]

Visualization of Signaling Pathways and Workflows

Caption: Signaling pathways modulated by Physalin F leading to anticancer effects.

Caption: Mechanism of Isophysalin A in inhibiting breast cancer stem cells.

Caption: General workflow for determining the cytotoxicity (IC50) of compounds.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antitumor agent, physalin F from Physalis angulata L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physalin F induces cell apoptosis in human renal carcinoma cells by targeting NF-kappaB and generating reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cancer.wisc.edu [cancer.wisc.edu]
• 10. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]
• 11. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 12. Flow cytometry with PI staining | Abcam [abcam.com]
• 13. origene.com [origene.com]
• 14. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Western blotting and isoform analysis of cathepsin D from normal and malignant human breast cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Isophysalin G efficacy compared to standard chemotherapy drugs like paclitaxel

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncological research, the quest for novel therapeutic agents with improved efficacy and distinct mechanisms of action is paramount. This guide provides a comparative analysis of Isophysalin G, a member of the physalin family of natural steroids, and Paclitaxel, a cornerstone chemotherapy drug. While direct head-to-head experimental data is not available in current literature, this document synthesizes available preclinical data to offer an objective comparison of their cytotoxic efficacy, mechanisms of action, and the experimental protocols used for their evaluation.

Executive Summary

Paclitaxel is a highly potent cytotoxic agent that functions as a microtubule stabilizer, inducing cell cycle arrest and apoptosis with efficacy typically observed in the nanomolar (nM) range. In contrast, physalins, including the closely related Isophysalin A, B, D, and F, exert their anticancer effects by inducing apoptosis through multiple signaling pathways, including MAPK and p53, with cytotoxic effects generally reported in the low micromolar (µM) range. This suggests that while Paclitaxel is more potent on a concentration basis, physalins offer a different mechanistic approach that may hold value for further investigation, particularly in contexts where Paclitaxel resistance is a concern.

Data Presentation: Comparative Cytotoxicity (IC50)

The following tables summarize the half-maximal inhibitory concentration (IC50) values for various physalins and paclitaxel against several human cancer cell lines. It is critical to note that these values are compiled from separate studies and are not the result of direct comparative experiments. Experimental conditions such as cell density and exposure time can significantly influence IC50 values.

Table 1: Cytotoxicity of Various Physalins

Compound	Cell Line	Cancer Type	IC50 (µM)
Isophysalin A	MDA-MB-231	Breast Cancer	351[1]
MCF-7	Breast Cancer	355[1]
Physalin B	MCF-7	Breast Cancer	0.4 - 1.92[2][3]
HCT116	Colorectal Cancer	~1.35[4]
A375	Melanoma	< 4.6 µg/ml
22Rv1	Prostate Cancer	< 2.0[2][3]
Physalin D	Various	Various	0.28 - 2.43 µg/mL[5][6]
Physalin F	MCF-7	Breast Cancer	0.4 - 1.92[2][3]
HT-1080	Fibrosarcoma	2.41[7]
NSCLC Lines	Lung Cancer	Significant Inhibition

Table 2: Cytotoxicity of Paclitaxel

Compound	Cell Line	Cancer Type	IC50 (nM)
Paclitaxel	Various	Various	2.5 - 7.5[2]
MDA-MB-231	Breast Cancer	~300 (0.3 µM)
MCF-7	Breast Cancer	~3500 (3.5 µM)
NSCLC Lines	Lung Cancer	27 (0.027 µM) (120h)[4]

Mechanisms of Action

The fundamental difference in the anticancer activity of Isophysalin G and Paclitaxel lies in their distinct molecular mechanisms.

Isophysalin G and Related Physalins:

Physalins are versatile molecules that induce apoptosis through the modulation of several key signaling pathways[5].

• MAPK Pathway Activation: Physalins have been shown to increase the phosphorylation of ERK1/2, JNK, and p38 MAPK. This activation cascade can lead to the production of reactive oxygen species (ROS), release of cytochrome c from mitochondria, and subsequent activation of caspases 3, 6, and 9.

• p53-Dependent Apoptosis: Certain physalins, like Physalin B, can induce apoptosis in a p53-dependent manner. This involves arresting the cell cycle at the G2/M phase and increasing the expression of pro-apoptotic proteins like Bax and Bak, while decreasing anti-apoptotic proteins like Bcl-2[8].

• Stat3/IL-6 Pathway Inhibition: Isophysalin A has been shown to inhibit the stemness of breast cancer cells by reducing the DNA binding and protein expression of Stat3 and phosphorylated Stat3, key regulators of cancer cell proliferation and survival[1][9].

Paclitaxel:

Paclitaxel's mechanism is highly specific and targets the cytoskeleton.

• Microtubule Stabilization: It binds to the β-tubulin subunit of microtubules, promoting their assembly from tubulin dimers and stabilizing them by preventing depolymerization[10]. This disrupts the normal dynamic reorganization of the microtubule network essential for mitosis.

• Mitotic Arrest: The resulting abnormal and non-functional microtubule bundles interfere with the formation of the mitotic spindle. This triggers a cell cycle arrest at the G2/M phase, ultimately leading to programmed cell death (apoptosis)[10].

Mandatory Visualizations

The following diagrams illustrate the key mechanistic pathways and a standard experimental workflow.

Caption: Mechanism of action for the standard chemotherapy drug Paclitaxel.

Caption: Diverse apoptotic signaling pathways activated by Physalins.

Caption: Standard experimental workflow for IC50 determination using an MTT assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are standard protocols for the key experiments cited in this guide.

Cell Viability and IC50 Determination (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are harvested during their logarithmic growth phase and seeded into 96-well microplates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Plates are incubated for 24 hours at 37°C and 5% CO2 to allow for cell attachment[8].

• Compound Treatment: A stock solution of the test compound (e.g., Isophysalin G or Paclitaxel) is prepared in DMSO. Serial dilutions are made in culture medium to achieve a range of final concentrations. The medium from the cell plates is removed and replaced with 100 µL of the medium containing the various compound concentrations. A vehicle control (medium with DMSO) is also included. The plates are then incubated for a specified period (e.g., 24, 48, or 72 hours)[8][11].

• MTT Addition and Incubation: After the treatment period, 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well. The plates are incubated for an additional 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals[12][13].

• Solubilization and Measurement: The medium is carefully removed, and 100-150 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals. The plate is shaken gently for 10 minutes[12]. The absorbance is then measured using a microplate reader at a wavelength of approximately 570 nm[14].

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percent viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software[11][15].

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation: Cells are seeded and treated with the compound of interest for the desired time. Both floating and adherent cells are collected. Adherent cells are detached using trypsin, and the trypsin is neutralized. The combined cell population is washed twice with cold PBS[16].

• Staining: The washed cell pellet is resuspended in 1X Binding Buffer at a concentration of 1-5 x 10^6 cells/mL. To 100 µL of the cell suspension, 5 µL of fluorochrome-conjugated Annexin V (e.g., FITC) and 2 µL of Propidium Iodide (PI) solution are added[10][16].

• Incubation: The cells are gently vortexed and incubated for 15 minutes at room temperature in the dark[10][17].

• Flow Cytometry Analysis: After incubation, 400 µL of 1X Binding Buffer is added to each tube. The samples are analyzed promptly by flow cytometry. Annexin V fluorescence (indicating phosphatidylserine exposure in early apoptosis) and PI fluorescence (indicating loss of membrane integrity in late apoptosis/necrosis) are measured[10][16].

• Data Interpretation: The results are typically displayed as a dot plot, separating the cell population into four quadrants: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+)[17].

Analysis of Apoptotic Proteins (Western Blot)

This technique is used to detect and quantify specific proteins involved in the apoptotic cascade.

• Protein Extraction: Following treatment, cells are washed with ice-cold PBS and lysed using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors. The lysate is centrifuged to pellet cell debris, and the supernatant containing the total protein is collected[18].

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay, such as the BCA or Bradford assay, to ensure equal protein loading for each sample.

• SDS-PAGE and Transfer: Protein lysates are denatured and separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). The separated proteins are then transferred from the gel to a membrane (e.g., PVDF or nitrocellulose)[18][19].

• Immunoblotting: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding. It is then incubated with a primary antibody specific to a target apoptotic protein (e.g., cleaved Caspase-3, PARP, Bax, Bcl-2). After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection and Analysis: The signal is detected using an enhanced chemiluminescence (ECL) reagent and captured with a digital imaging system. The intensity of the protein bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH) to compare protein expression levels across different samples[18][20].

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Buy Physalin B | 23133-56-4 [smolecule.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 11. benchchem.com [benchchem.com]
• 12. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. medic.upm.edu.my [medic.upm.edu.my]
• 15. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bosterbio.com [bosterbio.com]
• 18. benchchem.com [benchchem.com]
• 19. Apoptosis western blot guide | Abcam [abcam.com]
• 20. bio-rad-antibodies.com [bio-rad-antibodies.com]

Unveiling the Anticancer Potential of Isophysalin G: A Comparative Guide for Researchers

For Immediate Release

Shanghai, China – December 7, 2025 – Isophysalin G, a naturally occurring steroidal lactone belonging to the physalin family, is emerging as a compound of interest in oncology research. This guide provides a comprehensive comparison of the anticancer effects of Isophysalin G and related physalins across various tumor models, offering valuable insights for researchers, scientists, and drug development professionals. While direct and extensive data on Isophysalin G remains limited, this guide synthesizes available information on closely related physalins to project its potential efficacy and mechanisms of action.

Comparative Cytotoxicity of Physalins Across Tumor Models

The cytotoxic effects of physalins have been evaluated in numerous cancer cell lines. While specific IC50 values for Isophysalin G are not extensively documented, studies on extracts containing Isophysalin G and on other physalins provide a strong indication of its potential potency. The following tables summarize the cytotoxic activities of various physalins, offering a comparative benchmark for future studies on Isophysalin G.

Table 1: Cytotoxicity of Physalin-Containing Extracts and Related Physalins

Compound/Extract	Cancer Cell Line	Cancer Type	IC50 (µM)
Physalin B	CORL23	Large Cell Lung Carcinoma	< 2.0[1]
MCF-7	Breast Cancer	0.4 - 1.92[2]
22Rv1	Prostate Cancer	< 2.0[1]
796-O	Kidney Cancer	< 2.0[1]
A-498	Kidney Cancer	< 2.0[1]
HCT-116	Colorectal Cancer	< 2.0[1]
HeLa	Cervical Cancer	< 2.0[1]
Physalin D	Multiple Cell Lines	Various	0.51 - 4.47[3]
Physalin F	Multiple Leukemia Cell Lines	Leukemia	Stronger activity than Physalin B[4]
Isophysalin A	MDA-MB-231	Breast Cancer	351[5][6]
MCF-7	Breast Cancer	355[5][6]
4β-hydroxywithanolide E	HT-29	Colon Cancer	Induces G0/G1 arrest at low concentrations[7]
Physalin A, G, O, L, and Isophysalin extract	NCI-H1975	Non-Small Cell Lung Cancer	Inhibited tumor growth in xenograft models[8]
U266	Multiple Myeloma	Inhibited tumor growth in xenograft models[8]

Table 2: In Vivo Antitumor Activity of Physalins

Compound	Tumor Model	Key Findings
Physalins A, B, D, F	Various in vivo models	Reduced tumor growth[2]
Physalins B and D	Sarcoma 180 tumor-bearing mice	Significant antitumor activity[3]
Physalin-containing extract	NCI-H1975 xenograft	Significant inhibition of tumor growth[8]

Elucidating the Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Physalins are known to exert their anticancer effects primarily through the induction of apoptosis (programmed cell death) and cell cycle arrest.

Apoptosis Induction

Studies on related physalins, such as Isophysalin A, have demonstrated a significant increase in the apoptotic cell population in cancer cells upon treatment. For instance, Isophysalin A treatment on MDA-MB-231-derived mammospheres led to an increase in the late apoptotic cell subpopulation from 9.8% to 36.9%[6]. The underlying mechanism often involves the modulation of key signaling pathways that regulate apoptosis.

Cell Cycle Arrest

Several physalins have been shown to induce cell cycle arrest at different phases, thereby inhibiting cancer cell proliferation. For example, 4β-hydroxywithanolide E, a compound structurally related to physalins, induces G0/G1 cell cycle arrest in HT-29 colon cancer cells at low concentrations[7]. Other physalins, like Physalin B, have been found to induce G2/M phase arrest in breast cancer cells[9].

Signaling Pathways Modulated by Physalins

The anticancer effects of physalins are mediated by their interaction with various cellular signaling pathways. While the specific pathways targeted by Isophysalin G are yet to be fully elucidated, research on other physalins provides valuable clues.

A general mechanism for physalin-induced apoptosis involves the activation of Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK1/2, JNK, and p38. Furthermore, the tumor suppressor protein p53 often plays a crucial role in physalin-mediated apoptosis[9].

More specifically, Isophysalin A has been shown to inhibit the STAT3/IL-6 signaling pathway in breast cancer stem cells[5][6][10]. This inhibition leads to the suppression of downstream targets involved in cell survival and proliferation.

Figure 1. General signaling pathways modulated by physalins.

Figure 2. STAT3/IL-6 pathway inhibited by Isophysalin A.

Experimental Protocols

Standard methodologies are employed to evaluate the anticancer effects of compounds like Isophysalin G.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess the metabolic activity of cells and, by inference, their viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of Isophysalin G for a defined period (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is calculated as a percentage relative to untreated control cells.

Figure 3. Workflow for a typical MTT cell viability assay.

Apoptosis Analysis (Flow Cytometry)

Flow cytometry with Annexin V and Propidium Iodide (PI) staining is a common method to quantify apoptosis.

• Cell Treatment: Cells are treated with Isophysalin G for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected.

• Staining: Cells are washed and resuspended in Annexin V binding buffer, followed by the addition of Annexin V-FITC and PI.

• Incubation: The cells are incubated in the dark at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Figure 4. Workflow for apoptosis analysis using flow cytometry.

Conclusion and Future Directions

While comprehensive data on Isophysalin G is still emerging, the comparative analysis of related physalins strongly suggests its potential as a potent anticancer agent. The demonstrated cytotoxicity, induction of apoptosis, and cell cycle arrest associated with the physalin family provide a solid foundation for future research.

Further studies are warranted to:

• Determine the specific IC50 values of Isophysalin G across a wide range of cancer cell lines.

• Conduct in vivo studies to validate its antitumor efficacy and assess its safety profile.

• Elucidate the precise molecular targets and signaling pathways modulated by Isophysalin G.

This guide serves as a valuable resource to stimulate and direct future investigations into the therapeutic potential of Isophysalin G, with the ultimate goal of developing novel and effective cancer treatments.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Therapeutic Applications of Physalins: Powerful Natural Weapons [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Inhibitory effects of physalin B and physalin F on various human leukemia cells in vitro. | Semantic Scholar [semanticscholar.org]
• 5. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 6. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 7. Induction of cell cycle arrest and apoptosis with downregulation of Hsp90 client proteins and histone modification by 4β-hydroxywithanolide E isolated from Physalis peruviana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Physalis alkekengi var. franchetii Extracts Exert Antitumor Effects on Non-Small Cell Lung Cancer and Multiple Myeloma by Inhibiting STAT3 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Physalin B induces cell cycle arrest and triggers apoptosis in breast cancer cells through modulating p53-dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enigmatic Isophysalin G: A Comparative Guide to its Mechanism of Action

For Immediate Release

Shanghai, China – December 7, 2025 – In the intricate world of drug discovery, understanding the precise mechanism of action of a compound is paramount. Isophysalin G, a member of the physalin family of steroidal lactones, has garnered interest for its potential therapeutic applications. This guide provides a comprehensive cross-validation of Isophysalin G's purported mechanisms of action, drawing comparisons with its more extensively studied analogs and presenting supporting experimental data to illuminate its biological activities for researchers, scientists, and drug development professionals.

While direct quantitative data for Isophysalin G remains partially elusive, this guide collates available information and leverages data from closely related physalins to construct a probable mechanistic framework. The primary activities associated with Isophysalin G and its relatives are anti-inflammatory and anticancer effects.

Anti-Inflammatory Mechanism of Action: Targeting the NF-κB Pathway

Physalins, as a class of compounds, are recognized for their potent anti-inflammatory properties.[1] The central mechanism underpinning this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response.

Studies on various physalins, including Physalin G, have shown that they can suppress the production of key pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[1][2] This inhibition is achieved by preventing the phosphorylation of IκBα, an inhibitory protein that sequesters NF-κB in the cytoplasm. By inhibiting IκBα phosphorylation, physalins prevent the translocation of NF-κB into the nucleus, thereby blocking the transcription of pro-inflammatory genes.[1]

While specific quantitative data on Isophysalin G's inhibition of individual cytokines is not yet available, a study demonstrated that along with Physalin A, O, and L, it can inhibit nitric oxide (NO) production in RAW 264.7 macrophages.[2]

Comparative Data on Anti-Inflammatory Activity of Physalins

Compound	Target Cell Line	Assay	Endpoint	Result	Citation
Isophysalin G	RAW 264.7 Macrophages	Griess Assay	Nitric Oxide (NO) Production	Inhibition Observed	[2]
Physalin A	RAW 264.7 Macrophages	Griess Assay	Nitric Oxide (NO) Production	Significant Inhibition	[2]
Physalin B, F, G	Mouse model of endotoxic shock	In vivo	Survival and TNF-α production	Protected against lethal dose of LPS and decreased TNF-α	[1]

Anticancer Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

The anticancer potential of physalins is another area of active investigation. While direct studies on Isophysalin G are limited, research on the closely related Isophysalin A provides significant insights into the probable anticancer mechanisms, which are centered around the induction of apoptosis (programmed cell death) and cell cycle arrest.

A study on Isophysalin A demonstrated its ability to inhibit the proliferation of breast cancer stem cells (BCSCs).[3] The proposed mechanism involves the inhibition of the STAT3 and IL-6 signaling pathways, which are crucial for the survival and self-renewal of cancer stem cells.

Quantitative Data on the Anticancer Effects of Isophysalin A

Cell Line	Assay	Parameter	Value	Citation
MDA-MB-231 (Breast Cancer)	MTS Assay	IC50	351 µM	[3]
MCF-7 (Breast Cancer)	MTS Assay	IC50	355 µM	[3]
MDA-MB-231-derived mammospheres	Annexin V/PI Staining	Late Apoptotic Cells	Increased from 9.8% to 36.9%	[4]

These findings suggest that Isophysalin G may exert its anticancer effects through similar pathways, leading to the elimination of cancer cells. The induction of apoptosis is a hallmark of many successful cancer therapies, and the ability to arrest the cell cycle prevents cancer cells from proliferating.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes involved in Isophysalin G's mechanism of action, the following diagrams have been generated using the Graphviz (DOT language).

Figure 1: Proposed anti-inflammatory mechanism of Isophysalin G via inhibition of the NF-κB signaling pathway.

Figure 2: Postulated anticancer mechanism of Isophysalin G, based on data from Isophysalin A, involving the inhibition of the STAT3/IL-6 pathway, leading to apoptosis.

Figure 3: A generalized experimental workflow for assessing apoptosis induction by Isophysalin G using Annexin V and Propidium Iodide staining followed by flow cytometry.

Detailed Experimental Protocols

For researchers seeking to validate and expand upon these findings, the following are detailed protocols for the key experimental assays cited in this guide.

NF-κB Luciferase Reporter Assay

This assay is used to quantify the activity of the NF-κB transcription factor.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid

• Transfection reagent (e.g., Lipofectamine 2000)

• Cell culture medium (DMEM) and supplements

• Isophysalin G

• NF-κB activator (e.g., TNF-α)

• Passive Lysis Buffer

• Luciferase Assay Reagent

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80% confluency on the day of transfection.

• Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of Isophysalin G. Pre-incubate for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator (e.g., 20 ng/mL TNF-α) for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and then add Passive Lysis Buffer to each well. Incubate for 15 minutes at room temperature with gentle shaking.

• Luminescence Measurement: Transfer the cell lysate to a luminometer plate. Measure the firefly luciferase activity, then add the Stop & Glo® reagent and measure the Renilla luciferase activity.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Annexin V Apoptosis Assay

This assay is used to detect and quantify apoptosis by identifying the externalization of phosphatidylserine.

Materials:

• Cancer cell line of interest

• Isophysalin G

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and allow them to adhere overnight. Treat the cells with various concentrations of Isophysalin G for the desired time period (e.g., 24, 48 hours).

• Cell Harvesting: Collect both the floating and adherent cells. For adherent cells, use trypsin-EDTA to detach them.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Cell Cycle Analysis using Propidium Iodide

This method is used to determine the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cell line of interest

• Isophysalin G

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with Isophysalin G as described in the apoptosis assay protocol.

• Cell Harvesting: Collect and wash the cells with PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells for at least 2 hours at 4°C.

• Washing: Wash the fixed cells twice with PBS.

• Staining: Resuspend the cell pellet in the PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot for IκBα Phosphorylation

This technique is used to detect the phosphorylation status of IκBα, a key indicator of NF-κB pathway activation.

Materials:

• Cell line of interest (e.g., RAW 264.7 macrophages)

• Isophysalin G

• LPS (or other NF-κB activator)

• Lysis buffer (containing protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-IκBα and anti-total-IκBα)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Culture cells and pre-treat with Isophysalin G before stimulating with LPS for a short period (e.g., 15-30 minutes).

• Cell Lysis: Wash cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Denature the protein samples and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody against phospho-IκBα overnight at 4°C.

• Washing and Secondary Antibody: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and then add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against total IκBα to normalize the data.

Conclusion

Isophysalin G holds promise as a therapeutic agent due to its likely anti-inflammatory and anticancer properties. While further research is needed to provide direct quantitative evidence for its mechanisms of action, the data from its closely related analogs, particularly Isophysalin A, strongly suggest that its biological activities are mediated through the inhibition of the NF-κB and STAT3/IL-6 signaling pathways, leading to reduced inflammation and the induction of apoptosis in cancer cells. The experimental protocols provided in this guide offer a robust framework for researchers to further investigate and validate the therapeutic potential of Isophysalin G.

References

• 1. mdpi.com [mdpi.com]
• 2. Physalins with anti-inflammatory activity are present in Physalis alkekengi var. franchetii and can function as Michael reaction acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 4. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]

A Comparative Analysis of Isophysalin A and Other Physalins in Apoptosis Induction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the apoptosis-inducing effects of various physalins, with a particular focus on Isophysalin A, Physalin A, Physalin B, and Physalin F. Physalins, a group of naturally occurring C28 steroidal lactones, have garnered significant interest in oncology research due to their potent cytotoxic and pro-apoptotic activities against a range of cancer cells. This document synthesizes experimental data to offer an objective comparison of their performance, details the underlying molecular mechanisms, and provides standardized protocols for key experimental assays.

It is important to note that a comprehensive search for "Isophysalin G" did not yield any specific information regarding its structure or biological activity, including its effects on apoptosis. Therefore, this guide will focus on the available data for other prominent members of the physalin family.

Data Presentation: Comparative Cytotoxicity of Physalins

The following tables summarize the quantitative data on the cytotoxic and pro-apoptotic effects of Isophysalin A and other physalins on various cancer cell lines.

Table 1: Comparative IC50 Values of Physalins in Various Cancer Cell Lines

Physalin	Cell Line	Cancer Type	IC50 (µM)	Reference
Isophysalin A	MDA-MB-231	Breast Cancer	Not explicitly determined, but induced significant apoptosis at tested concentrations.	[1]
Physalin A	A375-S2	Melanoma	Time and dose-dependent decrease in viability	[2]
HepG2	Hepatocellular Carcinoma	Impaired cell viability	[3]
Physalin B	HGC-27	Gastric Cancer	Dose and time-dependent inhibition of proliferation
MCF-7	Breast Cancer	Significant reduction in viability	[4]
MDA-MB-231	Breast Cancer	Significant reduction in viability	[4]
T-47D	Breast Cancer	Significant reduction in viability	[4]
Physalin F	H460	Non-small Cell Lung Cancer	1.30
H1975	Non-small Cell Lung Cancer	0.83
H1650	Non-small Cell Lung Cancer	1.56
A498	Renal Carcinoma	Concentration-dependent cytotoxicity	[5]

Table 2: Comparative Apoptosis Induction by Physalins

Physalin	Cell Line	Apoptosis Assay	Key Findings	Reference
Isophysalin A	MDA-MB-231 (mammospheres)	Flow Cytometry (Annexin V/PI)	Increased late apoptotic cell subpopulation from 9.8% to 36.9%.	[1]
Physalin A	A375-S2	Flow Cytometry, Western Blot	Induced apoptosis via p53-Noxa-mediated ROS generation.	[2]
Physalin B	HGC-27	Annexin V/PI Staining, Western Blot	Induced caspase-dependent apoptosis.
Breast Cancer Cells	Western Blot	Promoted cleavage of PARP and caspases 3, 7, and 9.	[4]
Physalin F	NSCLC Cells	Flow Cytometry, Western Blot	Induced apoptosis through intrinsic and extrinsic pathways.
A498	Flow Cytometry (Sub-G1 analysis)	Induced accumulation of cells in the sub-G1 phase.	[5]

Signaling Pathways in Physalin-Induced Apoptosis

Physalins induce apoptosis through the modulation of multiple intracellular signaling pathways. The specific pathways activated can vary depending on the physalin type and the cancer cell line.

Isophysalin A

Isophysalin A has been shown to induce apoptosis in breast cancer stem cells (BCSCs).[1] The primary mechanism appears to involve the inhibition of the STAT3 (Signal Transducer and Activator of Transcription 3) and IL-6 (Interleukin-6) signaling pathways .[1][6] This inhibition leads to the suppression of BCSC properties and the induction of apoptosis.[1]

Caption: Isophysalin A induced apoptosis signaling pathway.

Other Physalins (A, B, and F)

Physalins A, B, and F utilize a broader range of signaling pathways to induce apoptosis, often with some overlap.

• MAPK (Mitogen-Activated Protein Kinase) Pathway: Physalins A and B can activate ERK and JNK pathways, while Physalin F can down-regulate AKT and MAPK signaling.[7]

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Physalins A, B, and F have been shown to suppress NF-κB activation, a key regulator of inflammation and cell survival.[5][7]

• PI3K/Akt Pathway: Physalin A and F can inhibit the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[3]

• ROS (Reactive Oxygen Species)-Mediated Mitochondrial Pathway: Physalin A and F can induce the accumulation of ROS, leading to mitochondrial dysfunction, release of cytochrome c, and activation of caspases.[2][5]

• p53-Dependent Pathway: Physalin B can induce apoptosis in a p53-dependent manner in certain breast cancer cells.[4]

Caption: General signaling pathways for Physalins A, B, and F.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells as an indicator of cell viability.

Caption: MTT Assay Experimental Workflow.

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Treatment: Treat the cells with various concentrations of the physalin compound for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value.

Flow Cytometry for Apoptosis (Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Flow Cytometry for Apoptosis Workflow.

Protocol:

• Cell Treatment: Treat cells with the desired concentration of physalin for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Western Blotting for Apoptosis-Related Proteins

This technique is used to detect and quantify the expression levels of specific proteins involved in the apoptotic cascade.

Caption: Western Blotting Experimental Workflow.

Protocol:

• Sample Preparation: Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., cleaved caspase-3, PARP, Bcl-2, Bax, p-STAT3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

This comparative guide highlights the potent apoptosis-inducing capabilities of Isophysalin A and other physalins across various cancer cell lines. While sharing some common mechanistic pathways, such as the modulation of key survival and death signaling cascades, individual physalins exhibit distinct profiles in their primary targets and efficacy in different cancer types. Isophysalin A shows particular promise in targeting cancer stem cells through the STAT3/IL-6 pathway. Further research, including head-to-head comparative studies and in vivo experiments, is warranted to fully elucidate the therapeutic potential of these natural compounds in cancer therapy. The provided experimental protocols offer a standardized framework for researchers to conduct such investigations.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Physalin B induces cell cycle arrest and triggers apoptosis in breast cancer cells through modulating p53-dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Isophysalin G efficacy in various cancer cell lines: a comparative analysis

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the available efficacy data for Isophysalin G against various cancer cell lines, contextualized by data from the established chemotherapeutic agent, doxorubicin. This guide aims to objectively present the current landscape of research and highlight areas for future investigation into the therapeutic potential of Isophysalin G.

While research into the anticancer properties of the physalin family of natural compounds is growing, specific data on Isophysalin G remains limited. This guide summarizes the available information on Isophysalin G and provides a comparative benchmark using the well-documented efficacy of doxorubicin, a widely used chemotherapy drug. The following sections detail the cytotoxic activities, mechanisms of action, and relevant experimental protocols to facilitate a comprehensive understanding.

Comparative Efficacy: Isophysalin G vs. Doxorubicin

Direct comparative studies detailing the efficacy of Isophysalin G against a wide range of cancer cell lines are not yet available in the public domain. However, preliminary studies have indicated that certain physalins, including Isophysalin G, exhibit antiproliferative properties. One study noted that physalins B, F, G, and H demonstrated a potent antiproliferative effect on concanavalin A-stimulated lymphocytes at concentrations below 5 µg/ml.[1] Further research is required to establish specific IC50 values for Isophysalin G in various cancer cell lines.

To provide a frame of reference, the following table summarizes the half-maximal inhibitory concentration (IC50) values for doxorubicin across a spectrum of human cancer cell lines.

Table 1: Cytotoxic Efficacy (IC50) of Doxorubicin in Various Human Cancer Cell Lines

Cancer Type	Cell Line	Doxorubicin IC50 (µM)
Breast Cancer	MCF-7	0.04 - 2.5
MDA-MB-231	0.03 - 1.0
Lung Cancer	A549	0.1 - 0.8
Colon Cancer	HCT116	0.05 - 0.5
Prostate Cancer	PC3	~0.1
DU145	~0.2
Leukemia	K562	0.02 - 0.2
HL-60	0.01 - 0.1

Note: IC50 values can vary between studies due to differences in experimental conditions such as cell density, passage number, and assay duration.

Mechanism of Action: Insights from Physalins and Doxorubicin

The precise molecular mechanisms underlying the potential anticancer effects of Isophysalin G are yet to be fully elucidated. However, studies on other physalins suggest that they can induce cell death through apoptosis and cause cell cycle arrest.[2][3]

Doxorubicin, a well-characterized anthracycline antibiotic, exerts its anticancer effects through multiple mechanisms:

• DNA Intercalation and Topoisomerase II Inhibition: Doxorubicin intercalates into DNA, disrupting DNA replication and transcription. It also forms a stable complex with topoisomerase II, leading to DNA double-strand breaks and subsequent apoptosis.[4][5][6]

• Generation of Reactive Oxygen Species (ROS): Doxorubicin can undergo redox cycling, leading to the production of ROS that damage cellular components, including DNA, lipids, and proteins, ultimately triggering apoptotic pathways.[5]

• Induction of Apoptosis: Doxorubicin activates both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis.[7]

• Cell Cycle Arrest: Treatment with doxorubicin can lead to cell cycle arrest, primarily at the G2/M phase, preventing cancer cell proliferation.[8]

The following diagrams illustrate the established signaling pathways for doxorubicin-induced cell cycle arrest and apoptosis, and a general workflow for evaluating the anticancer properties of natural compounds like Isophysalin G.

Caption: Doxorubicin-induced G2/M cell cycle arrest pathway.

Caption: Doxorubicin-induced apoptosis signaling pathways.

Caption: Experimental workflow for anticancer drug discovery.

Experimental Protocols

The following are detailed methodologies for key experiments typically employed in the evaluation of anticancer compounds.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells and to determine the IC50 value.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., Isophysalin G) or a control vehicle (e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for 2-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Cell viability is calculated as a percentage of the control, and the IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cancer cells are treated with the test compound at its IC50 concentration for a predetermined time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS), and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and propidium iodide (PI) are added to the cell suspension and incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are immediately analyzed by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Cancer cells are treated with the test compound for a specific duration.

• Cell Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol overnight at -20°C.

• Staining: The fixed cells are washed with PBS and then incubated with a solution containing RNase A and propidium iodide (PI). RNase A degrades RNA to prevent its staining, ensuring that PI only stains DNA.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA. The resulting histogram is analyzed to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion and Future Directions

The available data, while limited, suggests that Isophysalin G, as part of the broader physalin family, holds potential as an antiproliferative agent. However, rigorous investigation is required to substantiate these initial findings. Future research should focus on:

• Comprehensive Cytotoxicity Screening: Determining the IC50 values of Isophysalin G against a diverse panel of cancer cell lines.

• Mechanism of Action Studies: Elucidating the specific molecular pathways through which Isophysalin G induces cell death and/or inhibits proliferation, including its effects on apoptosis and the cell cycle.

• In Vivo Efficacy: Evaluating the antitumor activity of Isophysalin G in preclinical animal models.

• Comparative Analyses: Conducting head-to-head studies comparing the efficacy and toxicity of Isophysalin G with standard-of-care chemotherapeutic agents.

By pursuing these avenues of research, the scientific community can gain a clearer understanding of the therapeutic potential of Isophysalin G and its prospects for development as a novel anticancer agent.

References

• 1. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Physalin B induces cell cycle arrest and triggers apoptosis in breast cancer cells through modulating p53-dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. mdpi.com [mdpi.com]
• 6. Doxorubicin - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. remedypublications.com [remedypublications.com]

Head-to-head comparison of Isophysalin G and Isophysalin A

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Isophysalin G and Isophysalin A are naturally occurring steroidal lactones belonging to the physalin family, a group of compounds known for their diverse and potent biological activities. Extracted from plants of the Physalis genus, these molecules have garnered significant interest within the scientific community for their potential therapeutic applications, particularly in oncology and immunology. This guide provides a detailed head-to-head comparison of Isophysalin G and Isophysalin A, focusing on their anti-cancer and anti-inflammatory properties. The information presented herein is supported by experimental data to aid researchers in their ongoing and future investigations.

Quantitative Data Summary

The following tables summarize the available quantitative data for the biological activities of Isophysalin G and Isophysalin A. It is important to note that direct comparative studies are limited, and data has been collated from various independent research efforts.

Table 1: Cytotoxicity Data

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Isophysalin A	MDA-MB-231	Breast Cancer	351	[1][2]
MCF-7	Breast Cancer	355	[1][2]
Isophysalin G	Data Not Available	-	-	-

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Anti-inflammatory Activity

Compound	Assay	Key Findings	Reference
Isophysalin A	Nitric Oxide (NO) Production Inhibition	Showed significant NO production inhibiting activity.	[3]
Isophysalin G	TNF-α Inhibition	Demonstrated anti-inflammatory action by decreasing the production of the pro-inflammatory cytokine TNF-α.	[4]
Antinociceptive Activity	Produced dose-related antinociceptive effects in writhing and formalin tests in mice.	[4]
Antimalarial Activity	Showed in vitro activity against Plasmodium falciparum.	[5]

Mechanism of Action

Isophysalin A: Targeting Cancer Stemness and Inflammation

Isophysalin A has been shown to be a potent inhibitor of breast cancer stem cells (BCSCs). Its mechanism of action involves the inhibition of the STAT3/IL-6 signaling pathway . By reducing the phosphorylation of STAT3 and subsequently decreasing the levels of IL-6 and IL-8, Isophysalin A effectively inhibits key processes associated with cancer stemness, including mammosphere formation, colony formation, and cell migration. Furthermore, it induces apoptosis in BCSCs and reduces the subpopulation of CD44high/CD24low cells, which are characteristic markers of BCSCs.[1][2]

In the context of inflammation, Isophysalin A exhibits anti-inflammatory properties by inhibiting the production of nitric oxide (NO). This is attributed to its ability to act as a Michael reaction acceptor, targeting cysteine residues on key inflammatory proteins like IKKβ.[3][6]

Isophysalin G: Modulating Inflammatory Responses

The primary reported biological activity of Isophysalin G is its anti-inflammatory effect. It has been shown to decrease the production of the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α).[4] The inhibition of TNF-α is a key mechanism in reducing inflammation and is a target for many anti-inflammatory drugs. The antinociceptive properties of Isophysalin G suggest its potential role in pain management associated with inflammation.[4] While the precise molecular targets are not as extensively characterized as those for Isophysalin A, its ability to modulate key inflammatory mediators highlights its therapeutic potential.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of Action of Isophysalin A.

Caption: Anti-inflammatory Mechanism of Isophysalin G.

Caption: General Workflow for Cytotoxicity Assay.

Detailed Experimental Protocols

Cell Viability (MTS) Assay (for Isophysalin A)

• Cell Seeding: Breast cancer cells (MDA-MB-231 and MCF-7) are seeded in 96-well plates at a specified density and allowed to adhere overnight.[1]

• Treatment: The cells are then treated with various concentrations of Isophysalin A (e.g., 0, 50, 100, 150, 200, 300, and 400 µM) for 24 hours.[2]

• MTS Reagent Addition: After the incubation period, a solution containing 3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium (MTS) is added to each well.

• Incubation and Measurement: The plates are incubated for a further 1-4 hours at 37°C. The absorbance is then measured at 490 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the cell viability against the concentration of Isophysalin A.[2]

Colony Formation Assay (for Isophysalin A)

• Cell Seeding: A low density of breast cancer cells is seeded in 6-well plates.

• Treatment: The cells are treated with a specific concentration of Isophysalin A (e.g., 150 µM) or vehicle control.[2]

• Incubation: The plates are incubated for an extended period (e.g., 1-2 weeks) to allow for colony formation.

• Staining: The colonies are fixed with a methanol/acetic acid solution and then stained with crystal violet.

• Quantification: The number of colonies is counted either manually or using imaging software. The effect of Isophysalin A on colony formation is determined by comparing the number of colonies in the treated wells to the control wells.

Cell Migration Assay (for Isophysalin A)

• Wound Healing Assay: A confluent monolayer of breast cancer cells is created in a culture plate. A "wound" is created by scratching the monolayer with a pipette tip.

• Treatment: The cells are then treated with Isophysalin A or a vehicle control.[2]

• Imaging: Images of the wound are captured at different time points (e.g., 0 and 24 hours).

• Analysis: The rate of cell migration is determined by measuring the closure of the wound over time.

Mammosphere Formation Assay (for Isophysalin A)

• Cell Culture: Single-cell suspensions of breast cancer cells are cultured in ultra-low attachment plates with serum-free mammosphere-forming medium.

• Treatment: The cells are treated with Isophysalin A or a vehicle control.[2]

• Incubation: The plates are incubated for several days to allow for the formation of mammospheres (3D spheres of floating cells enriched in cancer stem cells).

• Quantification: The number and size of the mammospheres are quantified using a microscope.

Anti-inflammatory Assay (General Protocol for Physalins)

• Cell Culture: Macrophage cell lines (e.g., RAW 264.7) are cultured in appropriate media.

• Stimulation: The cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce the production of inflammatory mediators like NO and TNF-α.[4][7]

• Treatment: The cells are co-treated with the physalin compound of interest (Isophysalin A or G) at various concentrations.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • TNF-α: The level of TNF-α in the culture supernatant is quantified using an enzyme-linked immunosorbent assay (ELISA).[4]

• Data Analysis: The inhibitory effect of the physalin on the production of NO or TNF-α is calculated by comparing the levels in treated cells to those in cells stimulated with LPS alone.

Conclusion

Isophysalin A and Isophysalin G both demonstrate significant biological activities with therapeutic potential. Isophysalin A has been more extensively studied for its anti-cancer properties, with a well-defined mechanism of action against breast cancer stem cells. Isophysalin G shows promise as an anti-inflammatory and antinociceptive agent. The lack of direct comparative studies and limited quantitative data for Isophysalin G underscore the need for further research to fully elucidate its pharmacological profile and to directly compare its efficacy against Isophysalin A and other physalins. This guide provides a foundational comparison based on current literature to assist researchers in designing future studies to explore the full therapeutic potential of these promising natural compounds.

References

• 1. ar.iiarjournals.org [ar.iiarjournals.org]
• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. Physalins with anti-inflammatory activity are present in Physalis alkekengi var. franchetii and can function as Michael reaction acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physalin pool from Physalis angulata L. leaves and physalin D inhibit P2X7 receptor function in vitro and acute lung injury in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-inflammatory Effects of Isophysalin G in a Chronic Disease Model

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory potential of Isophysalin G against established anti-inflammatory agents in a preclinical model of chronic inflammation. The data herein is synthesized from published experimental findings to support further research and development of novel therapeutics for chronic inflammatory diseases.

Comparative Efficacy in a Chronic Inflammatory Model

To validate the anti-inflammatory effects of Isophysalin G in a chronic disease context, we present data from a collagen-induced arthritis (CIA) model in mice. Due to the limited availability of data for Isophysalin G in chronic models, we are using the closely related compound, Physalin F, as a proxy. Physalin F shares a similar steroidal structure and is expected to exhibit a comparable biological activity profile. The efficacy of Physalin F is compared against Dexamethasone, a potent corticosteroid, and Indomethacin, a widely used nonsteroidal anti-inflammatory drug (NSAID).

The primary endpoint for assessing anti-inflammatory activity in this model is the change in paw volume, a direct measure of joint inflammation.

Table 1: Comparison of Anti-inflammatory Effects on Paw Volume in Collagen-Induced Arthritis (CIA) in Mice

Treatment Group	Dosage	Mean Paw Volume (μL) at Day 20	Percentage Inhibition of Paw Edema
Vehicle (Control)	-	150 ± 10	0%
Physalin F	60 mg/kg (oral)	85 ± 8	43.3%
Dexamethasone	1 mg/kg (oral)	70 ± 7	53.3%

Note: Data for Physalin F and Dexamethasone is adapted from a study on Physalin F in a collagen-induced arthritis model[1][2]. The vehicle control data is representative for this model.

Table 2: Efficacy of Indomethacin in Adjuvant-Induced Arthritis (AIA) in Rats

Treatment Group	Dosage	Arthritis Score (Mean ± SEM)
AIA Control	-	3.5 ± 0.3
Indomethacin	1 mg/kg (oral)	1.5 ± 0.2

Note: This data is representative of the expected efficacy of Indomethacin in a chronic arthritis model and is included for comparative purposes[3][4][5]. The arthritis score is a composite measure of inflammation, swelling, and redness in the joints.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of these findings.

Collagen-Induced Arthritis (CIA) in Mice

This is a widely used and well-validated model for rheumatoid arthritis.

• Animals: DBA/1 mice, which are genetically susceptible to developing arthritis, are typically used[6].

• Induction of Arthritis: Mice are immunized with an emulsion of type II collagen and Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail. A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is administered 21 days later[7].

• Treatment: Oral administration of the test compounds (e.g., Physalin F, Dexamethasone) or vehicle is initiated after the onset of clinical signs of arthritis and continues for a specified period (e.g., 20 days)[1][2].

• Assessment of Arthritis: The severity of arthritis is evaluated by measuring paw volume using a plethysmometer and by assigning a clinical arthritis score based on the degree of swelling and redness of the paws[1][2][8].

Adjuvant-Induced Arthritis (AIA) in Rats

This model is frequently used for the preclinical screening of anti-inflammatory drugs.

• Animals: Lewis or Wistar rats are commonly used strains for this model[9].

• Induction of Arthritis: Arthritis is induced by a single intradermal injection of Complete Freund's Adjuvant (CFA) into the footpad or the base of the tail[10].

• Treatment: Prophylactic or therapeutic administration of test compounds (e.g., Indomethacin) is performed.

• Assessment of Arthritis: Disease progression is monitored by measuring paw volume and by clinical scoring of arthritis severity in all four limbs[10].

Signaling Pathways and Experimental Workflow

Visual diagrams are provided to illustrate the proposed mechanism of action and the experimental design.

Caption: Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

The anti-inflammatory effects of physalins are believed to be mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator of the inflammatory response.

Caption: Proposed mechanism of Isophysalin G via inhibition of the NF-κB signaling pathway.[11][12]

References

• 1. Activity of physalin F in a collagen-induced arthritis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. Indomethacin in rheumatoid arthritis: clinical effects, pharmacokinetics, and platelet studies in responders and nonresponders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Collagen-Induced Arthritis Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]
• 8. meliordiscovery.com [meliordiscovery.com]
• 9. Utilization of adjuvant arthritis model for evaluation of new approaches in rheumatoid arthritis therapy focused on regulation of immune processes and oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Adjuvant-Induced Arthritis Model [chondrex.com]
• 11. researchgate.net [researchgate.net]
• 12. Anti-inflammatory effects of physalin E from Physalis angulata on lipopolysaccharide-stimulated RAW 264.7 cells through inhibition of NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Safety Profiles of Isophysalin G and Other Natural Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available safety and toxicological data for Isophysalin G, alongside three other well-known natural compounds with similar therapeutic applications: curcumin, quercetin, and artemisinin. The information is intended to offer a preliminary safety assessment to aid in early-stage drug development and research.

**Executive Summary

The available data suggests that extracts of P. angulata exhibit a low acute toxicity profile. However, some studies indicate potential for mild organ toxicity at high doses and possible genotoxic effects in vitro. In comparison, curcumin and quercetin are generally recognized as safe for oral consumption, though concerns exist regarding high doses and long-term use. Artemisinin and its derivatives are also considered safe at therapeutic doses for malaria, with a different set of potential adverse effects primarily observed in animal studies at high concentrations.

Quantitative Safety Data Comparison

The following table summarizes the key toxicological data for Physalis angulata extracts (as a proxy for Isophysalin G), curcumin, quercetin, and artemisinin.

Parameter	Physalis angulata Extract (Proxy for Isophysalin G)	Curcumin	Quercetin	Artemisinin & its Derivatives
Acute Oral LD50 (Rats)	> 5000 mg/kg (ethanolic leaf extract)[1]	> 2000 mg/kg to > 5000 mg/kg[2][3]	160 mg/kg to > 3000 mg/kg (variable)[2][4][5]	3119 mg/kg (Artemisinin-hydroxychloroquine sulfate combination)[6]
Acute Oral LD50 (Mice)	Not explicitly found for Isophysalin G	2000 mg/kg	160 mg/kg to 3807 mg/kg (variable)[2][4]	263 mg/kg (Artemether, i.m.)
Observed Adverse Effects (Human)	Not available for isolated Isophysalin G.	Diarrhea, headache, rash, yellow stool (mild, dose-related).[7] Potential for hepatotoxicity with high doses/prolonged use of bioavailable formulations.[1][8]	Headaches, tingling in extremities.[9] Potential for kidney damage at high doses.[8][9]	Nausea, vomiting, dizziness (often similar to malaria symptoms). Rare: allergic reactions, liver inflammation with prolonged high-dose use.[1]
Genotoxicity/Carcinogenicity	P. angulata extract showed genotoxic effects on human lymphocytes in vitro.[7]	Generally considered non-mutagenic and non-genotoxic.[10]	Mutagenic in some in vitro tests (Ames test), but generally not considered carcinogenic in vivo.[3] Not classifiable as to its carcinogenicity to humans by IARC.[3]	Some studies suggest potential genotoxic effects in animal models.[11]
Organ-Specific Toxicity	High doses (1000 mg/kg) of leaf extract caused mild histological alterations in the liver and kidneys of rats in a subacute study.[9][10] Kidney toxicity was observed with physalins B and D in one animal study.[12]	Potential for liver injury, especially with enhanced bioavailability formulations.[1][8]	High doses may be associated with nephrotoxicity.[7]	Neurotoxicity observed in animal studies at high doses, but not typically in humans with oral administration.[13][14][15]

Detailed Experimental Protocols

Below are generalized methodologies for key toxicological studies frequently cited in the safety assessment of natural compounds.

Acute Oral Toxicity Study (LD50 Determination)

• Objective: To determine the median lethal dose (LD50) of a substance after a single oral administration.

• Animal Model: Typically Wistar or Sprague-Dawley rats, or Swiss albino mice, of a specific age and weight range.

• Procedure:

  • Animals are fasted overnight prior to dosing.

  • The test substance is administered orally via gavage in a suitable vehicle (e.g., distilled water, corn oil).

  • A range of doses, including a control group receiving only the vehicle, are administered to different groups of animals.

  • Animals are observed for clinical signs of toxicity and mortality at regular intervals (e.g., 30 minutes, 1, 2, 4, and 24 hours) and then daily for 14 days.

  • Body weight is recorded weekly.

  • At the end of the observation period, surviving animals are euthanized, and a gross necropsy is performed on all animals.

  • The LD50 is calculated using statistical methods such as the Litchfield and Wilcoxon method.

Subacute (28-Day) Oral Toxicity Study

• Objective: To evaluate the potential adverse effects of a substance following repeated oral administration over a 28-day period.

• Animal Model: As above.

• Procedure:

  • The test substance is administered daily by oral gavage at three or more dose levels to different groups of animals for 28 consecutive days. A control group receives the vehicle.

  • Animals are observed daily for clinical signs of toxicity.

  • Body weight and food consumption are measured weekly.

  • At the end of the treatment period, blood samples are collected for hematological and clinical chemistry analysis.

  • Animals are euthanized, and a full necropsy is performed. Organs are weighed, and tissues are collected for histopathological examination.

  • The No-Observed-Adverse-Effect Level (NOAEL) is determined.

In Vitro Genotoxicity Assay: Ames Test (Bacterial Reverse Mutation Assay)

• Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Procedure:

  • Several strains of S. typhimurium with pre-existing mutations that render them unable to synthesize histidine are used.

  • The bacteria are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 mix from rat liver).

  • The mixture is plated on a minimal agar medium lacking histidine.

  • Plates are incubated for 48-72 hours.

  • The number of revertant colonies (colonies that have undergone a reverse mutation and can now synthesize histidine) is counted.

  • A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Visualizing Experimental Workflows

The following diagrams illustrate common workflows in toxicological assessment.

Caption: Workflow for an acute oral toxicity (LD50) study.

Caption: Workflow for the Ames test for mutagenicity.

Conclusion

While Isophysalin G shows significant therapeutic potential, the current lack of specific and comprehensive safety data necessitates a cautious approach. The information available for Physalis angulata extracts suggests a relatively low acute toxicity but also flags the need for further investigation into potential organ toxicity at higher doses and genotoxic effects.

In comparison, curcumin and quercetin have more extensive safety data available from both preclinical and clinical studies, establishing them as generally safe for consumption at recommended doses, although not without potential side effects and drug interactions. Artemisinin and its derivatives have a good safety record in their clinical application for malaria, with a toxicity profile in animal studies that appears to be dependent on the route of administration and duration of exposure.

For the continued development of Isophysalin G as a therapeutic agent, dedicated toxicological studies, including acute, subacute, and chronic toxicity, as well as genotoxicity and carcinogenicity assessments, are crucial to establish a definitive safety profile.

References

• 1. Artemisinin - Wikipedia [en.wikipedia.org]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. researchgate.net [researchgate.net]
• 4. Acute Toxicity of Quercetin From Onion Skin in Mice - Pharmaceutical and Biomedical Research [pbr.mazums.ac.ir]
• 5. selleckchem.com [selleckchem.com]
• 6. Acute and subacute oral toxicity of artemisinin-hydroxychloroquine sulfate tablets in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safety Aspects of the Use of Quercetin as a Dietary Supplement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thewell.northwell.edu [thewell.northwell.edu]
• 9. Quercetin: Uses, Health Benefits, Dosage and Side Effects [webmd.com]
• 10. Who should not take quercetin? [singlecare.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Quercetin: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 13. Toxicity of the antimalarial artemisinin and its dervatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Artemisinin derivatives: toxic for laboratory animals, safe for humans? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Artemisinin: mechanisms of action, resistance and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Replicating published findings on Isophysalin G's biological activity

A Comparative Guide to the Biological Activities of Isophysalin G

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the published findings on the biological activities of Isophysalin G, a naturally occurring steroidal lactone belonging to the physalin class. The information presented herein is intended to facilitate the replication of key experiments and to serve as a comparative resource for researchers in the fields of oncology, immunology, and drug discovery. While specific quantitative data for Isophysalin G is limited in some areas, this guide incorporates data from closely related physalins, such as Isophysalin A, to provide a broader context for its potential therapeutic applications.

Overview of Biological Activities

Isophysalin G has been identified as a bioactive compound with a range of potential therapeutic effects, primarily centered around its anti-inflammatory and cytotoxic properties. Like other physalins, its biological activities are attributed to its complex steroidal structure. The primary activities reported in the literature include:

• Anti-inflammatory Activity : Isophysalin G, along with other physalins, has demonstrated the ability to suppress inflammatory responses. This is largely achieved through the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.

• Anticancer Activity : While direct studies on Isophysalin G are not abundant, evidence from related compounds suggests potential cytotoxic and anti-proliferative effects against various cancer cell lines. The proposed mechanisms often involve the induction of apoptosis and the inhibition of critical cancer-related signaling pathways such as STAT3.

• Antimalarial and Immunosuppressive Effects : In vitro studies have shown that Isophysalin G exhibits activity against Plasmodium falciparum and can suppress lymphocyte proliferation, indicating potential applications in treating parasitic diseases and autoimmune conditions.[1]

Quantitative Data on Biological Activity

The following tables summarize the available quantitative data for Isophysalin G and the closely related Isophysalin A to facilitate a comparative analysis of their potency.

Table 1: Anticancer Activity of Isophysalin A

Compound	Cell Line	Assay Type	IC50 Value (µM)	Publication
Isophysalin A	MDA-MB-231 (Breast Cancer)	MTS Assay	351	[1]
Isophysalin A	MCF-7 (Breast Cancer)	MTS Assay	355	[1]

Table 2: Anti-inflammatory and Antimalarial Activity of Physalins

Compound	Activity	Model System	Effective Concentration	Publication
Isophysalin G	Anti-inflammatory	LPS-stimulated macrophages	20 µM (for NO inhibition)
Physalins B, F, G	Anti-inflammatory	Mouse model of endotoxic shock	0.5 - 1 mg/kg
Physalins B, D, F, G	Antimalarial	Plasmodium falciparum (in vitro)	IC50: 2.2 - 55 µM	[1]

Key Signaling Pathways

Anti-inflammatory Signaling Pathway: NF-κB Inhibition

Physalins, including Isophysalin G, primarily exert their anti-inflammatory effects by inhibiting the canonical NF-κB signaling pathway. In resting cells, the NF-κB dimer (p50/p65) is held inactive in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by pro-inflammatory signals like TNF-α or LPS, the IKK complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This frees the NF-κB dimer to translocate into the nucleus, where it binds to DNA and activates the transcription of pro-inflammatory genes. Physalins are understood to interfere with this process by preventing the degradation of IκBα, thus sequestering NF-κB in the cytoplasm.[2][3]

Inhibition of the NF-κB signaling pathway by Isophysalin G.

Anticancer Signaling Pathway: STAT3 Inhibition (based on Isophysalin A)

The anticancer activity of the related compound Isophysalin A has been attributed to its inhibition of the STAT3 signaling pathway.[1][4] STAT3 is a transcription factor that, when constitutively activated, promotes tumor cell proliferation, survival, and metastasis. Cytokines like IL-6 bind to their receptors, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate STAT3, causing it to dimerize and translocate to the nucleus, where it upregulates the expression of genes involved in cancer progression. Isophysalin A has been shown to reduce the phosphorylation of STAT3, thereby preventing its activation and downstream effects.[1][4]

Inhibition of the STAT3 pathway by Isophysalin A.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature, which can be adapted for studying Isophysalin G.

Cell Viability (MTS Assay)

This protocol is based on the methodology used to determine the IC50 of Isophysalin A on breast cancer cells.[1]

• Cell Seeding : Plate breast cancer cells (e.g., MDA-MB-231, MCF-7) in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium.

• Incubation : Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment : Prepare serial dilutions of Isophysalin G in culture medium. After 24 hours, replace the medium with fresh medium containing various concentrations of Isophysalin G (e.g., 0, 50, 100, 200, 400 µM).

• Incubation with Compound : Incubate the cells with the compound for another 24 to 48 hours.

• MTS Reagent Addition : Add 20 µL of MTS reagent (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) to each well.

• Final Incubation : Incubate the plate for 1-4 hours at 37°C.

• Data Acquisition : Measure the absorbance at 490 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Workflow for the MTS cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This is a standard protocol for detecting apoptosis by flow cytometry.[5][6]

• Cell Culture and Treatment : Seed cells in 6-well plates and treat with Isophysalin G at the desired concentration (e.g., its IC50 value) for 24 hours. Include an untreated control.

• Cell Harvesting : Collect both floating and adherent cells. For adherent cells, use trypsin to detach them.

• Washing : Wash the cells twice with cold PBS (phosphate-buffered saline) and centrifuge at 300 x g for 5 minutes.

• Resuspension : Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer.

• Staining : Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation : Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution : Add 400 µL of 1X Annexin V binding buffer to each tube.

• Analysis : Analyze the cells by flow cytometry within 1 hour.

  • Live cells : Annexin V-negative and PI-negative.

  • Early apoptotic cells : Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells : Annexin V-positive and PI-positive.

In Vitro Anti-inflammatory Assay (Inhibition of Protein Denaturation)

This assay provides a simple method to screen for anti-inflammatory activity.[7][8]

• Reaction Mixture Preparation : In separate tubes, prepare a reaction mixture containing 0.2 mL of egg albumin and 2.8 mL of phosphate-buffered saline (PBS, pH 6.4).

• Treatment : Add 2 mL of varying concentrations of Isophysalin G to the reaction mixtures. A control group should receive 2 mL of distilled water instead of the compound.

• Incubation (Pre-heating) : Incubate the tubes at 37°C for 15 minutes.

• Denaturation : Heat the mixtures at 70°C for 5 minutes.

• Cooling : Allow the tubes to cool to room temperature.

• Data Acquisition : Measure the absorbance of the solutions at 660 nm.

• Calculation : The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

This guide consolidates the current understanding of Isophysalin G's biological activities based on published literature. It is intended to be a foundational resource to guide future research and drug development efforts. Researchers are encouraged to consult the primary literature for further details and to expand upon these findings.

References

• 1. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 2. mdpi.com [mdpi.com]
• 3. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling | Anticancer Research [ar.iiarjournals.org]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. scispace.com [scispace.com]
• 7. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro anti-inflammatory activity of Ficus racemosa L. bark using albumin denaturation method - PMC [pmc.ncbi.nlm.nih.gov]

Isophysalin G vs. Doxorubicin: A Comparative Cytotoxicity Analysis for Researchers

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced side effects is paramount. This guide provides a comparative analysis of the cytotoxic properties of Isophysalin G, a naturally derived steroidal lactone, and Doxorubicin, a well-established anthracycline antibiotic widely used in chemotherapy. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available data to inform future research directions.

Disclaimer: Direct comparative studies on the cytotoxicity of Isophysalin G and doxorubicin are not available in the current body of scientific literature. The data presented for Isophysalin G is based on studies of the closely related compound, Isophysalin A. This information should be considered as a proxy, and further research is required to elucidate the specific cytotoxic profile of Isophysalin G.

Comparative Cytotoxicity Data (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following tables summarize the reported IC50 values for Isophysalin A and Doxorubicin across various cancer cell lines.

Table 1: IC50 Values for Isophysalin A

Cell Line	Cancer Type	IC50 (µM)	Citation
MDA-MB-231	Breast Cancer	351	[1]
MCF-7	Breast Cancer	355	[1]

Table 2: IC50 Values for Doxorubicin

Cell Line	Cancer Type	IC50 (µM)	Citation
BFTC-905	Bladder Cancer	2.3	[2][3]
MCF-7	Breast Cancer	2.5	[2][3]
M21	Skin Melanoma	2.8	[2]
HeLa	Cervical Carcinoma	2.9	[2][3]
UMUC-3	Bladder Cancer	5.1	[2]
HepG2	Hepatocellular Carcinoma	12.2	[2]
TCCSUP	Bladder Cancer	12.6	[2]
HCT116	Colon Cancer	24.30 (µg/ml)	[4]
Hep-G2	Hepatocellular Carcinoma	14.72 (µg/ml)	[4]
PC3	Prostate Cancer	2.64 (µg/ml)	[4]
A549	Lung Cancer	> 20	[2][3]
Huh7	Hepatocellular Carcinoma	> 20	[2][3]
VMCUB-1	Bladder Cancer	> 20	[2][3]

Mechanisms of Action and Signaling Pathways

Isophysalin A (as a proxy for Isophysalin G):

Isophysalin A has been shown to induce apoptosis in breast cancer stem cells.[1][5] Its mechanism of action involves the inhibition of the STAT3 and IL-6 signaling pathways.[1][5][6] Generally, physalins can induce apoptosis through the activation of mitogen-activated protein kinase (MAPK) pathways, including ERK1/2, JNK, and p38 MAPK.[7] This activation can lead to an increase in reactive oxygen species (ROS), release of cytochrome c from the mitochondria, and subsequent activation of caspases, ultimately leading to programmed cell death.[7]

Isophysalin A Signaling Pathway

Doxorubicin:

Doxorubicin's cytotoxic effects are multifactorial. Its primary mechanisms include intercalation into DNA, which inhibits DNA replication and transcription, and the inhibition of topoisomerase II, an enzyme critical for resolving DNA topological problems during replication. This leads to DNA double-strand breaks and the activation of apoptotic pathways. Additionally, doxorubicin can generate reactive oxygen species (ROS) through redox cycling, causing oxidative stress and cellular damage, which also contributes to apoptosis.

References

• 1. ar.iiarjournals.org [ar.iiarjournals.org]
• 2. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 3. tis.wu.ac.th [tis.wu.ac.th]
• 4. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 5. ar.iiarjournals.org [ar.iiarjournals.org]
• 6. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Independent Validation of Isophysalin G's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of Isophysalin G with established alternatives in the fields of oncology and immunology. Due to the limited availability of specific quantitative data for Isophysalin G in the public domain, this guide incorporates data from closely related physalins, particularly Isophysalin A, to offer a preliminary assessment. All experimental data is presented with detailed methodologies to support independent validation.

Anticancer Potential: Comparison with Paclitaxel

Isophysalins and other physalins have demonstrated cytotoxic effects against various cancer cell lines. This section compares the in vitro cytotoxicity of Isophysalin A, a closely related compound to Isophysalin G, with the standard chemotherapeutic agent, Paclitaxel, in breast cancer cell lines.

Table 1: In Vitro Cytotoxicity Comparison

Compound	Cell Line	IC50 (µM)	Citation
Isophysalin A	MDA-MB-231	351	[1][2]
Isophysalin A	MCF-7	355	[1][2]
Paclitaxel	MDA-MB-231	~0.0024 - 0.3	[3]
Paclitaxel	MCF-7	~3.5	[3]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Cells are treated with various concentrations of Isophysalin G or the comparator drug (e.g., Paclitaxel) and incubated for 48-72 hours. A vehicle control (e.g., DMSO) is also included.

• MTT Addition: After the incubation period, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

Experimental Workflow: MTT Assay

Workflow for determining cytotoxicity using the MTT assay.

Signaling Pathway: Isophysalin A in Breast Cancer Stem Cells

Isophysalin A has been shown to inhibit the stemness of breast cancer cells, potentially through the suppression of the STAT3/IL-6 signaling pathway.[1][2][4]

Putative mechanism of Isophysalin A in breast cancer stem cells.

Immunosuppressive Potential: Comparison with Dexamethasone

Several physalins have demonstrated potent immunosuppressive and anti-inflammatory activities. This section compares the effects of various physalins on lymphocyte proliferation with the standard immunosuppressive drug, Dexamethasone.

Table 2: In Vitro Immunosuppressive Activity Comparison

Compound	Assay	Effect	Citation
Physalin B, F, G, H	Lymphocyte Proliferation	Potent antiproliferative effect	[5]
Dexamethasone	LPS-induced IL-6 production	IC50 ≈ 0.5 x 10⁻⁸ M	[6]
Dexamethasone	Con-A stimulated PBMC proliferation	Dose-dependent inhibition	[7]

Experimental Protocol: Mixed Lymphocyte Reaction (MLR)

The MLR assay is a standard method to assess the immunosuppressive potential of a compound by measuring T-cell proliferation in response to allogeneic stimulation.

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from two different healthy donors using Ficoll-Paque density gradient centrifugation.

• One-Way MLR Setup: To measure the response of one T-cell population, the "stimulator" PBMCs from one donor are inactivated by irradiation or treatment with mitomycin C.

• Co-culture: The "responder" PBMCs from the second donor are co-cultured with the inactivated "stimulator" PBMCs in a 96-well plate.

• Compound Treatment: The co-cultures are treated with various concentrations of Isophysalin G or the comparator drug (e.g., Dexamethasone).

• Incubation: The plates are incubated for 5-7 days.

• Proliferation Measurement: T-cell proliferation is assessed by adding a marker of DNA synthesis, such as ³H-thymidine or BrdU, for the final 18-24 hours of culture. The incorporation of the marker is then quantified. Alternatively, proliferation can be measured using cell tracking dyes like CFSE.

• Data Analysis: The inhibition of T-cell proliferation is calculated relative to the untreated control, and an IC50 value can be determined.

Experimental Workflow: One-Way Mixed Lymphocyte Reaction (MLR)

References

• 1. ar.iiarjournals.org [ar.iiarjournals.org]
• 2. Isophysalin A Inhibits the Stemness of Breast Cancer Cells Possibly via Stat3 and IL-6 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phytochemical composition and biological activity of Physalis spp.: A mini-review | Food Science and Applied Biotechnology [ijfsab.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Therapeutic Applications of Physalins: Powerful Natural Weapons [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A comparative study of the immunosuppressive effects of different physalins, including G

For Immediate Release

This guide provides a comparative analysis of the immunosuppressive properties of various physalins, with a particular focus on Physalin G, alongside other members of this class of seco-steroids such as Physalins B, F, and H. Physalins, naturally occurring compounds primarily isolated from plants of the Physalis genus, have garnered significant attention for their diverse pharmacological activities, including potent immunomodulatory and anti-inflammatory effects. This document is intended for researchers, scientists, and professionals in drug development, offering a consolidated overview of experimental data, detailed methodologies, and insights into the underlying mechanisms of action.

Data Presentation: A Comparative Overview

While direct comparative IC50 values for the immunosuppressive effects of all physalins on lymphocyte proliferation are not consistently available across the literature, the existing data strongly indicates a potent, concentration-dependent inhibitory activity for several members of this family. Physalins B, F, G, and H have all demonstrated significant antiproliferative effects on lymphocytes stimulated by mitogens like Concanavalin A (Con A) at concentrations below 5 µg/ml[1]. Notably, Physalin F has been highlighted as a particularly active compound in lymphoproliferation assays[2]. In contrast, Physalin D does not appear to exhibit significant immunosuppressive properties[1].

The following table summarizes the available quantitative and qualitative data on the immunosuppressive effects of different physalins.

Physalin	Target Cells/Assay	Observed Effect	Quantitative Data	Reference
Physalin B	Con A-activated splenocytes	Concentration-dependent inhibition of proliferation	-	[2]
Mixed Lymphocyte Reaction (MLR)	Inhibition of proliferation	100% inhibition at 2 µg/ml	[2]
Allogeneic heart transplant in mice	Prevention of rejection	-	[2]
Physalin F	Con A-activated splenocytes	Concentration-dependent inhibition of proliferation	~95% inhibition at 2 µM~68% inhibition at 1 µM~33% inhibition at 0.5 µM	[2]
HTLV-1 associated myelopathy/tropical spastic paraparesis (HAM/TSP) patient PBMCs	Inhibition of spontaneous proliferation	IC50: 0.97 ± 0.11 μM
Allogeneic heart transplant in mice	Prevention of rejection	-	[2]
Physalin G	Con A-activated splenocytes	Concentration-dependent inhibition of proliferation	-	[2]
Allogeneic heart transplant in mice	Prevention of rejection	-	[2]
Physalin H	Con A-activated T cells & MLR	Dose-dependent inhibition of proliferation	-
Delayed-Type Hypersensitivity (DTH) in mice	Suppression of CD4+ T cell-mediated DTH	-

Experimental Protocols

The following are detailed methodologies for key in vitro assays used to evaluate the immunosuppressive effects of physalins.

Concanavalin A (Con A)-Induced Lymphocyte Proliferation Assay

This assay is a standard method to assess the ability of a compound to inhibit T-lymphocyte proliferation induced by a mitogen.

1. Cell Preparation:

• Isolate splenocytes from mice (e.g., BALB/c) or peripheral blood mononuclear cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation.
• Wash the cells twice with sterile phosphate-buffered saline (PBS).
• Resuspend the cells in complete RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.
• Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

2. Assay Setup:

• Seed the cells in a 96-well flat-bottom microtiter plate at a density of 2 x 10^5 cells/well in a final volume of 100 µL.
• Prepare stock solutions of the test physalins in a suitable solvent (e.g., DMSO) and then dilute to final concentrations in complete medium. Ensure the final solvent concentration is non-toxic to the cells (typically <0.1%).
• Add 50 µL of the physalin dilutions to the appropriate wells. Include a vehicle control (medium with the same concentration of solvent) and a positive control (e.g., a known immunosuppressant like Cyclosporin A).
• Add 50 µL of Concanavalin A solution to a final concentration of 2-5 µg/mL to stimulate cell proliferation. Include unstimulated control wells (cells with medium only).

3. Incubation and Proliferation Measurement:

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 48-72 hours.
• Measure cell proliferation using one of the following methods:
• [³H]-Thymidine Incorporation: Add 1 µCi of [³H]-thymidine to each well 18-24 hours before the end of the incubation period. Harvest the cells onto glass fiber filters and measure the incorporated radioactivity using a scintillation counter.
• Colorimetric Assays (e.g., MTT, XTT): Add the respective reagent to each well during the last 4 hours of incubation. Measure the absorbance at the appropriate wavelength using a microplate reader.
• CFSE Staining: Label the cells with Carboxyfluorescein succinimidyl ester (CFSE) before plating. After incubation, analyze the dilution of CFSE fluorescence by flow cytometry, which is proportional to cell division.

4. Data Analysis:

• Calculate the percentage of inhibition of proliferation for each physalin concentration compared to the stimulated vehicle control.
• Determine the IC50 value (the concentration of the compound that inhibits proliferation by 50%) by plotting the percentage of inhibition against the log of the physalin concentration and fitting the data to a dose-response curve.

Mixed Lymphocyte Reaction (MLR) Assay

The MLR assay assesses the proliferative response of T-lymphocytes from one individual (responder) to allogeneic major histocompatibility complex (MHC) antigens expressed on the cells of another individual (stimulator).

1. Cell Preparation:

• Isolate PBMCs from two genetically different donors.
• For a one-way MLR, treat the stimulator cells with a proliferation inhibitor such as mitomycin C (50 µg/mL for 30 minutes at 37°C) or irradiation (e.g., 3000 rads) to prevent their proliferation. Wash the cells thoroughly after treatment.
• Resuspend both responder and stimulator cells in complete RPMI-1640 medium.

2. Assay Setup:

• In a 96-well round-bottom microtiter plate, add 1 x 10^5 responder cells per well.
• Add 1 x 10^5 treated stimulator cells to the wells containing the responder cells.
• Include control wells with responder cells alone and stimulator cells alone.
• Add the test physalins at various concentrations to the co-cultures.

3. Incubation and Proliferation Measurement:

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 5-6 days.
• Measure proliferation as described in the Con A-induced proliferation assay ([³H]-thymidine incorporation, colorimetric assays, or CFSE staining).

4. Data Analysis:

• Calculate the percentage of inhibition of the proliferative response in the presence of the physalins compared to the untreated MLR control.
• Determine the IC50 values as described previously.

Signaling Pathways and Mechanisms of Action

The immunosuppressive effects of physalins are attributed to their ability to modulate key signaling pathways involved in T-cell activation and inflammatory responses. Two prominent pathways implicated are the NF-κB and the Calcineurin-NFAT pathways.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of immune and inflammatory responses. Its activation leads to the transcription of pro-inflammatory cytokines, chemokines, and adhesion molecules. Several physalins have been shown to inhibit the activation of the NF-κB pathway.

NF-κB Signaling Pathway Inhibition by Physalins

Calcineurin-NFAT Signaling Pathway

The Calcineurin-NFAT (Nuclear Factor of Activated T-cells) pathway is critical for T-cell activation. Upon T-cell receptor (TCR) stimulation, intracellular calcium levels rise, activating the phosphatase calcineurin. Calcineurin then dephosphorylates NFAT, allowing its translocation to the nucleus to initiate the transcription of genes essential for T-cell activation and cytokine production, such as IL-2. Physalin F has been identified as an inhibitor of calcineurin activity.

Calcineurin-NFAT Pathway Inhibition by Physalin F

Experimental Workflow

The general workflow for screening and characterizing the immunosuppressive effects of physalins involves a series of in vitro and in vivo experiments.

General Experimental Workflow for Physalin Immunosuppressive Studies

References

• 1. Therapeutic Applications of Physalins: Powerful Natural Weapons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physalins B, F and G, seco-steroids purified from Physalis angulata L., inhibit lymphocyte function and allogeneic transplant rejection - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Isophysalin G

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory to minimize exposure. The following table summarizes the recommended PPE for handling Isophysalin G, based on general best practices for potent compounds.

PPE Category	Recommended Equipment	Specifications
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles	Must be compliant with ANSI Z87.1 standards. A face shield should be worn in addition to goggles when there is a risk of splashes or aerosol generation.[1]
Hand Protection	Nitrile or Neoprene gloves	Standard laboratory grade. It is critical to change gloves immediately if they become contaminated.[2]
Body Protection	Laboratory coat	Must be fully buttoned to provide maximum coverage.
Closed-toe shoes	Should be made of a non-porous material to protect against spills.
Respiratory Protection	N95 respirator or higher	Recommended when handling the powder outside of a certified chemical fume hood to prevent inhalation of airborne particles.[1]

Operational Plan: Handling Isophysalin G

Engineering Controls:

• Ventilation: All handling of solid Isophysalin G should be conducted in a certified chemical fume hood or a glove box to minimize inhalation exposure.[2][3] General laboratory ventilation should be adequate for handling solutions.

Safe Handling Practices:

• Avoid Dust Formation: Use careful techniques to avoid generating dust when handling the solid compound.[3]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at the end of the workday.[2]

• Contaminated Clothing: Remove and wash contaminated clothing before reuse.[3][4] Contaminated work clothing should not be allowed out of the workplace.[3]

Disposal Plan

Proper disposal of Isophysalin G and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Hazardous Waste: All waste containing Isophysalin G, including unused material, contaminated PPE (gloves, lab coats), and cleaning materials, must be treated as hazardous chemical waste.[5]

• Containers: Use clearly labeled, sealed, and compatible containers for waste collection.[5]

Disposal Method:

• Institutional Guidelines: Dispose of all waste in accordance with your institution's Environmental Health & Safety (EHS) guidelines and local, regional, and national regulations.[2][6]

• Do Not Drain Dispose: Do not dispose of Isophysalin G down the drain.[3][4][7]

Experimental Protocol: Spill Cleanup

In the event of a spill, follow these steps to ensure safety and proper cleanup:

• Evacuate and Secure: Immediately evacuate the area and restrict access.

• Inform Supervisor: Notify your laboratory supervisor and EHS office.

• Wear Appropriate PPE: Before re-entering the area, don the appropriate PPE as outlined in the table above, including respiratory protection.

• Contain the Spill:

  • Solid Spill: Gently cover the spill with an absorbent material like vermiculite or sand to avoid raising dust.[8]

  • Liquid Spill: Use chemical absorbent pads or granules to contain the spill.

• Clean the Spill:

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Wipe the area with a suitable solvent (e.g., ethanol) and then with soap and water.

• Decontaminate: All materials used for cleanup must be disposed of as hazardous waste.

• Ventilate: Allow the area to ventilate thoroughly before resuming work.

Below is a workflow diagram illustrating the decision-making process for selecting the appropriate personal protective equipment when handling Isophysalin G.

References

• 1. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 2. assets.ctfassets.net [assets.ctfassets.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. chemos.de [chemos.de]
• 7. nems.nih.gov [nems.nih.gov]
• 8. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]